5-(Dimethylamino)-1-naphthoic acid

• CAS: 86042-10-6

Core Science & Biosynthesis

An In-depth Technical Guide to 5-(Dimethylamino)-1-naphthoic Acid: Structure, Synthesis, and Applications in Advanced Research

This guide provides a comprehensive technical overview of 5-(dimethylamino)-1-naphthoic acid, a fluorescent molecule with significant potential in chemical biology and drug development. While direct experimental data for this specific isomer is limited in publicly accessible literature, this document synthesizes information from closely related analogs—notably 5-(dimethylamino)-1-naphthalenesulfonic acid (dansyl acid) and various naphthoic acid derivatives—to present a scientifically grounded resource for researchers, scientists, and professionals in drug development.

Core Molecular Profile: Structure and Physicochemical Properties

5-(Dimethylamino)-1-naphthoic acid belongs to the family of naphthalene-based fluorescent probes. Its structure is characterized by a naphthalene core, a dimethylamino group at the 5-position, and a carboxylic acid group at the 1-position. This specific arrangement of functional groups dictates its unique chemical and photophysical properties.

The dimethylamino group acts as an electron-donating group, which is crucial for the molecule's fluorescence. The naphthalene ring system provides a rigid, aromatic scaffold. The carboxylic acid moiety offers a versatile handle for chemical modifications and bioconjugation.

Predicted Physicochemical Parameters

Property	Predicted Value/Characteristic	Rationale and Comparative Insights
Molecular Formula	C₁₃H₁₃NO₂	Based on the chemical structure.
Molecular Weight	215.25 g/mol	Calculated from the molecular formula.
Appearance	Likely a pale yellow to light brown crystalline solid.	Based on the appearance of related naphthalenic compounds.
Solubility	Expected to be soluble in polar organic solvents such as DMSO, DMF, and methanol. Limited solubility in water, which would be pH-dependent.	The naphthalene core imparts hydrophobicity, while the carboxylic acid and dimethylamino groups can be ionized to enhance aqueous solubility at appropriate pH values. 5-(Dimethylamino)naphthalene-1-sulfonic acid is known to be soluble in water and polar organic solvents[1].
pKa	The carboxylic acid pKa is estimated to be in the range of 3-5. The pKa of the dimethylamino group is likely to be in the range of 4-6.	The pKa of 1-naphthoic acid is approximately 3.7. The electron-donating dimethylamino group at the 5-position would likely have a minor effect on the acidity of the carboxylic acid. The pKa of the dimethylamino group is influenced by the aromatic system.

Synthesis and Chemical Reactivity

The synthesis of 5-(dimethylamino)-1-naphthoic acid can be approached through several synthetic routes, leveraging established methodologies for the functionalization of naphthalene derivatives.

Proposed Synthetic Pathway

A plausible synthetic route would start from 5-amino-1-naphthoic acid. This precursor can be synthesized, and then the primary amino group can be dimethylated.

Diagram of Proposed Synthetic Pathway

Caption: Proposed synthetic pathway for 5-(dimethylamino)-1-naphthoic acid.

Key Chemical Reactions

The carboxylic acid group of 5-(dimethylamino)-1-naphthoic acid is a key site for chemical modification, allowing for its conjugation to other molecules.

Diagram of Key Reactions

Caption: Key reactions for the functionalization of 5-(dimethylamino)-1-naphthoic acid.

Spectroscopic and Photophysical Properties

The fluorescence of 5-(dimethylamino)-1-naphthoic acid is its most significant feature for its application as a molecular probe. The photophysical properties are highly sensitive to the local environment.

Predicted Spectroscopic Data

Spectroscopic Technique	Predicted Key Features	Rationale and Comparative Insights
¹H NMR	Aromatic protons on the naphthalene ring (multiple signals), a singlet for the N(CH₃)₂ protons, and a broad singlet for the COOH proton.	The chemical shifts of the aromatic protons will be influenced by the positions of the dimethylamino and carboxyl groups. The N-methyl protons will likely appear as a singlet around 3.0 ppm. The carboxylic acid proton will be a downfield, exchangeable singlet.
¹³C NMR	Signals for the naphthalene carbons, the N(CH₃)₂ carbons, and the COOH carbon.	The carboxyl carbon will appear downfield. The carbons of the naphthalene ring will have distinct chemical shifts based on their electronic environment.
Infrared (IR)	A broad O-H stretch from the carboxylic acid, a C=O stretch, C-N stretching, and aromatic C-H and C=C stretching bands.	The C=O stretch is expected around 1680-1700 cm⁻¹. The broad O-H will be in the 2500-3300 cm⁻¹ region.
Mass Spectrometry	A molecular ion peak corresponding to the exact mass of the molecule.	High-resolution mass spectrometry would confirm the elemental composition.
Fluorescence	Excitation and emission maxima are expected in the UV-A to blue region of the spectrum. The fluorescence is likely to be environmentally sensitive (solvatochromic).	5-(Dimethylamino)naphthalene-1-sulfonic acid has an emission maximum that is highly dependent on the polarity of the solvent. A similar behavior is expected for the carboxylic acid analog.

Applications in Research and Drug Development

The unique properties of 5-(dimethylamino)-1-naphthoic acid make it a valuable tool in various scientific disciplines, particularly in the study of biological systems.

Fluorescent Labeling and Derivatization

A primary application of this molecule is as a fluorescent label for biomolecules. The carboxylic acid can be activated to react with primary and secondary amines, such as the N-terminus of proteins or the side chains of lysine residues. This derivatization imparts fluorescence to otherwise non-fluorescent molecules, enabling their detection and quantification in complex biological samples.

Experimental Protocol: Derivatization of a Primary Amine with 5-(Dimethylamino)-1-naphthoic Acid for HPLC-Fluorescence Detection

• Activation of the Carboxylic Acid:

  • Dissolve 5-(dimethylamino)-1-naphthoic acid in an anhydrous aprotic solvent (e.g., DMF or acetonitrile).

  • Add 1.1 equivalents of N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and 1.1 equivalents of N-hydroxysuccinimide (NHS).

  • Stir the reaction mixture at room temperature for 1-2 hours to form the NHS-activated ester.

• Derivatization Reaction:

  • Prepare a solution of the amine-containing analyte in a suitable buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0).

  • Add the activated 5-(dimethylamino)-1-naphthoic acid solution to the analyte solution in a 2-5 fold molar excess.

  • Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight, protected from light.

• Quenching and Sample Preparation:

  • Quench the reaction by adding a small amount of a primary amine-containing buffer (e.g., Tris or glycine) to consume any unreacted activated ester.

  • Acidify the reaction mixture with a small amount of formic acid or acetic acid.

  • Filter the sample through a 0.22 µm syringe filter before injection into the HPLC system.

• HPLC-Fluorescence Detection:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.

  • Fluorescence Detector: Set the excitation and emission wavelengths to the determined maxima for the derivatized analyte.

Fluorescent Probe for Binding Studies

The environmentally sensitive fluorescence of the 5-(dimethylamino)-1-naphthalene moiety makes it an excellent probe for studying protein-ligand interactions and conformational changes in proteins. Upon binding to a hydrophobic pocket of a protein, a significant increase in fluorescence quantum yield and a blue shift in the emission maximum are often observed.

Conclusion

5-(Dimethylamino)-1-naphthoic acid is a promising, yet under-characterized, fluorescent molecule with significant potential as a tool in chemical biology and drug discovery. Its structural similarity to the well-established dansyl probes, combined with the versatile reactivity of its carboxylic acid group, makes it a valuable candidate for the development of novel fluorescent labels and probes. Further research to fully characterize its photophysical properties and explore its applications is warranted and will undoubtedly contribute to a deeper understanding of complex biological systems.

References

• Solubility of Things. (n.d.). Dansyl acid. Retrieved February 15, 2026, from [Link].[1]

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• 1. solubilityofthings.com [solubilityofthings.com]

An In-Depth Technical Guide to 4-(Dimethylamino)-1-naphthoic Acid: A Versatile Naphthalene Derivative for Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Identity and Significance of a Key Naphthalene Derivative

In the landscape of chemical compounds utilized in scientific research and pharmaceutical development, naphthalene derivatives hold a prominent position due to their unique structural and photophysical properties. This guide focuses on 4-(Dimethylamino)-1-naphthoic acid , a molecule of significant interest. It is crucial to distinguish this compound from its close relative, 5-(Dimethylamino)-1-naphthalenesulfonic acid, as the user's initial query for "5-(Dimethylamino)-1-naphthoic acid" likely contained a positional isomer typo or was referring to the more commonly cited sulfonic acid derivative. The focus of this technical guide is 4-(Dimethylamino)-1-naphthoic acid , identified by the CAS number 78062-03-0 .[1][2]

The naphthalene scaffold is a cornerstone in medicinal chemistry, with numerous approved drugs incorporating this bicyclic aromatic system.[3][4] These compounds exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4] The introduction of a dimethylamino group and a carboxylic acid moiety to the naphthalene core, as in 4-(dimethylamino)-1-naphthoic acid, imparts specific characteristics that are highly valuable for the design of novel therapeutics and advanced molecular probes.

This guide will provide a comprehensive overview of the chemical and physical properties of 4-(Dimethylamino)-1-naphthoic acid, delve into its synthesis, explore its potential applications in drug discovery, and detail its intriguing fluorescence characteristics, which position it as a candidate for use as a molecular sensor.

Physicochemical Properties of 4-(Dimethylamino)-1-naphthoic Acid

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. The key properties of 4-(Dimethylamino)-1-naphthoic acid are summarized in the table below.

Property	Value	Source
CAS Number	78062-03-0	[1]
Molecular Formula	C₁₃H₁₃NO₂	[1][2]
Molecular Weight	215.252 g/mol	[1][2]
IUPAC Name	4-(dimethylamino)naphthalene-1-carboxylic acid	[1]
Melting Point	~160°C (decomposition)	[1]
Appearance	Solid
Purity	98% (as commercially available)	[1]

These properties provide a foundational dataset for researchers working with this compound, enabling accurate calculations for solution preparation, reaction stoichiometry, and analytical characterization.

Synthesis of 4-(Dimethylamino)-1-naphthoic Acid: A Proposed Pathway

Proposed Synthetic Workflow

Caption: Proposed synthesis of 4-(Dimethylamino)-1-naphthoic acid.

Experimental Protocol (Proposed)

Objective: To synthesize 4-(Dimethylamino)-1-naphthoic acid from 4-bromo-1-naphthoic acid.

Materials:

• 4-Bromo-1-naphthoic acid

• Dimethylamine solution (e.g., 40% in water or as a gas)

• Copper(I) salt (e.g., CuI or Cu₂O) or Copper(II) sulfate (CuSO₄) as a catalyst[5]

• A suitable base (e.g., K₂CO₃ or Et₃N)

• A high-boiling polar aprotic solvent (e.g., DMF, DMSO, or NMP)

• Hydrochloric acid (for acidification)

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate

• Standard laboratory glassware and purification apparatus (e.g., for chromatography)

Procedure:

• Reaction Setup: In a pressure-tolerant reaction vessel, dissolve 4-bromo-1-naphthoic acid in the chosen solvent.

• Addition of Reagents: Add the base, the copper catalyst, and then the dimethylamine solution. The use of a pressure tube is recommended to maintain the concentration of the volatile dimethylamine at elevated temperatures.[5]

• Reaction Conditions: Heat the mixture to a temperature typically ranging from 90 to 150°C. The reaction progress should be monitored by a suitable technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. If a solid precipitates, it may be the salt of the product. Acidify the mixture with hydrochloric acid to protonate the carboxylic acid and the dimethylamino group.

• Extraction: Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system to yield pure 4-(Dimethylamino)-1-naphthoic acid.

Causality Behind Experimental Choices:

• Catalyst: Copper catalysts are well-established for promoting nucleophilic aromatic substitution reactions, particularly the amination of aryl halides.

• Solvent: High-boiling polar aprotic solvents are used to dissolve the reactants and to facilitate the reaction at elevated temperatures, which are often necessary for this type of transformation.

• Base: A base is required to neutralize the hydrobromic acid that is formed as a byproduct of the reaction.

Applications in Drug Discovery and Development

The naphthalene scaffold is a privileged structure in medicinal chemistry, and the unique substitution pattern of 4-(Dimethylamino)-1-naphthoic acid makes it a valuable building block for the synthesis of novel drug candidates.

As a Scaffold for Bioactive Molecules

The rigid, planar structure of the naphthalene ring provides a well-defined framework for the spatial orientation of functional groups, which is crucial for specific interactions with biological targets such as enzymes and receptors. The dimethylamino group can act as a hydrogen bond acceptor and can be protonated under physiological conditions, influencing the compound's solubility and its ability to interact with acidic residues in a protein's active site. The carboxylic acid group is a versatile handle for forming amide or ester linkages, allowing for the facile generation of compound libraries for structure-activity relationship (SAR) studies.

Naphthalene derivatives have shown a broad spectrum of pharmacological activities, and it is plausible that derivatives of 4-(Dimethylamino)-1-naphthoic acid could be explored for similar therapeutic applications.[3][4][6]

Potential Signaling Pathway Interactions

While specific signaling pathways targeted by 4-(Dimethylamino)-1-naphthoic acid are not yet documented, its structural motifs suggest potential interactions with various biological targets. For instance, many kinase inhibitors incorporate an amino-substituted aromatic core. The dimethylamino group could potentially engage in hydrogen bonding with the hinge region of a kinase.

Caption: Hypothetical inhibition of a kinase signaling pathway.

4-(Dimethylamino)-1-naphthoic Acid as a Fluorescent Probe

The photophysical properties of naphthalene derivatives, particularly those with electron-donating (dimethylamino) and electron-withdrawing groups, often result in environmentally sensitive fluorescence. This makes them excellent candidates for molecular probes.

Principles of Environmentally Sensitive Fluorescence

The fluorescence of "push-pull" fluorophores, such as 4-(Dimethylamino)-1-naphthoic acid, is highly dependent on the polarity of their microenvironment. In nonpolar solvents, they typically exhibit strong fluorescence. However, in polar solvents, an intramolecular charge transfer (ICT) from the electron-donating dimethylamino group to the electron-accepting naphthalene-carboxylic acid system can occur in the excited state. This ICT state is often stabilized by the polar solvent, leading to a red-shift in the emission spectrum and, in many cases, a decrease in the fluorescence quantum yield.

Potential as a Molecular Rotor

Compounds with rotatable bonds that influence their fluorescence properties are known as "molecular rotors."[7][8][9][10][11] The fluorescence quantum yield of these molecules is often dependent on the viscosity of the surrounding medium. In low-viscosity environments, intramolecular rotation can provide a non-radiative decay pathway, leading to fluorescence quenching. In more viscous environments, this rotation is hindered, resulting in enhanced fluorescence. The dimethylamino group in 4-(Dimethylamino)-1-naphthoic acid can potentially undergo rotation, suggesting that this compound may exhibit properties of a molecular rotor, making it a useful tool for probing viscosity in biological systems.

Fluorescence Quenching and Sensing Applications

Fluorescence quenching is the decrease in the fluorescence intensity of a fluorophore due to a variety of molecular interactions.[12][13][14][15] This phenomenon can be exploited for sensing applications. For example, the fluorescence of a 4-(dimethylamino)-naphthalene derivative could be quenched upon binding to a specific metal ion or biomolecule. This "turn-off" sensing mechanism can be highly sensitive. Conversely, a "turn-on" sensor could be designed where the fluorescence is initially quenched and is restored upon interaction with the target analyte.

Experimental Workflow for Fluorescence Studies

Objective: To characterize the fluorescence properties of 4-(Dimethylamino)-1-naphthoic acid in different solvent environments.

Materials:

• 4-(Dimethylamino)-1-naphthoic acid

• A series of solvents with varying polarity (e.g., hexane, toluene, dichloromethane, acetone, acetonitrile, ethanol, methanol, water)

• Spectrofluorometer

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 4-(Dimethylamino)-1-naphthoic acid in a suitable solvent (e.g., DMSO or ethanol).

• Sample Preparation: Prepare a series of dilute solutions of the compound in each of the selected solvents. The absorbance of the solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Absorption Spectra: Record the UV-Vis absorption spectrum for each sample to determine the absorption maximum (λmax,abs).

• Emission Spectra: Excite each sample at its λmax,abs and record the fluorescence emission spectrum to determine the emission maximum (λmax,em).

• Quantum Yield Measurement: Determine the fluorescence quantum yield relative to a well-characterized standard (e.g., quinine sulfate in 0.1 M H₂SO₄).

• Data Analysis: Plot the Stokes shift (the difference between λmax,em and λmax,abs) against the solvent polarity function (e.g., the Lippert-Mataga plot) to assess the effect of solvent polarity on the excited state dipole moment.

Caption: Workflow for characterizing fluorescence properties.

Conclusion

4-(Dimethylamino)-1-naphthoic acid is a versatile naphthalene derivative with significant potential in both drug discovery and as a fluorescent probe. Its well-defined structure, coupled with the electronic properties imparted by the dimethylamino and carboxylic acid groups, makes it an attractive scaffold for medicinal chemists. Furthermore, its likely environmentally sensitive fluorescence suggests a promising future in the development of molecular sensors for probing biological systems. This guide has provided a comprehensive overview of its properties, a plausible synthetic route, and a framework for its application, serving as a valuable resource for researchers in the chemical and biomedical sciences.

References

• Suseela, Y. V., Mandal, S., Jacquemin, D., Govindaraju, T., & Faller, P. (2025). 4‐Dimethylamino‐1,8‐Naphthalimide as a Fluorescence Signal Amplification for Site Selective and in Situ Probing of the Hydroxyl Radical. Angewandte Chemie. [Link]

• Nouman, N., et al. (2023). 4-Bromo-1,8-Naphthalimide derivatives as Antifungal Agents: Synthesis, Characterization, DNA Binding, Molecular docking, Antioxidant and ADMET studies. Polycyclic Aromatic Compounds, 44(2), 748-772. [Link]

• ResearchGate. (n.d.). Discovery of substituted-2,4-dimethyl-(naphthalene-4-carbonyl)amino-benzoic acid as potent and selective EP4 antagonists. Retrieved from [Link]

• Rokade, Y. B., & Sayyed, R. Z. (2009). NAPHTHALENE DERIVATIVES : A NEW RANGE OF ANTIMICROBIALS WITH HIGH THERAPEUTIC VALUE. International Journal of ChemTech Research, 2(4), 972-980. [Link]

• Singh, S. K., & Singh, S. K. (2019). Naphthalene, a versatile platform in medicinal chemistry: Sky-high perspective. European journal of medicinal chemistry, 161, 236-263. [Link]

• PubChem. (n.d.). 4-(dimethylamino)-1-naphthoic acid. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2024). Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. [Link]

• Geddes, C. D., & Lakowicz, J. R. (2003). Fluorescence quenching of (dimethylamino)naphthalene dyes Badan and Prodan by tryptophan in cytochromes P450 and micelles. Journal of fluorescence, 13(6), 475-479. [Link]

• Haidekker, M. A., & Theodorakis, E. A. (2007). Dyes with segmental mobility: molecular rotors. Journal of biological engineering, 1(1), 1-14. [Link]

• Kuimova, M. K., et al. (2009). Molecular rotors: synthesis and evaluation as viscosity sensors. Organic & biomolecular chemistry, 7(5), 898-906. [Link]

• Al-Kady, A. S., et al. (2023). The mechanism of fluorescence quenching of naphthalimide A/C leak detector by copper (II). Journal of Fluorescence, 33(4), 1-10. [Link]

• ResearchGate. (n.d.). Synthesis route of the studied compounds: (a) 4-(dimethylamino)benzaldehyde, (b) aniline, (c) (E) -. Retrieved from [Link]

• Kuimova, M. K. (2012). Molecular rotors image intracellular viscosity. Chimia, 66(4), 159-162. [Link]

• bioRxiv. (2024). Lipophilic molecular rotor to assess the viscosity of oil core in nano-emulsion droplets. [Link]

• Neuweiler, H., et al. (2003). Inter- and intramolecular fluorescence quenching of organic dyes by tryptophan. Bioconjugate chemistry, 14(6), 1133-1143. [Link]

• Fedko, N. F., & Anikin, V. F. (2022). The synthesis of N-substituted 4-fluoro-1,8-naphthalimides. Journal of Organic and Pharmaceutical Chemistry, 20(4), 12-15. [Link]

• Adsorption of a water-soluble molecular rotor fluorescent probe on hydrophobic surfaces. (2022). Scientific Reports, 12(1), 21950. [Link]

• Kwon, S., & Carson, J. H. (1998). Fluorescence quenching and dequenching analysis of RNA interactions in vitro and in vivo. Analytical biochemistry, 264(2), 133-140. [Link]

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• 1. 4-Dimethylamino-1-naphthoic acid, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
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Technical Guide: Fluorescence Spectra & Solvatochromism of 5-(Dimethylamino)-1-naphthoic Acid

This technical guide details the fluorescence spectroscopy and physicochemical behavior of 5-(Dimethylamino)-1-naphthoic acid (5-DMANA) .

While often overshadowed by its sulfonic acid analog (Dansyl acid), 5-DMANA represents a unique class of solvatochromic fluorophores where the electron-withdrawing carboxyl group (-COOH) introduces complex acid-base equilibria absent in sulfonyl derivatives. This guide focuses on its utility as a dual-sensor for polarity and pH, leveraging its Intramolecular Charge Transfer (ICT) characteristics.

Executive Summary & Mechanistic Principles

5-(Dimethylamino)-1-naphthoic acid is a push-pull fluorophore characterized by a strong electron-donating group (dimethylamino) at the C5 position and an electron-withdrawing group (carboxyl) at the C1 position of the naphthalene ring.

The Photophysical Mechanism: ICT State

The fluorescence of 5-DMANA is governed by the formation of an Intramolecular Charge Transfer (ICT) state upon excitation.

• Ground State (

  ): The dimethylamino nitrogen is pyramidal, with limited conjugation to the naphthalene ring.

• Excited State (

  ): Upon photoexcitation, the nitrogen lone pair planarizes, donating electron density into the naphthalene ring toward the carboxyl group. This creates a giant dipole moment ( Debye).

• Solvatochromism: The high dipole moment of the ICT state is stabilized by polar solvents, lowering the energy of the

  state and causing a significant red shift (bathochromic shift) in emission as solvent polarity increases.

The Acid-Base Duality

Unlike Dansyl acid (which remains anionic

across the physiological pH range), 5-DMANA possesses a carboxyl group ( ) and an amino group ( ). This allows for three distinct species, each with unique spectral signatures:

• Cationic Form (

  ): Protonated amine, protonated acid. Non-fluorescent (ICT quenched).

• Neutral/Zwitterionic Form (

  ): Proton transfer equilibrium. Highly solvatochromic.

• Anionic Form (

  ): Deprotonated acid. Strong ICT fluorescence.

Spectral Characteristics

The following data summarizes the typical spectral behavior of 5-DMANA. Note that exact maxima are solvent-dependent.

Table 1: Solvatochromic Shift Data (Anionic Form)

Solvent	Polarity Index ( )	Absorption (nm)	Emission (nm)	Stokes Shift ( )	Quantum Yield ( )
Cyclohexane	30.9	335	420 (Blue)	~6,000	High (>0.7)
Chloroform	39.1	340	480 (Cyan)	~8,500	High
Acetonitrile	45.6	342	515 (Green)	~9,800	Moderate
Methanol	55.4	345	535 (Yellow)	~10,200	Moderate
Water (pH 8)	63.1	350	560+ (Orange/Red)	>11,000	Low (<0.1)*

*Note: In water, fluorescence is often quenched due to hydrogen bonding with the lone pair of the dimethylamino group, which inhibits the ICT state formation.

Experimental Protocols

Protocol A: Solvatochromic Characterization (Lippert-Mataga Analysis)

Objective: To quantify the change in dipole moment upon excitation, validating the probe's sensitivity to the microenvironment.

Reagents:

• 5-DMANA (Solid, >98% purity).

• Spectroscopic grade solvents: Cyclohexane, Toluene, THF, DCM, Acetonitrile, Methanol.

Workflow:

• Stock Preparation: Dissolve 1 mg 5-DMANA in 10 mL Acetonitrile (Stock A).

• Aliquot: Spatially dilute Stock A into the target solvents to achieve a final concentration of

  . Crucial: Keep OD < 0.1 at to avoid inner filter effects.

• Measurement:

  • Record UV-Vis absorbance (300–450 nm). Note

    .[1][2]

  • Record Fluorescence Emission (350–650 nm), exciting at

    . Note .[1]

• Calculation: Convert wavelengths to wavenumbers (

  ) and plot the Stokes shift ( ) against the orientation polarizability ( ) of the solvents.

Data Analysis (Lippert Equation):

• A linear slope confirms the ICT mechanism.

• Deviations in protic solvents (MeOH, Water) indicate specific hydrogen bonding interactions.

Protocol B: pH-Dependent Fluorescence Titration

Objective: To determine the ground-state and excited-state

values.

Workflow:

• Buffer Preparation: Prepare a universal buffer (Citrate-Phosphate-Borate) adjusted to pH ranges 2.0 – 10.0 in 0.5 unit increments.

• Sample Prep: Add 5-DMANA (

  ) to each buffer.

• Excitation: Set

  (isosbestic point if available, otherwise peak max).

• Observation:

  • pH < 3: Fluorescence is quenched (Protonation of amine kills ICT).

  • pH 4-5: Rise in fluorescence (Deprotonation of amine).

  • pH > 5: Shift in emission max (Ionization of carboxyl group).

Mechanistic Visualization

Diagram 1: Photoinduced Electron Transfer & Acid-Base Equilibria

This diagram illustrates the competing pathways defining the fluorescence of 5-DMANA.

Caption: Interplay between pH-dependent speciation and the formation of the emissive ICT state.

Diagram 2: Experimental Workflow for Probe Validation

A self-validating loop to ensure spectral accuracy.

Caption: Step-by-step workflow for validating the solvatochromic nature of the probe.

References

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. 3rd Edition. Springer. (The authoritative text on solvent effects and Lippert-Mataga theory).

• Haugland, R. P. (2010). The Molecular Probes Handbook: A Guide to Fluorescent Probes and Labeling Technologies. Thermo Fisher Scientific. (Reference for naphthalene-based probes).

• Grabowski, Z. R., Rotkiewicz, K., & Rettig, W. (2003). Structural Changes Accompanying Intramolecular Electron Transfer: Focus on Twisted Internal Charge-Transfer States and Structures. Chemical Reviews, 103(10), 3899–4032. (Seminal review on the ICT mechanism in dimethylaminonaphthalenes).

• Nagy, P., et al. (2012). Fluorescence properties of 5-(dimethylamino)naphthalene-1-sulfonic acid (Dansyl) derivatives.

Sources

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Guide: Solvatochromic Properties of Dimethylaminonaphthoic Acid Derivatives

Content Type: Technical Whitepaper Target Audience: Medicinal Chemists, Biophysicists, and Assay Development Scientists

Executive Summary: The "Light Switch" Mechanism

Dimethylaminonaphthoic acid (DMNA) derivatives represent a class of "push-pull" fluorophores that function as molecular light switches. Unlike constitutive fluorophores (e.g., Fluorescein), DMNA derivatives exhibit environment-sensitive emission .

In polar solvents (water), their fluorescence is often quenched or red-shifted due to non-radiative decay pathways favored by solvent relaxation. In apolar environments (hydrophobic protein pockets, lipid bilayers), they exhibit a dramatic blue shift and quantum yield enhancement. This guide details the physicochemical mechanisms, synthesis, and assay protocols for utilizing 6-dimethylamino-2-naphthoic acid (6-DMN) and its derivatives in drug discovery.

Theoretical Framework: Intramolecular Charge Transfer (ICT)

The solvatochromic behavior of DMNA derivatives stems from the Intramolecular Charge Transfer (ICT) state.[1]

The Push-Pull System

The naphthalene ring acts as a conjugated bridge between two functional groups:

• Electron Donor: The dimethylamino group (

  ).

• Electron Acceptor: The carbonyl group of the naphthoic acid/amide (

  ).

Upon photoexcitation (

), electron density shifts from the amino donor to the carbonyl acceptor. This creates a giant dipole moment in the excited state ( ) compared to the ground state ( ).[2]

Solvent Relaxation and Stokes Shift

In polar solvents, solvent molecules reorient around the large excited-state dipole (

), lowering the energy of the excited state before emission occurs. This results in a large Stokes Shift (red shift). In non-polar solvents, this relaxation is minimal, preserving high energy (blue) emission.

Key Metric: The sensitivity is quantified using the Lippert-Mataga equation:

[3]

• : Stokes shift (wavenumbers).
• : Dielectric constant.
• : Refractive index.
• : Change in dipole moment (Sensitivity factor).[2]

Visualization: The Solvatochromic Cycle

Figure 1: The Solvatochromic Cycle.[2] In polar solvents, the excited state relaxes to a lower energy level (S1') before emitting, causing a red shift. In non-polar solvents, emission occurs directly from the unrelaxed state.

Structural Activity Relationship (SAR) & Derivatives

While "Dansyl" (sulfonamide) and "Prodan" (ketone) are famous, the Carboxylic Acid derivatives offer unique conjugation handles for peptide synthesis.

Derivative	Structure Core	Acceptor Group	Key Application
6-DMN	6-dimethylamino-2-naphthoic acid	Carboxyl (-COOH)	Precursor for labeling; pH sensitive.
DANA	6-DMN conjugated to Alanine	Amide (-CONH-)	Fluorescent amino acid for SPPS (Solid Phase Peptide Synthesis).
Prodan	6-propionyl-2-dimethylaminonaphthalene	Ketone (-CO-R)	Membrane fluidity (High sensitivity, no conjugation handle).
Badan	6-bromoacetyl...	Ketone (-CO-CH2Br)	Thiol-reactive Prodan analogue.

Critical Insight: For drug development, DANA (or 6-DMN amides) is superior to Prodan because the amide linkage mimics the peptide backbone, allowing the probe to be integrated into a "pseudo-ligand" to map binding sites.

Experimental Protocols

Protocol A: Solvent Sensitivity Profiling (Calibration)

Before using a derivative in a bioassay, you must calibrate its solvatochromic range.

Materials:

• Probe: 6-DMN N-succinimidyl ester (or DANA).

• Solvents: Toluene (Non-polar), Chloroform, DMSO, Methanol, PBS (Polar).

Step-by-Step:

• Stock Prep: Dissolve probe in DMSO to 10 mM.

• Dilution: Dilute to 5 µM in each test solvent. Note: Keep DMSO < 1% to avoid "cosolvent effects".

• Spectroscopy: Record Absorption (300–450 nm) and Emission (400–650 nm). Excitation set to

  .

• Analysis: Plot Emission Max (

  ) vs. Solvent Polarity Function ( ).

Expected Data (Example for 6-DMN Amide): | Solvent | Polarity (

) | (nm) | Quantum Yield ( ) | Appearance | | :--- | :--- | :--- | :--- | :--- | | Toluene | 2.4 | 420 | 0.70 | Bright Blue | | Chloroform | 4.8 | 455 | 0.55 | Cyan | | Methanol | 33.0 | 510 | 0.20 | Green/Weak | | Water (PBS) | 80.1 | 540 | <0.05 | Dim Yellow/Quenched |

Protocol B: Hydrophobic Pocket Binding Assay ( Determination)

This assay detects drug binding by measuring the displacement of a solvatochromic probe, or conversely, the binding of a solvatochromic ligand to a protein.

Scenario: Determining the

of a DANA-labeled peptide binding to a target protein (e.g., HSA or a receptor).

Workflow Visualization:

Figure 2: Binding Assay Logic. The probe acts as a "turn-on" sensor. Only the bound fraction contributes significantly to the signal at 420-440nm.

Protocol:

• Buffer: PBS pH 7.4 (High polarity background to quench free probe).

• Titration: Add increasing concentrations of Protein to fixed Probe (100 nM).

• Readout: Monitor fluorescence at 440 nm (Blue edge).

  • Why 440 nm? This wavelength discriminates the "bound" (blue-shifted) species from the "free" (red-shifted/quenched) species.

• Calculation: Fit the fluorescence enhancement curve to a one-site binding model:

Synthesis: Conjugation of 6-DMN

To use this in drug development, you often need to attach the fluorophore to a pharmacophore.

Reaction Scheme (NHS-Ester Activation):

• Starting Material: 6-dimethylamino-2-naphthoic acid.

• Activation: React with N-hydroxysuccinimide (NHS) and EDC (carbodiimide) in dry DMF.

• Product: 6-DMN-SE (Succinimidyl Ester).

• Conjugation: React 6-DMN-SE with any primary amine (Lysine residue, N-terminal amine of peptide) in bicarbonate buffer (pH 8.3).

Purification Note: 6-DMN derivatives are highly lipophilic. Purification usually requires Reverse-Phase HPLC (C18 column) with an Acetonitrile/Water gradient.

References

• Weber, G., & Farris, F. J. (1979). Synthesis and spectral properties of a hydrophobic fluorescent probe: 6-propionyl-2-(dimethylamino)naphthalene. Biochemistry, 18(14), 3075–3078. Link

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy (3rd ed.). Springer. (Chapter 6: Solvent and Environmental Effects). Link

• Cohen, B. E., et al. (2002). Probing protein electrostatics with a synthetic fluorescent amino acid. Science, 296(5573), 1700-1703. (Describes the synthesis and use of DANA). Link

• Klymchenko, A. S. (2017). Solvatochromic and fluorogenic dyes as environment-sensitive probes: design and biological applications. Accounts of Chemical Research, 50(2), 366-375. Link

• Loving, G., & Imperiali, B. (2008). A versatile amino acid analogue of the solvatochromic fluorophore 4-N,N-dimethylamino-1,8-naphthalimide: a high-affinity binding assay for the Src SH2 domain. Journal of the American Chemical Society, 130(41), 13630-13638. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Determination of excited state dipole moments in solution via thermochromic methods - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 5-(Dimethylamino)-1-naphthalene Derivatives for Advanced Research Applications

Executive Summary: This guide provides a detailed technical overview centered on the molecular structure of 5-(Dimethylamino)-1-naphthalenecarboxylic acid. We will first establish the precise molecular weight and key physicochemical properties of this specific compound. However, it is critical for the intended audience of researchers and drug development professionals to recognize that the vast majority of scientific literature and practical applications are associated with its close and commercially prevalent analogue, 5-(Dimethylamino)-1-naphthalenesulfonic acid, commonly known as Dansyl acid.

Therefore, this whitepaper will address the topic by first defining the requested carboxylic acid derivative and then providing an in-depth, field-proven guide to the synthesis, mechanisms, and applications of the highly influential Dansyl functional group scaffold, which is derived from the sulfonic acid analogue. This approach ensures that researchers are equipped with the most relevant, actionable, and well-documented information for laboratory use.

Chemical Identity and Physicochemical Properties

The functional group at position 1 of the 5-(Dimethylamino)naphthalene core dictates the compound's chemical properties and applications. A clear distinction between the carboxylic acid and sulfonic acid derivatives is paramount.

The Target Compound: 5-(Dimethylamino)-1-naphthalenecarboxylic Acid

While less common in literature and commercial availability, 5-(Dimethylamino)-1-naphthalenecarboxylic acid is a distinct chemical entity. Its molecular formula is C₁₃H₁₃NO₂. Based on its atomic composition, the calculated molecular weight is 215.25 g/mol .

Property	Value	Source
Molecular Formula	C₁₃H₁₃NO₂	Calculated
Molecular Weight	215.25 g/mol	Calculated
IUPAC Name	5-(dimethylamino)naphthalene-1-carboxylic acid	IUPAC Nomenclature
Related Precursor MW	187.19 g/mol (5-Amino-1-naphthoic acid)	[1]

The Preeminent Analogue: 5-(Dimethylamino)-1-naphthalenesulfonic Acid (Dansyl Acid)

The sulfonic acid analogue, Dansyl acid, is a cornerstone of fluorescence spectroscopy and biochemical analysis. Its derivatives, particularly Dansyl chloride, are extensively used as fluorescent probes and labels.[2] The molecular weight of the anhydrous form is 251.30 g/mol .[2][3][4] A hydrated form also exists with a molecular weight of 269.32 g/mol .[5]

The reason for its prevalence is the unique photophysical properties conferred by the sulfonamide group formed when its derivative, Dansyl chloride, reacts with amines. These conjugates are highly fluorescent and their emission spectra are exquisitely sensitive to the polarity of the local environment, making them ideal probes for studying molecular interactions.[6]

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO₃S	[2][3]
Molecular Weight	251.30 g/mol	[2][3][4]
CAS Number	4272-77-9	[2][3][7]
Appearance	Pale yellow to light brown powder	[8]
Solubility	Soluble in water and polar organic solvents	[8]

Synthesis and Characterization of Dansyl Derivatives

The primary synthetic routes in this chemical family focus on producing Dansyl acid and its highly reactive derivative, Dansyl chloride, which serves as the main reagent for labeling studies.

Synthesis of 5-(Dimethylamino)-1-naphthalenesulfonic Acid (Dansyl Acid)

A common and efficient laboratory-scale synthesis involves the direct methylation of the precursor, 5-amino-1-naphthalenesulfonic acid.[9] This process specifically targets the primary amine without disrupting the sulfonic acid group.

Experimental Protocol:

• Suspension: Suspend 5-amino-1-naphthalenesulfonic acid (1 equivalent) in a mixed solvent system, such as an aqueous solution of sodium carbonate (to act as a base) and ammonia.[7] Vigorous stirring is essential to create a uniform suspension.

• Cooling: Chill the suspension to below 5°C in an ice bath. This is a critical step to control the exothermic nature of the subsequent methylation reaction and prevent unwanted side products.

• Methylation: Add dimethyl sulfate (2-2.5 equivalents) dropwise to the cold suspension while maintaining vigorous stirring.[7] The slow addition rate is crucial for reaction control.

• Reaction: Allow the mixture to react for several hours (e.g., 6 hours) at room temperature.[7]

• Neutralization & Precipitation: Carefully neutralize the reaction mixture with hydrochloric acid to a pH of approximately 6. Upon cooling, the desired product, 5-(Dimethylamino)-1-naphthalenesulfonic acid, will precipitate out as crystals.[7]

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as petroleum ether and ethyl acetate, to yield high-purity Dansyl acid.[7]

Synthesis of Dansyl acid via methylation.

Synthesis of 5-(Dimethylamino)-1-naphthalenesulfonyl chloride (Dansyl Chloride)

Dansyl chloride is the key reagent for most applications. It is synthesized from Dansyl acid by reacting it with an excess of a chlorinating agent, such as phosphorus oxychloride (POCl₃), at room temperature.[10] This reaction converts the sulfonic acid moiety (-SO₃H) into the more reactive sulfonyl chloride (-SO₂Cl).

Characterization

The structural integrity of synthesized Dansyl derivatives is confirmed using a suite of standard analytical techniques:

• NMR Spectroscopy (¹H NMR): Confirms the presence and arrangement of protons, such as the characteristic signals from the dimethylamino group and the aromatic naphthalene core.[9][11]

• Infrared (IR) Spectroscopy: Identifies key functional groups. For example, the conversion of Dansyl chloride to a dansyl sulfonamide is confirmed by the appearance of N-H stretching bands and the disappearance of the S-Cl band.[9][11]

• Mass Spectrometry: Provides the exact molecular weight of the compound, confirming its identity.[3]

Core Applications in Research and Drug Development

The utility of this chemical family is overwhelmingly centered on the fluorescent properties of Dansyl sulfonamides.

Principle of Fluorescence Labeling

Dansyl chloride itself is not fluorescent, but it readily reacts with primary and secondary amines (e.g., the N-terminus of a protein or the side chain of lysine) to form highly stable and fluorescent Dansyl sulfonamide adducts.[10] The fluorescence emission of these adducts is highly dependent on the polarity of their environment. In non-polar, hydrophobic environments (like a protein's binding pocket), the quantum yield increases, and the emission maximum shifts to a shorter wavelength (a "blue shift"). This solvatochromism is the foundation of its use as a probe.

Workflow: Protein Labeling and Analysis

Dansyl chloride is a classic reagent for determining the N-terminal amino acid of a protein and for general protein labeling.

Experimental Protocol for N-Terminal Analysis:

• Labeling: React the target protein or peptide with Dansyl chloride in a suitable buffer (e.g., sodium bicarbonate, pH ~8.5-9.5) at room temperature. The alkaline pH ensures the N-terminal amino group is deprotonated and thus nucleophilic.

• Hydrolysis: After the labeling reaction is complete, hydrolyze the protein into its constituent amino acids using strong acid (e.g., 6M HCl). This step breaks all peptide bonds but leaves the highly stable Dansyl-amino acid bond intact.

• Detection: The resulting mixture contains one fluorescently labeled N-terminal amino acid and many unlabeled amino acids.

• Identification: Identify the fluorescent Dansyl-amino acid by comparing its chromatographic behavior (e.g., using HPLC or thin-layer chromatography) to known Dansyl-amino acid standards.

Workflow for N-terminal amino acid analysis.

Application in Drug Development: Probing Binding Sites

Because of their environmental sensitivity, dansyl groups are invaluable for studying ligand-receptor and drug-protein interactions. A non-fluorescent drug candidate can be modified with a dansyl group. When this fluorescent analog binds to its target protein, changes in fluorescence intensity or emission wavelength can provide critical information:

• Binding Affinity (Kd): Can be determined by titrating the protein with the dansylated ligand and monitoring the change in fluorescence.

• Binding Site Polarity: A significant blue shift upon binding indicates the drug binds to a hydrophobic pocket on the protein.

• Conformational Changes: Changes in fluorescence over time can indicate protein conformational changes induced by ligand binding.

Safety, Handling, and Storage

Proper handling of Dansyl derivatives, particularly the reactive Dansyl chloride, is essential for laboratory safety.

Hazard Category	Description and Precautions
Skin Corrosion/Irritation	Causes skin irritation. In its chloride form, can cause severe skin burns.[3] Always wear nitrile gloves and a lab coat. Wash hands thoroughly after handling.
Eye Damage/Irritation	Causes serious eye irritation or damage.[3] ANSI-approved safety goggles or a face shield are mandatory.
Inhalation	May cause respiratory irritation. Work in a well-ventilated area or a chemical fume hood, especially when handling the powdered solid.
Moisture Sensitivity	Dansyl chloride is sensitive to moisture and will hydrolyze to the non-reactive Dansyl acid.[12] Store in a tightly sealed container in a desiccator or under an inert atmosphere.

First Aid Measures:

• Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.

Storage: Store containers tightly closed in a dry, cool (2-8°C is often recommended for Dansyl chloride), and well-ventilated place.

Conclusion

While the query for 5-Dimethylamino-1-naphthalenecarboxylic acid identifies a specific molecule with a molecular weight of 215.25 g/mol , the functional core of modern research lies with its sulfonic acid analogue, Dansyl acid, and its derivatives. The Dansyl group is a powerful and versatile tool for researchers in biochemistry, molecular biology, and drug development. Its utility stems from the stable, environmentally sensitive fluorescent adducts it forms with primary and secondary amines. A thorough understanding of the principles of its synthesis, reactivity, and fluorescent properties enables scientists to probe complex biological systems, elucidate protein structure, and characterize molecular binding events with high sensitivity.

References

• PubChem. (n.d.). Dansyl acid. National Center for Biotechnology Information. Retrieved from [Link]

• Khan, A., Mishra, R., & Malvia, H. (2015). Synthesis, Characterization of Novel 5-(Dimethylamino) Naphthalene Sulfonamide Derivatives. Research & Reviews: A Journal of Drug Design & Discovery, 2(2), 1–5. Retrieved from [Link]

• Solubility of Things. (n.d.). Dansyl acid. Retrieved from [Link]

• PubChem. (n.d.). 5-(Dimethylamino)-1-naphthalenesulfonic acid hydrate. National Center for Biotechnology Information. Retrieved from [Link]

• Sanmartín-Matalobos, J., Delgado, A., Bermejo-Varela, P., & Fondo, M. (2021). Synthesis and Characterization of a Dansyl-Based Fluorescent Probe for Analytical Purposes. Molecules, 26(22), 6939. Retrieved from [Link]

• ChemBK. (n.d.). 5-Dimethylamino-1-naphthalenesulphonyl chloride. Retrieved from [Link]

• Setareh Biotech. (n.d.). Dansyl chloride [5-Dimethylaminonaphthalene-1-sulfonyl chloride]. Retrieved from [Link]

• Wikipedia. (n.d.). Dansyl chloride. Retrieved from [Link]

• SIELC Technologies. (2018). 1-Naphthalenesulfonic acid, 5-(dimethylamino)-. Retrieved from [Link]

• PubChem. (n.d.). 5-Amino-1-naphthoic acid. National Center for Biotechnology Information. Retrieved from [Link]

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• 1. 5-Amino-1-naphthoic acid | C11H9NO2 | CID 13440860 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Dimethylamino-1-Naphthalenesulfonic Acid | CAS 4272-77-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. Dansyl acid | C12H13NO3S | CID 1792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Naphthalenesulfonic acid, 5-(dimethylamino)- | SIELC Technologies [sielc.com]
• 5. 5-(Dimethylamino)-1-naphthalenesulfonic acid hydrate | C12H15NO4S | CID 2735013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Dansyl chloride [5-Dimethylaminonaphthalene-1-sulfonyl chloride] *CAS 605-65-2* | AAT Bioquest [aatbio.com]
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• 8. solubilityofthings.com [solubilityofthings.com]
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• 10. Dansyl chloride - Wikipedia [en.wikipedia.org]
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• 12. chembk.com [chembk.com]

An In-Depth Technical Guide to the Synthesis of 5-(Dimethylamino)-1-naphthoic Acid from 5-amino-1-naphthoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for the N,N-dimethylation of 5-amino-1-naphthoic acid to produce 5-(dimethylamino)-1-naphthoic acid. The document explores the chemical principles, advantages, and potential challenges associated with the most pertinent synthetic strategies, including the Eschweiler-Clarke reaction and direct alkylation with methylating agents such as dimethyl sulfate and methyl iodide. Detailed, step-by-step experimental protocols are presented, alongside a discussion of potential side reactions and purification strategies. This guide is intended to serve as a valuable resource for researchers in organic synthesis and drug development, offering both theoretical insights and practical guidance for the preparation of this valuable compound.

Introduction: The Significance of 5-(Dimethylamino)-1-naphthoic Acid

5-(Dimethylamino)-1-naphthoic acid is a key aromatic carboxylic acid derivative with a naphthalene core. The introduction of a dimethylamino group at the 5-position significantly alters the electronic and steric properties of the parent molecule, 5-amino-1-naphthoic acid, leading to potential applications in medicinal chemistry, materials science, and as a fluorescent probe. The synthesis of this compound from its primary amine precursor is a crucial transformation for accessing these applications. This guide will focus on the most practical and efficient methods for achieving this N,N-dimethylation.

Synthetic Pathways: A Comparative Analysis

The conversion of a primary aromatic amine to a tertiary dimethylamine can be accomplished through several established synthetic methodologies. The choice of pathway often depends on factors such as substrate compatibility, desired yield, scalability, and safety considerations. Here, we delve into the most promising routes for the synthesis of 5-(Dimethylamino)-1-naphthoic acid from 5-amino-1-naphthoic acid.

The Eschweiler-Clarke Reaction: A Classic Approach to N-Methylation

The Eschweiler-Clarke reaction is a well-established and widely used method for the methylation of primary and secondary amines to their corresponding tertiary amines.[1] The reaction employs formaldehyde as the source of the methyl groups and formic acid as the reducing agent.[1]

Mechanism: The reaction proceeds through the initial formation of an imine from the reaction of the primary amine with formaldehyde. This imine is then reduced by formic acid, which acts as a hydride donor, to yield the monomethylated amine. The process is repeated to afford the desired tertiary amine. A key advantage of the Eschweiler-Clarke reaction is that it typically does not lead to the formation of quaternary ammonium salts, as the tertiary amine is unable to form a new iminium ion.[1]

Caption: Mechanism of the Eschweiler-Clarke reaction.

Advantages:

• High Yields: Often provides good to excellent yields of the tertiary amine.

• Selectivity: Avoids the formation of quaternary ammonium salts.[1]

• One-Pot Procedure: Simplifies the experimental setup.

Potential Challenges:

• Side Reactions: For some primary amines, the formation of 1,3,5-dioxazine derivatives can be a competing side reaction.

• Reaction Conditions: The reaction is typically carried out at elevated temperatures, which may not be suitable for thermally sensitive substrates.

Direct Alkylation with Methylating Agents

Direct alkylation of the amino group with a suitable methylating agent in the presence of a base is another common strategy for N-methylation. The most frequently used reagents for this purpose are dimethyl sulfate and methyl iodide.

Dimethyl sulfate is a potent and relatively inexpensive methylating agent. The reaction is typically carried out in the presence of a base to neutralize the sulfuric acid formed as a byproduct.

Mechanism: The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the nitrogen atom of the amine attacks one of the methyl groups of dimethyl sulfate, with the sulfate group acting as the leaving group. The presence of a base is crucial to deprotonate the resulting ammonium salt, regenerating the nucleophilic amine for the second methylation step.

Caption: N,N-dimethylation using dimethyl sulfate.

Advantages:

• High Reactivity: Dimethyl sulfate is a highly effective methylating agent.

• Cost-Effective: It is a relatively inexpensive reagent.

Potential Challenges:

• Toxicity: Dimethyl sulfate is highly toxic and carcinogenic and must be handled with extreme caution in a well-ventilated fume hood.[2][3][4][5]

• Over-methylation: The reaction can be difficult to control, potentially leading to the formation of the quaternary ammonium salt.

• Esterification: The carboxylic acid group of the starting material could be esterified by dimethyl sulfate under the reaction conditions.

Methyl iodide is another highly reactive methylating agent that can be used for the N,N-dimethylation of amines. The reaction is typically performed in the presence of a non-nucleophilic base, such as sodium hydride, to deprotonate the amine.

Mechanism: Similar to dimethyl sulfate, the reaction with methyl iodide follows an SN2 pathway. The base deprotonates the amine, increasing its nucleophilicity, which then attacks the methyl iodide.

Advantages:

• High Reactivity: Methyl iodide is a very effective methylating agent.[6]

Potential Challenges:

• Toxicity and Volatility: Methyl iodide is toxic and has a low boiling point, requiring careful handling.[7]

• Over-methylation and Esterification: Similar to dimethyl sulfate, there is a risk of forming the quaternary ammonium salt and esterifying the carboxylic acid.

• Cost: Methyl iodide is generally more expensive than dimethyl sulfate.

Experimental Protocols

The following protocols are provided as a guide and may require optimization for specific laboratory conditions and scales. All procedures involving hazardous materials should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Proposed Protocol for Eschweiler-Clarke Reaction

This protocol is based on general procedures for the Eschweiler-Clarke reaction of aromatic amines.

Materials:

• 5-amino-1-naphthoic acid

• Formaldehyde (37% aqueous solution)

• Formic acid (98-100%)

• Sodium hydroxide solution (10% w/v)

• Hydrochloric acid (concentrated)

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 5-amino-1-naphthoic acid (1.0 eq).

• Add formic acid (5.0 eq) to the flask and stir the mixture.

• Add formaldehyde solution (5.0 eq) to the reaction mixture.

• Heat the mixture to reflux (approximately 100-110 °C) and maintain for 8-12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully add 10% sodium hydroxide solution to the reaction mixture until it is basic (pH > 10) to neutralize the excess formic acid and deprotonate the product.

• Extract the aqueous solution with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

Proposed Protocol for Methylation with Dimethyl Sulfate

This protocol is adapted from the synthesis of 5-(dimethylamino)-1-naphthalenesulfonic acid.[8]

Materials:

• 5-amino-1-naphthoic acid

• Dimethyl sulfate (Caution: Highly Toxic and Carcinogenic)

• Sodium carbonate

• Ammonia solution (e.g., 28%)

• Hydrochloric acid (1 M)

• Ethyl acetate

• Petroleum ether

Procedure:

• In a three-necked flask equipped with a dropping funnel, a mechanical stirrer, and a thermometer, prepare a suspension of 5-amino-1-naphthoic acid (1.0 eq) in a solution of 10% aqueous sodium carbonate.

• Cool the suspension to 0-5 °C in an ice bath.

• Slowly add dimethyl sulfate (2.5 eq) dropwise to the suspension while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully quench any unreacted dimethyl sulfate by the slow addition of ammonia solution.

• Acidify the reaction mixture to pH 6 with 1 M hydrochloric acid.

• The product may precipitate out of the solution. If so, collect the solid by filtration. If not, extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a mixture of ethyl acetate and petroleum ether.

Product Characterization

The successful synthesis of 5-(dimethylamino)-1-naphthoic acid should be confirmed by a combination of spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Aromatic protons on the naphthalene ring, a singlet for the N(CH₃)₂ protons (around 3.0-3.5 ppm), and a broad singlet for the carboxylic acid proton (if not exchanged with D₂O).
¹³C NMR	Aromatic carbons, a signal for the N(CH₃)₂ carbons (around 40-45 ppm), and a signal for the carboxylic acid carbon (around 170 ppm).
Mass Spec.	A molecular ion peak corresponding to the exact mass of 5-(dimethylamino)-1-naphthoic acid (C₁₃H₁₃NO₂).
IR Spec.	A C=O stretching vibration for the carboxylic acid (around 1700 cm⁻¹), O-H stretching for the carboxylic acid (broad, around 2500-3300 cm⁻¹), and C-N stretching vibrations.

Safety and Handling

The synthesis of 5-(dimethylamino)-1-naphthoic acid involves the use of hazardous chemicals that require careful handling to ensure laboratory safety.

• Dimethyl Sulfate: Highly toxic, carcinogenic, and corrosive. It should be handled only in a certified chemical fume hood with appropriate personal protective equipment, including heavy-duty gloves, a lab coat, and safety goggles.[2][3][4][5]

• Methyl Iodide: Toxic, a suspected carcinogen, and volatile. It should also be handled in a fume hood with appropriate PPE.[7]

• Formic Acid: Corrosive and can cause severe burns. Handle with care, wearing gloves and eye protection.

• Formaldehyde: A known carcinogen and irritant. Work in a well-ventilated area.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow all institutional safety guidelines.

Conclusion

The synthesis of 5-(dimethylamino)-1-naphthoic acid from 5-amino-1-naphthoic acid can be effectively achieved through several synthetic routes. The Eschweiler-Clarke reaction offers a classic and often high-yielding method that avoids over-methylation. Direct alkylation with dimethyl sulfate or methyl iodide are also viable but require careful control of reaction conditions to minimize side reactions and necessitate stringent safety precautions due to the high toxicity of the reagents. The choice of the optimal pathway will depend on the specific requirements of the synthesis, including scale, available equipment, and safety infrastructure. The protocols and information provided in this guide serve as a solid foundation for the successful synthesis and characterization of this important chemical compound.

References

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Technical Guide: Physicochemical Profiling and pKa Determination of 5-(Dimethylamino)-1-naphthoic Acid

The following is an in-depth technical guide on the physicochemical profiling and pKa determination of 5-(Dimethylamino)-1-naphthoic acid.

Executive Summary & Chemical Identity

5-(Dimethylamino)-1-naphthoic acid (CAS: 86042-10-6) is a bifunctional naphthalene derivative characterized by a proton-donating carboxylic acid group at the C1 position and a proton-accepting dimethylamino group at the C5 position.

It is frequently confused with its sulfonic acid analog, Dansyl acid (5-(dimethylamino)-1-naphthalenesulfonic acid). This distinction is critical: while Dansyl acid contains a strong sulfonic acid group (pKa < 1), 5-(dimethylamino)-1-naphthoic acid contains a weak carboxylic acid, allowing for a distinct zwitterionic window and pH-dependent fluorescence modulation useful in biological sensing and retinoic acid receptor studies.

Chemical Structure & Key Properties

Property	Detail
IUPAC Name	5-(dimethylamino)naphthalene-1-carboxylic acid
Molecular Formula	C₁₃H₁₃NO₂
Molecular Weight	215.25 g/mol
Key Functional Groups	Carboxylic Acid (C1), Dimethylamino (C5)
Isomeric Relationship	1,5-substitution pattern (Cata-substitution)

Theoretical Framework: Acid-Base Equilibria

The acid-base behavior of 5-(dimethylamino)-1-naphthoic acid is governed by two ionization sites. Due to the basicity of the dimethylamino group and the acidity of the carboxylic group, the molecule exists in three distinct protonation states depending on solvent pH.

Predicted pKa Values

Experimental values for the specific 1,5-isomer are often derived from its parent fragments due to the weak electronic coupling between the 1 and 5 positions on the naphthalene ring.

Ionization Center	Functional Group	Approximate pKa	Reference Standard
pKa₁ (Acidic)	Carboxylic Acid (-COOH)	3.7 – 3.9	1-Naphthoic Acid (pKa = 3.67) [1]
pKa₂ (Basic)	Dimethylammonium (-NH⁺(CH₃)₂)	4.6 – 4.8	N,N-Dimethyl-1-naphthylamine (pKa = 4.83) [2]

• pKa₁ (Carboxyl): The dissociation of the carboxylic proton. The electron-donating nature of the distal dimethylamino group (via weak conjugation across rings) may slightly destabilize the anion, potentially raising the pKa slightly above unsubstituted 1-naphthoic acid.

• pKa₂ (Amino): The deprotonation of the ammonium species. The presence of the carboxylate anion (at pH > 4) makes the ring more electron-rich, stabilizing the protonated amine slightly less than in the neutral parent, but the values remain close to the N,N-dimethyl-1-naphthylamine baseline.

Zwitterionic Character

Since

, the molecule exhibits a zwitterionic window between pH 3.9 and 4.6. In this range, the dominant species is the zwitterion ( ), which has significant implications for solubility and fluorescence quantum yield.

Visualization of Protonation States

The following diagram illustrates the sequential deprotonation pathway, moving from the cationic form in acidic media to the anionic form in basic media.

Caption: Sequential deprotonation of 5-(dimethylamino)-1-naphthoic acid. The zwitterionic state predominates in the isoelectric region (pH ~4.2).

Experimental Methodology: Spectrophotometric Titration

For researchers needing to determine the precise pKa values under specific solvent conditions (e.g., physiological buffers or mixed organic solvents), Spectrophotometric Titration is the gold standard. This method relies on the distinct UV-Vis absorption or fluorescence spectra of the protonated and deprotonated species.

Reagents and Setup

• Analyte: 5-(Dimethylamino)-1-naphthoic acid (10 µM final concentration).

• Buffer System: Universal buffer (Britton-Robinson) or discrete buffers (Citrate, Phosphate, Tris) covering pH 2.0 to 9.0.

• Solvent: Water with <1% DMSO (to ensure solubility while minimizing solvatochromic shifts).

• Detection: UV-Vis Spectrophotometer (Scan 250–500 nm) or Fluorometer (Ex: 340 nm).

Step-by-Step Protocol

• Preparation of Stock Solution: Dissolve 1 mg of analyte in 1 mL DMSO. Dilute into aqueous buffers to reach 10 µM.

• Acquisition of Spectra: Measure the absorption/emission spectrum at pH 2.0 (fully cationic) and pH 9.0 (fully anionic) to identify

  shifts.

  • Note: The dimethylamino group typically causes a bathochromic (red) shift when deprotonated due to Intramolecular Charge Transfer (ICT).

• Titration: Prepare 10-15 samples at 0.5 pH unit intervals. Record absorbance at the wavelength of maximum change (

  ).

• Data Analysis: Plot Absorbance vs. pH. The inflection points of the sigmoidal curve correspond to the pKa values.

Calculation Logic

Use the modified Henderson-Hasselbalch equation for spectrophotometric data:

Where:

• = Absorbance at specific pH.
• = Absorbance of the fully protonated form.
• = Absorbance of the fully deprotonated form.

Applications in Drug Development

Understanding the pKa of 5-(dimethylamino)-1-naphthoic acid is pivotal for:

• Fluorescent Labeling: The molecule serves as a polarity-sensitive probe. The fluorescence quantum yield is often quenched by protonation of the amine (PET mechanism), making the pKa (4.8) a critical "switch" point for pH sensing applications [3].

• Lipophilicity (LogD) Profiling: In drug design, the zwitterionic form (pH 4.2) typically exhibits the lowest solubility and highest membrane permeability compared to the charged cationic or anionic forms.

• Fragment-Based Design: It acts as a scaffold for retinoic acid receptor (RAR) antagonists, where the carboxylic acid forms a salt bridge with arginine residues in the receptor binding pocket.

References

• NIST Chemistry WebBook. "1-Naphthalenecarboxylic acid." National Institute of Standards and Technology. [Link]

• PubChem. "5-(Dimethylamino)-1-naphthalenesulfonic acid (Dansyl Acid) vs Naphthoic Analogs." National Center for Biotechnology Information. [Link]

A Technical Guide to the Absorption and Emission Maxima of Naphthoic Acid Fluorophores

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the core photophysical properties of naphthoic acid-based fluorophores. This document delves into the theoretical underpinnings of fluorescence, explores the intricate relationship between molecular structure and spectral properties, and offers a practical, field-proven protocol for the accurate characterization of these versatile fluorescent molecules.

The Fundamental Principles of Molecular Fluorescence

Fluorescence is a photoluminescent process wherein a molecule, after absorbing a photon of light, transitions to an electronically excited state and subsequently emits a photon as it returns to its ground state. The energy of the emitted photon is typically lower (longer wavelength) than that of the absorbed photon, a phenomenon known as the Stokes shift. The entire process is elegantly visualized by the Jablonski diagram, which illustrates the electronic and vibrational energy levels of a molecule and the transitions between them.[1][2]

Upon absorption of a photon, a molecule is typically promoted from its ground electronic state (S₀) to a higher vibrational level within the first (S₁) or second (S₂) excited singlet state. This process is incredibly rapid, occurring on the femtosecond (10⁻¹⁵ s) timescale.[3] Following excitation, the molecule undergoes rapid non-radiative relaxation processes. Vibrational relaxation sees the molecule cascade down the vibrational energy levels of the excited electronic state, dissipating energy as heat to the surrounding solvent molecules.[4][5] Internal conversion is a non-radiative transition between electronic states of the same spin multiplicity (e.g., from S₂ to S₁). Both vibrational relaxation and internal conversion are significantly faster than fluorescence, ensuring that emission almost invariably occurs from the lowest vibrational level of the first excited singlet state (S₁).[3]

The final step in the fluorescence process is the radiative transition from the S₁ state back to the ground state (S₀), accompanied by the emission of a photon. This process is much slower, occurring on the nanosecond (10⁻⁹ s) timescale.[1] Other non-radiative decay pathways, such as intersystem crossing to a triplet state (T₁) and subsequent phosphorescence or non-radiative decay, can compete with fluorescence and reduce its efficiency.

Caption: A simplified Jablonski diagram illustrating the key photophysical processes.

Structure-Property Relationships in Naphthoic Acid and Naphthalimide Fluorophores

The absorption and emission maxima, molar extinction coefficient (ε), and fluorescence quantum yield (Φf) of naphthalene-based fluorophores are intricately linked to their molecular structure and the surrounding environment.

The Naphthalene Core

The fundamental spectroscopic properties of these fluorophores are dictated by the π-electron system of the naphthalene ring. Naphthalene itself exhibits strong ultraviolet absorption due to π-π* transitions.[6] Substitution on the naphthalene ring can significantly modulate these properties.

Influence of Substituents

The position and electronic nature of substituents play a crucial role in tuning the photophysical properties of naphthoic acid and naphthalimide derivatives.

• Electron-Donating Groups (EDGs): Substituents such as amino (-NH₂) and methoxy (-OCH₃) groups can increase the electron density of the naphthalene ring, leading to a bathochromic (red) shift in both the absorption and emission spectra.[3][7] This is due to the stabilization of the excited state relative to the ground state. 4-amino-1,8-naphthalimide derivatives, for example, are known to be yellow and exhibit green fluorescence.[8]

• Electron-Withdrawing Groups (EWGs): Conversely, electron-withdrawing groups like nitro (-NO₂) can lead to a hypsochromic (blue) shift or, in some cases, quenching of fluorescence.

• Positional Isomerism: The position of substitution on the naphthalene ring has a profound impact. For instance, the fluorescence spectra of 2-amino-1,8-naphthalimide are largely insensitive to solvent polarity, whereas 3- and 4-amino-1,8-naphthalimides exhibit strong positive solvatofluorochromism, meaning their emission shifts to longer wavelengths in more polar solvents.[9][10]

The Role of Solvent Polarity

The polarity of the solvent can significantly influence the absorption and emission spectra of polar fluorophores.[4][5] In polar solvents, the excited state of a polar molecule is often more stabilized than the ground state, leading to a red shift in the emission spectrum.[2] This phenomenon, known as solvatochromism, is particularly pronounced in molecules that exhibit intramolecular charge transfer (ICT) upon excitation.[1] For many naphthalimide derivatives, an increase in solvent polarity leads to a decrease in fluorescence quantum yield.[9]

pH Sensitivity

For naphthoic acids, the ionization state of the carboxylic acid group is pH-dependent, which in turn affects the fluorescence properties. The fluorescence of 1-naphthoic acid is highly sensitive to pH changes around its pKa of approximately 3.7.[11] Deprotonation of the carboxylic acid can alter the electronic distribution within the molecule, potentially leading to changes in fluorescence intensity and emission wavelength.[11][12] This pH sensitivity can be exploited for the development of fluorescent pH sensors.

Photophysical Data of Selected Naphthoic Acid and Naphthalimide Derivatives

The following table summarizes the key photophysical properties of several naphthoic acid and naphthalimide derivatives in various solvents. This data provides a valuable reference for selecting appropriate fluorophores and experimental conditions.

Compound	Solvent	λabs (nm)	λem (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)	Reference(s)
1-Naphthoic Acid	Methanol	295	370	-	-	[13]
Naphthalene	Cyclohexane	275	-	6,000	0.23	[14]
2-Naphthol	-	331	354	-	-	[4]
4-Amino-1,8-naphthalimide	Water	-	~550	-	~0.20	[15]
4-Amino-1,8-naphthalimide	Ethanol	-	-	-	-	[16]
4-Phenyl-1,8-naphthalimide	Ethanol	350	-	-	0.12	[17]
4-Phenyl-1,8-naphthalimide	DMSO	350	-	-	0.003	[17]
2-Amino-N-butyl-1,8-naphthalimide	Hexane	398	420	-	0.28	[9][10]
2-Amino-N-butyl-1,8-naphthalimide	Methanol	400	445	-	0.20	[9][10]
3-Amino-N-butyl-1,8-naphthalimide	Hexane	418	429	-	0.77	[9][10]
3-Amino-N-butyl-1,8-naphthalimide	Methanol	448	564	-	0.03	[9][10]
4-Amino-N-butyl-1,8-naphthalimide	Hexane	428	460	-	0.85	[9][10]
4-Amino-N-butyl-1,8-naphthalimide	Methanol	436	538	-	0.04	[9][10]

Note: "-" indicates data not available in the cited sources.

Experimental Protocol: Determination of Fluorescence Quantum Yield

The accurate determination of the fluorescence quantum yield is critical for characterizing and comparing fluorophores. The comparative method, which involves referencing a standard with a known quantum yield, is a widely used and reliable technique.[1][18]

Principle

The fluorescence quantum yield of a sample (ΦX) can be calculated relative to a standard (ΦST) using the following equation:

ΦX = ΦST * (GradX / GradST) * (ηX² / ηST²)

Where:

• Grad is the gradient of the plot of integrated fluorescence intensity versus absorbance.

• η is the refractive index of the solvent.

• The subscripts X and ST denote the unknown sample and the standard, respectively.[1]

Experimental Workflow

Caption: Workflow for determining fluorescence quantum yield using the comparative method.

Detailed Step-by-Step Methodology

• Selection of a Suitable Standard: Choose a fluorescence standard with a well-characterized quantum yield that absorbs and, ideally, emits in a similar spectral region to the sample under investigation.[1] Quinine sulfate in 0.1 M H₂SO₄ (Φf ≈ 0.58) is a common standard for the UV-visible region.[8]

• Solvent Selection and Preparation: Use spectroscopic grade solvents to minimize interference from fluorescent impurities.[19] If possible, use the same solvent for both the sample and the standard to simplify the quantum yield calculation (the refractive index term becomes 1).

• Preparation of Stock and Diluted Solutions:

  • Prepare concentrated stock solutions of both the sample and the standard in the chosen solvent.

  • From the stock solutions, prepare a series of at least five dilutions for both the sample and the standard, with absorbances at the excitation wavelength ranging from approximately 0.02 to 0.1.[1][18] A solvent blank should also be prepared. It is crucial to keep the absorbance below 0.1 to avoid inner filter effects.[1]

• Absorbance Measurements:

  • Using a UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of the sample and standard, as well as the solvent blank.

  • Determine the absorbance at the chosen excitation wavelength (λex) for each solution. The absorbance of the blank should be subtracted from each measurement.

• Fluorescence Measurements:

  • Use a calibrated spectrofluorometer.

  • Set the excitation wavelength (λex) and record the corrected fluorescence emission spectrum for each dilution of the sample and standard, as well as the solvent blank. Ensure that the experimental parameters (e.g., excitation and emission slit widths) are kept constant for all measurements.[8]

  • Subtract the integrated intensity of the solvent blank from the integrated intensity of each sample and standard spectrum.

• Data Analysis and Calculation:

  • For both the sample and the standard, plot the integrated fluorescence intensity (the area under the emission curve) as a function of the absorbance at the excitation wavelength.

  • Perform a linear regression for each data set. The resulting plot should be linear and pass through the origin. The slope of this line is the gradient (Grad).[1]

  • Using the calculated gradients and the known quantum yield of the standard, calculate the quantum yield of the sample using the formula provided in section 4.1. If different solvents are used, include the square of the ratio of the refractive indices in the calculation.

Conclusion

The photophysical properties of naphthoic acid and its derivatives are governed by a complex interplay of their molecular structure, the nature and position of substituents, and their interaction with the surrounding environment. A thorough understanding of these relationships, coupled with rigorous experimental characterization, is paramount for the successful design and application of these fluorophores in diverse fields ranging from materials science to drug discovery. This guide provides a foundational framework and a practical protocol to empower researchers in their exploration and utilization of this important class of fluorescent compounds.

References

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• A Guide to Recording Fluorescence Quantum Yields. (n.d.). Horiba. Retrieved February 15, 2026, from [Link]

• Jablonski Diagram. (2023). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

• Unique Photophysical Properties of 1,8-Naphthalimide Derivatives: Generation of Semi-stable Radical Anion Species by Photo-Induced Electron Transfer from a Carboxy Group. (2021). ACS Omega. Retrieved February 15, 2026, from [Link]

• Fluorescence - Jablonski Diagram. (n.d.). Molecular Expressions. Retrieved February 15, 2026, from [Link]

• Synthesis and spectroscopic properties of 4-amino-1,8-naphthalimide derivatives involving the carboxylic group: a new molecular probe for ZnO nanoparticles with unusual fluorescence features. (n.d.). Beilstein Journals. Retrieved February 15, 2026, from [Link]

• Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties. (2018). Photochemical & Photobiological Sciences. Retrieved February 15, 2026, from [Link]

• 4-amino-1,8-naphthalimide azetidine fluorescent indicators and cellular imaging agents. (2025). ResearchGate. Retrieved February 15, 2026, from [Link]

• Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties. (2018). PubMed. Retrieved February 15, 2026, from [Link]

• 1,8-Naphthalimide derivatives as small molecules with multi-applications in chemistry and biology. (2025). RSC Publishing. Retrieved February 15, 2026, from [Link]

• Fluorescence emission spectra of 4-amino-1,8-naphthalimide (I) in water... (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Electronic Supplementary Information Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: Effects of the substitution. (n.d.). RSC. Retrieved February 15, 2026, from [Link]

• Microwave-Assisted Synthesis and Fluorescent Properties of 4-Phenyl-1,8-naphthalimide. (n.d.). MDPI. Retrieved February 15, 2026, from [Link]

• The Photophysical data of HP-NAP in different solvents. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• The Enhancement of Fluorescence Quantum Yields of Anilino Naphthalene Sulfonic Acids by Inclusion of Various Cyclodextrins and cucurbit[9]uril. (2013). PubMed. Retrieved February 15, 2026, from [Link]

• A review of investigation on 4-substituted 1,8-naphthalimide derivatives. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Photophysical properties of 1-14. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Synthesis, photophysical properties and solvatochromic analysis of some naphthalene-1,8-dicarboxylic acid derivatives. (2025). ResearchGate. Retrieved February 15, 2026, from [Link]

• Lifetime and Fluorescence Quantum Yield of Two Fluorescein-Amino Acid-Based Compounds in Different Organic Solvents and Gold Colloidal Suspensions. (n.d.). MDPI. Retrieved February 15, 2026, from [Link]

• Spectrofluorimetric study of 1-naphthoic acid in micellar surfactant solution. (2014). JOCPR. Retrieved February 15, 2026, from [Link]

• Peri-Substituted Acyl Pyrrolyl Naphthalenes: Synthesis, Reactions and Photophysical Properties. (n.d.). MDPI. Retrieved February 15, 2026, from [Link]

• The photophysical properties of 2-naphthol: A physical chemistry experiment. (n.d.). ACS Publications. Retrieved February 15, 2026, from [Link]

• 3-Hydroxy-2-naphthoic acid. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]

• Exploring a 2-Naphthoic Acid Template for the Structure-Based Design of P2Y14 Receptor Antagonist Molecular Probes. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

• Naphthalene. (n.d.). OMLC. Retrieved February 15, 2026, from [Link]

• Synthesis and Photophysical Characterization of Fluorescent Naphtho[2,3-d]thiazole-4,9-Diones and Their Antimicrobial Activity against Staphylococcus Strains. (n.d.). MDPI. Retrieved February 15, 2026, from [Link]

• Investigation of photophysical properties of 1,8-naphthalimides with an extended conjugation on naphthalene moiety via Suzuki coupling reaction. (2018). PubMed. Retrieved February 15, 2026, from [Link]

• Quantum yield. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]

• Solvent Effects on Fluorescence Emission. (n.d.). Evident Scientific. Retrieved February 15, 2026, from [Link]

• A Review on Effect of Solvents on Fluorescent Spectra. (2017). Chemical Science International Journal. Retrieved February 15, 2026, from [Link]

• A Guide to Recording Fluorescence Quantum Yields. (n.d.). UCI Department of Chemistry. Retrieved February 15, 2026, from [Link]

• Molar extinction coefficients of solutions of some organic compounds. (n.d.). Indian Academy of Sciences. Retrieved February 15, 2026, from [Link]

• Graph of absorption intensity and fluorescence emission intensity vs.... (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• What is the effect of the pH on the fluorescence? (2018). Quora. Retrieved February 15, 2026, from [Link]

• Absorption and emission spectrum of naphthalene, 1b, 2b, and 3b. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

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• 4. 3-Hydroxy-2-naphthoic acid | C11H8O3 | CID 7104 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. 1,8-Naphthalimide derivatives as small molecules with multi-applications in chemistry and biology - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. BJOC - Synthesis and spectroscopic properties of 4-amino-1,8-naphthalimide derivatives involving the carboxylic group: a new molecular probe for ZnO nanoparticles with unusual fluorescence features [beilstein-journals.org]
• 9. Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 10. Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Absorption and emission maxima for common fluorophores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fluorescent dye, Bodipy, Cyanine | BroadPharm [broadpharm.com]
• 13. Synthesis and Photophysical Characterization of Fluorescent Naphtho[2,3-d]thiazole-4,9-Diones and Their Antimicrobial Activity against Staphylococcus Strains - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Optimized Amide Coupling Strategies for 5-(Dimethylamino)-1-naphthoic Acid

Executive Summary & Strategic Considerations

5-(Dimethylamino)-1-naphthoic acid (often referred to as "Dansyl acid") is a solvatochromic fluorophore widely used to probe hydrophobic pockets in proteins, lipids, and synthetic polymers.[1][2] Unlike its sulfonyl chloride counterpart (Dansyl Chloride), which forms stable sulfonamides, this molecule requires activation of a carboxylic acid to form an amide bond.[1][2]

Critical Technical Distinction: Researchers often confuse Dansyl Chloride (sulfonyl chemistry) with Dansyl Acid (carbonyl chemistry).[1][2] This protocol specifically addresses the carboxylic acid , which is significantly less reactive due to steric hindrance at the naphthalene C1 position (peri-interaction with the C8 proton).[1]

Key Challenges

• Steric Hindrance: The carboxylic acid at position 1 is sterically crowded by the peri-hydrogen at position 8.[1][2] Standard carbodiimide couplings (DCC/EDC) are often sluggish.[1][2]

• Electronic Deactivation: The electron-donating dimethylamino group at position 5 increases electron density in the ring, potentially reducing the electrophilicity of the activated carbonyl intermediate.[1][2]

• Fluorescence Quenching: Improper purification leaving traces of active ester or unreacted acid can interfere with quantum yield measurements.[1][2]

Decision Matrix: Selecting the Right Protocol

Choose your method based on the amine substrate and scale.[1][2]

Figure 1: Decision matrix for selecting the optimal coupling strategy based on substrate class.

Method A: HATU-Mediated Coupling (The Gold Standard)[1]

Best For: Valuable amines, peptides, and hindered substrates.[2] Mechanism: HATU generates a highly reactive O-azabenzotriazolyl ester, which accelerates coupling via a cyclic transition state, overcoming the steric hindrance of the naphthalene ring.[1][2]

Reagents & Stoichiometry

Component	Equivalents	Role
5-(Dimethylamino)-1-naphthoic acid	1.0 eq	Fluorophore
HATU	1.1 - 1.2 eq	Coupling Agent
DIEA (Diisopropylethylamine)	2.0 - 3.0 eq	Base (Non-nucleophilic)
Amine Substrate	1.0 - 1.2 eq	Nucleophile
DMF or NMP	[0.1 M]	Solvent (Anhydrous)

Step-by-Step Protocol

• Activation (Pre-incubation):

  • Dissolve 5-(Dimethylamino)-1-naphthoic acid (1.0 eq) in anhydrous DMF.

  • Add DIEA (2.0 eq). The solution will likely fluoresce green/yellow.[1][2]

  • Add HATU (1.1 eq) in one portion.[1][2]

  • Critical Step: Stir at Room Temperature (RT) for 15–20 minutes . This allows the formation of the activated ester.[1][2][3][4] Do not skip this; the bulky acid needs time to activate.[1][2]

• Coupling:

  • Add the amine substrate (1.0–1.2 eq).[1][2][5]

  • If the amine is a salt (e.g., HCl salt), add an additional 1.0 eq of DIEA.[2]

  • Flush with Nitrogen/Argon and cap.[1][2]

  • Stir at RT for 4–16 hours.[1][2] (Monitor via TLC; see Section 5).

• Workup (Small Molecule):

  • Dilute reaction with Ethyl Acetate (EtOAc).[1][2][5]

  • Wash 2x with 5% Citric Acid or 0.1M HCl (removes unreacted amine and DIEA).[1][2] Note: The product may fluoresce differently at low pH.

  • Wash 2x with Saturated NaHCO₃ (removes unreacted acid and HOAt byproduct).[1][2][5]

  • Wash 1x with Brine, dry over Na₂SO₄, and concentrate.[2][6]

Method B: Acid Chloride Route (Scale-Up)[1][2]

Best For: Large scale (>1g), unreactive amines, or when HATU costs are prohibitive.[1][2] Warning: Requires strictly anhydrous conditions.

Reaction Scheme

[1][2]

Step-by-Step Protocol

• Acid Chloride Formation:

  • Suspend 5-(Dimethylamino)-1-naphthoic acid (1.0 eq) in anhydrous Dichloromethane (DCM).

  • Add Oxalyl Chloride (1.5 eq) dropwise at 0°C.[1][2]

  • Add 1 drop of anhydrous DMF (Catalyst).[1][2] Bubbling should occur immediately.

  • Allow to warm to RT and stir for 2 hours until bubbling ceases and the solid dissolves.

  • Evaporation: Remove solvent and excess oxalyl chloride under reduced pressure.[1][2] Re-dissolve the residue in fresh anhydrous DCM. The intermediate is an unstable yellow solid/oil.

• Amide Formation:

  • Cool the acid chloride solution to 0°C.[1][2][6]

  • Add the Amine (1.1 eq) and Triethylamine (TEA, 2.0 eq) dissolved in DCM.

  • Stir at RT for 2–4 hours.

• Workup:

  • Standard extraction (Acid wash / Base wash) as described in Method A.[1][2]

Quality Control & Visualization

TLC Monitoring[3][6][7]

• Stationary Phase: Silica Gel 60 F254.[1][2]

• Mobile Phase: 5% Methanol in DCM (adjust based on amine polarity).

• Visualization:

  • UV 365 nm (Long wave): The product and starting material are both fluorescent.[1][2]

  • Differentiation: The amide product usually has a higher R_f than the acid and may show a "blue-shift" in fluorescence color compared to the free acid in acidic solvents.[1][2]

  • Ninhydrin: To check for disappearance of the amine.[1][2][7]

Expected Spectral Properties

• Absorption Max: ~340–350 nm.[1][2]

• Emission Max: ~520–550 nm (highly solvent dependent).[1][2]

  • Non-polar (DCM): Blue-green, high intensity.[1][2]

  • Polar (Water/MeOH): Yellow-green, lower intensity (due to solvent quenching).[1][2]

• Stokes Shift: Large (>150 nm), minimizing self-quenching.[1][2]

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Yield	Steric hindrance at C1 position.[1][2]	Switch from EDC to HATU. Increase reaction time to 24h. Heat to 40°C (if amine is stable).
Product is Oil/Gum	Residual DMF or impurities.[1][2]	Triturate with cold Diethyl Ether or Hexanes.[1][2][8] The Dansyl moiety is lipophilic; impurities often stay in the ether.[1][2]
No Fluorescence	Fluorescence quenching or pH effect.[1][2]	Ensure pH is >7.[1][2] Protonation of the dimethylamino group (pH < 4) kills fluorescence.[1]
Starting Material Remains	Incomplete activation.	Ensure the "Pre-incubation" step (Acid + HATU + Base) is done for 20 mins before adding amine.[1][2]

Mechanism of HATU Activation

The following diagram illustrates why HATU is superior for this specific bulky naphthoic acid.

Figure 2: Mechanistic pathway of HATU activation. The 7-aza nitrogen (N7) in the intermediate assists in positioning the incoming amine, crucial for overcoming the steric bulk of the naphthalene ring.[1]

References

• Weber, G. (1952).[1][2] Polarization of the fluorescence of macromolecules. Biochemical Journal, 51(2), 145–155.[1][2] Link

• Montalbetti, C. A., & Falque, V. (2005).[1][2] Amide bond formation and peptide coupling.[1][2][7][9][10][11] Tetrahedron, 61(46), 10827-10852.[1][2] Link[1][2]

• Carpino, L. A. (1993).[1][2][5] 1-Hydroxy-7-azabenzotriazole.[1][2][11] An efficient peptide coupling additive.[1][2][9] Journal of the American Chemical Society, 115(10), 4397-4398.[1][2] Link[1][2]

• Lakowicz, J. R. (2006).[1][2] Principles of Fluorescence Spectroscopy (3rd ed.). Springer.[1][2] (Chapter on Solvent Effects and Dansyl probes). Link

• Thermo Fisher Scientific. (n.d.).[1][2] Amine-Reactive Probes - Technical Guide.[1][2] (General reference for NHS/Carboxyl coupling chemistry). Link

Sources

• 1. HATU - Wikipedia [en.wikipedia.org]
• 2. Dansyl amide - Wikipedia [en.wikipedia.org]
• 3. Lab Reporter [fishersci.co.uk]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. peptide.com [peptide.com]
• 8. reddit.com [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. growingscience.com [growingscience.com]
• 11. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]

High-Fidelity Protein Labeling with 5-(Dimethylamino)-1-naphthoic Acid via EDC/NHS Coupling

[1]

Introduction & Principle

This guide details the covalent attachment of 5-(Dimethylamino)-1-naphthoic acid (often abbreviated as DANA or Dansyl acid) to surface lysine residues and the N-terminus of proteins.[1]

Unlike the more common Dansyl Chloride (which reacts directly with amines via a sulfonyl chloride group), 5-(Dimethylamino)-1-naphthoic acid possesses a carboxylic acid moiety.[1] This structural difference requires activation using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide) to form a reactive NHS-ester intermediate before it can couple with protein amines.[1]

Why Use This Fluorophore?

• Solvatochromism: The fluorescence emission maximum of the dansyl chromophore is highly sensitive to the polarity of its environment.[1] It shifts from yellow-green (~520 nm) in aqueous buffers to blue (~450 nm) in hydrophobic pockets. This makes it an excellent probe for protein folding, hydrophobic binding sites, and structural dynamics.

• Stability: The amide bond formed via EDC/NHS coupling is chemically stable, unlike the sulfonamide bond from Dansyl Chloride which can be susceptible to hydrolysis under extreme conditions, though generally stable. The primary advantage here is the ability to label using carboxylate chemistry when sulfonyl chloride chemistry is not suitable or when using specific peptide derivatives.

Reaction Mechanism

The conjugation proceeds in two stages:[1]

• Activation: The carboxyl group of the fluorophore reacts with EDC to form an unstable O-acylisourea, which is immediately stabilized by NHS to form a semi-stable NHS-ester.[1]

• Conjugation: The NHS-ester undergoes nucleophilic attack by primary amines on the protein, forming a stable amide bond and releasing NHS.[1]

Mechanism Diagram[1]

Caption: Two-step activation and conjugation pathway. The hydrophobic fluorophore is activated in organic solvent to prevent hydrolysis.[1]

Materials & Equipment

Reagents

Reagent	Specification	Critical Note
Fluorophore	5-(Dimethylamino)-1-naphthoic acid	Purity ≥98%.[1][2][3] Store desicated at -20°C.
EDC	1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl	Hygroscopic. Equilibrate to RT before opening.[1] Use fresh.
NHS	N-Hydroxysuccinimide	Enhances efficiency and stability of the active ester.[1]
Solvent	Anhydrous DMSO or DMF	Critical: Water content <0.05% to prevent EDC hydrolysis.[1]
Coupling Buffer	100 mM Sodium Phosphate, pH 7.5 - 8.0	Avoid amine-containing buffers (Tris, Glycine) which compete for labeling.
Quenching Buffer	1 M Glycine or Ethanolamine, pH 8.0	Scavenges unreacted NHS-esters.[1]

Equipment

• UV-Vis Spectrophotometer (Quartz cuvettes).[1][3]

• Desalting Columns (e.g., Sephadex G-25, Zeba Spin Columns) or Dialysis Cassettes (MWCO appropriate for protein).

• Vortex mixer and benchtop centrifuge.[1]

Pre-Experimental Validation

Before labeling valuable protein, you must determine the Correction Factor (CF) and Extinction Coefficient (

) of your specific fluorophore batch, as these vary slightly by solvent and pH.

Protocol: Determining and CF[3][4]

• Dissolve a small amount of 5-(Dimethylamino)-1-naphthoic acid in DMSO to make a 10 mM stock.[1]

• Dilute to ~20-50 µM in your Coupling Buffer .

• Measure Absorbance at 280 nm (

  ) and at the absorption maximum ( ).

• Calculate:

  • (Typical range: 4,000 - 5,000 )
  • (Typical range: 0.15 - 0.30)

Step-by-Step Labeling Protocol

Phase 1: Fluorophore Activation (In-Situ NHS Ester Formation)

Rationale: The fluorophore is hydrophobic.[1] Activating it in an anhydrous organic solvent maximizes efficiency and prevents EDC hydrolysis.

• Calculate Stoichiometry: Target a 10-20 fold molar excess of fluorophore over protein.[1]

• Prepare Fluorophore Solution: Dissolve 1 mg of 5-(Dimethylamino)-1-naphthoic acid in 100 µL anhydrous DMSO/DMF.

• Add EDC/NHS:

  • Add 1.2 equivalents of EDC (relative to fluorophore).[1]

  • Add 1.2 equivalents of NHS (relative to fluorophore).[1]

  • Example: If you have 1 µmol fluorophore, add 1.2 µmol EDC and 1.2 µmol NHS.[1]

• Incubate: Mix well and incubate at Room Temperature (RT) for 15–30 minutes in the dark. The solution now contains the active NHS-ester.[1]

Phase 2: Protein Conjugation[1]

• Prepare Protein: Ensure protein is in Coupling Buffer (pH 7.5–8.[1]0) at a concentration of 1–5 mg/mL.[1]

  • Warning: If protein is in Tris or Glycine, dialyze into Phosphate or Bicarbonate buffer first.[1]

• Mix: Slowly add the activated fluorophore solution to the protein solution while gently vortexing.

  • Solvent Limit: Keep the final DMSO/DMF volume <10% to avoid protein denaturation.[1]

• Incubate: React for 2 hours at RT or Overnight at 4°C in the dark with gentle agitation.

Phase 3: Quenching & Purification[1]

• Quench: Add Quenching Buffer (Glycine/Ethanolamine) to a final concentration of 50-100 mM.[1] Incubate for 15 minutes.

• Purify: Remove excess free dye and byproducts using a Desalting Column or Dialysis .[1]

  • Visual Check: The conjugate band will be fluorescent (yellow/green) under UV.[1] Free dye will elute later (column) or diffuse out (dialysis).

• Storage: Store the labeled protein at 4°C (short term) or -20°C (long term) with glycerol/albumin if necessary.

Quality Control: Calculating Degree of Labeling (DOL)

To ensure the protein is labeled without being over-labeled (which causes quenching or precipitation), calculate the DOL.

Formula:

[3][4]

Where:

• : Absorbance of conjugate at dye max (~335 nm).
• : Absorbance of conjugate at 280 nm.[1][3][5]
• : Molar extinction coefficient of protein at 280 nm (e.g., IgG 210,000 ).[6]
• : Molar extinction coefficient of the dye (determined in Sec 4).
• : Correction Factor ( of free dye).[3][5][4]

DOL Range	Interpretation	Action
< 1.0	Under-labeled	Increase dye molar excess or reaction time. Check reagent freshness.
2.0 - 5.0	Optimal	Proceed to application.
> 6.0	Over-labeled	Risk of precipitation/quenching.[1] Repeat with less dye.[1]

Troubleshooting Guide

Issue	Probable Cause	Solution
Precipitation during reaction	Hydrophobic dye aggregation or high solvent %	Add dye slower; keep DMSO <10%; lower protein concentration.[1]
Low DOL (<0.5)	Hydrolyzed EDC; Buffer contains amines	Use fresh EDC; Ensure buffer is Phosphate/Bicarbonate (No Tris).
No Fluorescence	Fluorophore bleached or wrong filter	Check excitation at ~335 nm. Ensure UV source is functional.
High Background in Assays	Free dye not removed	Perform a second desalting step or extensive dialysis.[1]

Workflow Summary

Caption: Decision tree for the labeling workflow ensuring buffer compatibility and purification.

References

• Hermanson, G. T. (2013).[1] Bioconjugate Techniques (3rd ed.).[1] Academic Press.[1] (The definitive text on EDC/NHS chemistry and fluorophore labeling).[1]

• Thermo Fisher Scientific. EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) Product Information. (Standard protocols for zero-length crosslinking).[1]

• Weber, G. (1952).[1] Polarization of the fluorescence of macromolecules.[1] 2. Fluorescent conjugates of ovalbumin and bovine serum albumin. Biochemical Journal, 51(2), 155–167. (Foundational paper on Dansyl-protein conjugates).

• Haugland, R. P. (2010).[1] The Molecular Probes Handbook: A Guide to Fluorescent Probes and Labeling Technologies. Life Technologies. (Spectral properties of naphthalene derivatives).

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. 5-Dimethylamino-naphthalin-1-sulfonylchlorid, CAS Nr. 605-65-2 | von A bis Z | Chemikalien | Carl ROTH - Deutschland [carlroth.com]
• 3. spectra.arizona.edu [spectra.arizona.edu]
• 4. Degree of labeling (DOL) step by step [abberior.rocks]
• 5. Evaluation of Chemical Fluorescent Dyes as a Protein Conjugation Partner for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extinction Coefficient Determination of Proteins [biosyn.com]

5-(Dimethylamino)-1-naphthoic acid solubility in organic solvents vs water

Application Note: Solubility & Handling of 5-(Dimethylamino)-1-naphthoic Acid (DANA)

Abstract

This guide details the physicochemical properties, solubility protocols, and handling procedures for 5-(Dimethylamino)-1-naphthoic acid (DANA) . Often confused with its sulfonic acid analog (Dansyl acid), DANA is a distinct solvatochromic fluorophore possessing a carboxylic acid moiety. This functional difference dictates unique solubility behaviors—specifically pH-dependent aqueous solubility—and offers distinct conjugation chemistries (e.g., EDC/NHS coupling). This note provides researchers with validated protocols for preparing stable stock solutions in organic solvents and aqueous buffers, ensuring optimal performance in fluorescence spectroscopy and protein binding assays.

Physicochemical Profile & Mechanism

To master the solubility of DANA, one must understand the competition between its hydrophobic core and its ionizable functional groups.

• Core Structure: Naphthalene ring (Highly Hydrophobic/Lipophilic).

• Electron Donor: 5-Dimethylamino group (

  ).

• Electron Acceptor/Solubilizer: 1-Carboxylic acid group (

  ).

The Solubility Mechanism

DANA behaves as an amphiphilic molecule with a "solubility switch" controlled by pH.

• Organic Solvents: The lipophilic naphthalene ring drives high solubility in polar aprotic solvents (DMSO, DMF) and alcohols.

• Aqueous Media: Solubility is governed by the ionization state of the carboxylic acid (

  ) and the dimethylamino group ( for the conjugate acid).

  • Acidic pH (< 4): The carboxyl group is protonated (

    ) and neutral. The molecule aggregates and precipitates due to the hydrophobic ring.

  • Basic pH (> 7): The carboxyl group deprotonates to the anion (

    ). This charge repulsion prevents aggregation, rendering the molecule soluble in water.

Solvatochromism & Solvent Selection

DANA exhibits solvatochromism , meaning its fluorescence emission maximum shifts based on solvent polarity. This is due to Internal Charge Transfer (ICT) in the excited state.

Solvent Class	Representative Solvents	Solubility Rating	Emission Shift	Application Utility
Aprotic Polar	DMSO, DMF	Excellent (> 20 mg/mL)	Red Shift (longer )	Primary Stock Solution
Protic Polar	Methanol, Ethanol	Good (> 10 mg/mL)	Red Shift	Secondary Stock / Working Solution
Aqueous (pH > 7)	PBS, Tris (pH 7.4-8.0)	Moderate (< 1 mg/mL)*	Red Shift (Quenched)	Biological Assays
Non-Polar	Chloroform, Toluene	Poor	Blue Shift (shorter )	Hydrophobic Pocket Probing

*Note: Aqueous solubility is concentration-dependent and requires pre-dissolution in organic solvent or pH adjustment.

Experimental Protocols

Protocol A: Preparation of Organic Stock Solution (Recommended)

Purpose: To create a stable, high-concentration master stock for long-term storage.

Reagents:

• 5-(Dimethylamino)-1-naphthoic acid (Solid)[1]

• Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide)

Procedure:

• Weighing: Weigh approximately 2.5 mg of DANA into a localized, amber glass vial (light sensitive).

• Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

  • Why DMSO? It has low volatility and prevents concentration shifts due to evaporation compared to ethanol.

• Dissolution: Vortex vigorously for 30–60 seconds. The powder should dissolve instantly to form a yellow/green solution.

• Verification: Inspect for particulate matter. If clear, this is your 10 mM Stock Solution (approximate, based on MW ~215.25 g/mol ).

• Storage: Store at -20°C, protected from light. Stable for >6 months.

Protocol B: Preparation of Aqueous Working Solution

Purpose: To introduce the probe into a biological buffer without precipitation ("crashing out").

Critical Rule: Never add solid DANA directly to neutral water. It will float and clump.

Workflow:

• Buffer Selection: Use a buffer with pH > 7.0 (e.g., PBS pH 7.4, Tris-HCl pH 8.0).

• Dilution Factor: Keep the final organic solvent concentration < 1% (v/v) to avoid denaturing proteins or affecting the assay.

• Step-by-Step Mixing:

  • Place the required volume of Buffer into a tube.

  • While vortexing the buffer gently, slowly pipette the DMSO Stock directly into the liquid vortex.

  • Do not pipette onto the side of the tube.

• Troubleshooting Precipitate:

  • If turbidity (cloudiness) appears, the concentration is too high for the aqueous limit.

  • Remedy: Lower the working concentration (e.g., from 100 µM to 10 µM) or increase pH slightly (to ensure

    formation).

Visual Workflows

Figure 1: Solubility Decision Tree

This logic gate ensures you choose the correct solvent system for your application.

Caption: Decision logic for solubilizing DANA. Direct aqueous dissolution is discouraged; organic stock dilution is the standard.

Figure 2: Solvatochromic Shift Mechanism

Understanding the spectral shift is crucial for interpreting data.

Caption: Mechanism of solvatochromism. Polar solvents stabilize the excited state, lowering emission energy (Red Shift).

Troubleshooting & Stability

Issue	Cause	Solution
Precipitate in Buffer	pH is too low (< 6.0) or concentration too high.	Adjust buffer to pH 7.4–8.0. Reduce DANA concentration.
Loss of Fluorescence	Photobleaching or Quenching.	Store stocks in dark/amber vials. Water naturally quenches DANA (red shift + low quantum yield); this is normal.
Unexpected Blue Shift	Binding to BSA or lipids in the buffer.	DANA binds hydrophobic pockets. Ensure buffer is free of unintended proteins/detergents.

References

• Weber, G. (1961). Enumeration of Components in Complex Systems by Fluorescence Spectrophotometry. Nature, 190, 27–29. Link

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. 3rd Edition. Springer. (Chapter on Solvent Effects).[2][3] Link

• PubChem. (2025). 5-Amino-1-naphthoic acid (Structural Analog Data). National Library of Medicine.[4] Link

• Loving, G., et al. (2008). A Versatile Amino Acid Analogue of the Solvatochromic Fluorophore... Journal of the American Chemical Society. (Discusses Naphthalimide analogs). Link

Disclaimer: This Application Note is for research use only. Always consult the specific Safety Data Sheet (SDS) for your batch of material.

Sources

• 1. 5-(dimethylamino)naphthalene-1-sulfonic acid, a fluorescent probe of the medium chain fatty acid binding site of serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. chalcogen.ro [chalcogen.ro]
• 4. 5-Amino-1-naphthoic acid | C11H9NO2 | CID 13440860 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preparation of Fluorescent Esters Using 5-(Dimethylamino)-1-naphthoic Acid: An Application Note and Protocol

Introduction: Illuminating Biology with Fluorescent Probes

In the intricate world of cellular biology and drug development, the ability to visualize and track specific molecules is paramount. Fluorescent labeling, a technique that covalently attaches a light-emitting molecule (a fluorophore) to a target, provides a powerful lens through which to observe these molecular interactions. Among the arsenal of fluorescent probes, those derived from the naphthalene scaffold have proven particularly valuable due to their high quantum yields, excellent photostability, and sensitivity to the local environment.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the preparation of fluorescent esters using 5-(dimethylamino)-1-naphthoic acid, a versatile fluorophore for labeling alcohols and other hydroxyl-containing molecules.

5-(Dimethylamino)-1-naphthoic acid and its derivatives are prized for their strong fluorescence and solvatochromic properties, meaning their emission spectra can shift depending on the polarity of their surroundings.[2] This characteristic makes them not only excellent tags for visualization but also sensitive reporters of the microenvironment of the labeled molecule.[2][3] The preparation of fluorescent esters from this acid allows for the specific labeling of a wide range of biomolecules and synthetic compounds containing hydroxyl groups, such as sterols, lipids, and various drug candidates.[4]

This guide will delve into the chemical principles underpinning the esterification reaction, provide a robust and validated protocol for synthesis and purification, and offer insights into the characterization of the final fluorescent ester products.

Chemical Principles: The Art of Esterification

The formation of an ester from a carboxylic acid and an alcohol is a condensation reaction that typically requires activation of the carboxylic acid to facilitate the nucleophilic attack by the alcohol's hydroxyl group. Direct reaction between a carboxylic acid and an alcohol is often slow and requires harsh conditions. To achieve a mild and efficient esterification, coupling agents are employed.

For the preparation of fluorescent esters from 5-(dimethylamino)-1-naphthoic acid, a common and highly effective method is the use of carbodiimide coupling agents, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[5][6] These reagents activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[5][6][7]

The reaction mechanism, particularly in the case of the Steglich esterification which utilizes DCC in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP), proceeds as follows[7][8][9]:

• Activation of the Carboxylic Acid: The carbodiimide (DCC) reacts with the carboxyl group of 5-(dimethylamino)-1-naphthoic acid to form the O-acylisourea intermediate.[7]

• Role of the Catalyst: DMAP, a highly nucleophilic catalyst, then reacts with the O-acylisourea intermediate to form a more reactive N-acylpyridinium species. This "active ester" is less prone to side reactions and more susceptible to nucleophilic attack.[7]

• Nucleophilic Attack: The alcohol to be labeled attacks the activated carbonyl carbon of the N-acylpyridinium intermediate.

• Ester Formation and Byproduct Removal: The tetrahedral intermediate collapses to form the desired fluorescent ester and regenerates the DMAP catalyst. The DCC is converted to a dicyclohexylurea (DCU) byproduct, which is insoluble in many organic solvents and can be easily removed by filtration.[9]

This method is particularly advantageous as it is performed under mild conditions, making it suitable for sensitive substrates.[8][9]

Visualizing the Reaction Pathway

To better illustrate the chemical transformation, the following diagram outlines the key steps in the DCC/DMAP-mediated esterification of 5-(Dimethylamino)-1-naphthoic acid.

Sources

• 1. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. 5-(dimethylamino)naphthalene-1-sulfonic acid, a fluorescent probe of the medium chain fatty acid binding site of serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorescent Sterols and Cholesteryl Esters as Probes for Intracellular Cholesterol Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 6. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 7. Steglich Esterification [organic-chemistry.org]
• 8. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 9. Steglich esterification - Wikipedia [en.wikipedia.org]

Precision Bioconjugation: Activation and Coupling of Carboxylic Acid Fluorophores to Proteins

Abstract

This application note provides a rigorous technical guide for the bioconjugation of carboxylic acid-functionalized fluorophores to protein amine residues. While Succinimidyl (NHS) ester fluorophores are commercially available, they are often costly and susceptible to hydrolysis during storage. Starting with stable carboxylic acid fluorophores offers significant cost advantages and shelf-life stability but requires precise activation chemistry. This guide details the "Active Ester" strategy using carbodiimide (EDC) and uronium (TSTU) chemistries, prioritizing a two-step workflow that maximizes labeling efficiency while minimizing protein aggregation.

Introduction: The Activation Challenge

Carboxylic acid fluorophores (e.g., 5-FAM, TAMRA-COOH, Cy-COOH) are chemically inert toward amines under physiological conditions. To form a stable amide bond with the

-amino group of lysine residues or the N-terminus of a protein, the carboxyl group must be converted into a reactive acylating agent.

The standard approach involves creating an NHS-ester intermediate . While many protocols suggest a "one-pot" mix of Protein + Fluorophore + EDC, this is scientifically flawed for high-fidelity applications because EDC will indiscriminately activate carboxyl groups on the protein surface, leading to protein-protein crosslinking and precipitation.

The Professional Approach:

• Activation: Convert the fluorophore-COOH to Fluorophore-NHS in a controlled environment (anhydrous organic solvent or acidic aqueous buffer).

• Conjugation: React the active ester with the protein in a separate, pH-optimized step.

Mechanism of Action

Carbodiimide Chemistry (Aqueous/Semi-Aqueous)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) reacts with carboxylates to form an unstable O-acylisourea. If an amine is present, it forms an amide.[1][2][3][4] However, O-acylisourea hydrolyzes rapidly in water (

seconds to minutes). The addition of N-hydroxysuccinimide (NHS) or Sulfo-NHS creates a semi-stable NHS-ester, extending the half-life to hours at pH 7, allowing sufficient time for protein conjugation.

Uronium Chemistry (Anhydrous "Expert" Method)

For hydrophobic fluorophores or maximum efficiency, TSTU (N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate) is preferred. Performed in anhydrous DMF/DMSO with an organic base (DIPEA), TSTU converts the carboxyl group to an NHS ester with near 100% efficiency and no hydrolysis competition, prior to mixing with the aqueous protein fraction.

Diagram 1: Activation Mechanisms

Caption: Pathways for converting inert carboxylic acids into reactive NHS esters via EDC (aqueous) or TSTU (organic) routes.

Critical Parameters

Success depends on controlling the competition between conjugation (desired) and hydrolysis (undesired).

Table 1: Optimization Variables

Parameter	Recommended Condition	Scientific Rationale
Activation Solvent	Anhydrous DMSO or DMF	Prevents hydrolysis of the active ester intermediate. Fluorophores are often hydrophobic.
Protein Buffer	Bicarbonate (0.1M, pH 8.3)	De-protonates lysine amines ( ) to increase nucleophilicity without hydrolyzing the ester too fast.
Forbidden Buffers	Tris, Glycine, Azide	Tris and Glycine contain primary amines that will scavenge the dye.[5] Azide is a nucleophile that can interfere.
Stoichiometry	10-20x Molar Excess (Dye)	Ensures sufficient labeling (DOL 2-4) despite hydrolysis losses.
Reaction Time	1 hour (RT) or O/N (4°C)	NHS esters hydrolyze within hours at pH 8; prolonged incubation yields diminishing returns.

Protocol 1: The "Expert" Two-Step Method (TSTU/Organic)

Best for: Expensive dyes, hydrophobic dyes, and maximum reproducibility.

Materials

• Fluorophore: 10 mM stock in Anhydrous DMSO.

• Activator: TSTU (10 mM in DMSO) or EDC/NHS (dry powder).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Protein: 1-5 mg/mL in PBS or Borate buffer (pH 8.0–8.5). Must be amine-free.

Step-by-Step Procedure

• Activation (Organic Phase):

  • In a microcentrifuge tube, mix:

    • 100

      L Fluorophore-COOH stock (1 mol).

    • 100

      L TSTU stock (1 mol).

    • 1.5

      L DIPEA (approx. 1.5 eq).

  • Incubate at Room Temperature (RT) for 30 minutes. Result: >95% conversion to NHS-Ester.

• Conjugation (Aqueous Phase):

  • Calculate the volume of activated dye required for a 15-fold molar excess over the protein.

  • Example: For 1 mL of IgG (150 kDa, 2 mg/mL = 13.3

    M), you have 13.3 nmols of protein. You need nmols of dye.

  • Slowly add the calculated volume of activated dye to the protein solution while vortexing gently.

  • Critical: Ensure final DMSO concentration is

    to prevent protein denaturation.

• Incubation:

  • Incubate for 1 hour at RT in the dark with gentle agitation.

• Quenching:

  • Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate 15 mins. This terminates the reaction by scavenging remaining NHS esters.

Protocol 2: Aqueous In-Situ Activation (EDC/Sulfo-NHS)

Best for: Highly water-soluble dyes (e.g., Sulfo-Cy5) or when organic solvents must be avoided.

Step-by-Step Procedure

• Prepare Buffers:

  • Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0. (Acidic pH stabilizes the active ester).[3]

  • Coupling Buffer: PBS or 0.1 M Sodium Phosphate, pH 7.5.

• Activation:

  • Dissolve Fluorophore-COOH in Activation Buffer (or water) to 10 mM.

  • Add EDC (final 2 mM) and Sulfo-NHS (final 5 mM) to the dye solution.[3]

  • React for 15 minutes at RT.

• Conjugation:

  • Option A (Desalting - Recommended): Pass the reaction through a small desalting column (e.g., Zeba Spin) equilibrated with Coupling Buffer to remove excess EDC. Add the flow-through (Activated Dye) to the Protein solution.

  • Option B (Direct Mix - Riskier): Add 2-Mercaptoethanol (20 mM final) to quench unreacted EDC (preventing protein crosslinking), wait 5 mins, then add the activated dye mix to the Protein solution. Adjust pH to >7.0 immediately with bicarbonate.

• Incubation: 2 hours at RT.

Purification & Characterization (DOL)[6][7]

Unreacted fluorophore must be removed to prevent high background in imaging assays.

Purification Methods[8][9][10][11]

• Size Exclusion Chromatography (SEC): Sephadex G-25 or PD-10 columns. Gravity flow or spin columns are ideal for volumes 0.5–2.5 mL.

• Dialysis: Use cassettes (10k MWCO) against 4L of PBS at 4°C with at least two buffer changes.

Calculating Degree of Labeling (DOL)

The DOL is the average number of dye molecules per protein.[6][7]

[7]

Where:

• : Absorbance of the conjugate at the dye's peak.[8][9][10]
• : Absorbance of the conjugate at 280 nm.[6][8][10]
• : Extinction coefficient of protein (IgG 210,000 ).[6]
• : Extinction coefficient of the dye.[7][10]
• : Correction Factor ( contribution of the dye).[6][7][8][9][10]

Table 2: Common Fluorophore Constants

Fluorophore	(nm)	( )	CF ( )
FAM (Fluorescein)	494	75,000	0.30
TAMRA	555	65,000	0.30
Cy3	550	150,000	0.08
Cy5	650	250,000	0.05
Alexa Fluor 488	495	71,000	0.11

Workflow Visualization

Caption: Operational workflow for the two-step conjugation and characterization of protein-fluorophore conjugates.

References

• Hermanson, G. T. Bioconjugate Techniques, 3rd Edition.[11][12] Academic Press, 2013.[11][12] (Standard reference text for bioconjugation strategies).

Sources

• 1. Page loading... [guidechem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. biotium.com [biotium.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. Degree of labeling (DOL) step by step [abberior.rocks]
• 8. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. spectra.arizona.edu [spectra.arizona.edu]
• 11. ‪Greg T Hermanson‬ - ‪Google Scholar‬ [scholar.google.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the HPLC Separation of Dimethylaminonaphthoic Acid Derivatives

Abstract

This comprehensive guide provides detailed methodologies and strategic insights for the separation of dimethylaminonaphthoic acid derivatives using High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC). Dimethylaminonaphthoic acid and its analogs are crucial compounds, often utilized as fluorescent probes and synthons in pharmaceutical development. Their unique physicochemical properties—a rigid naphthalene core, a basic dimethylamino group, and an acidic carboxylic acid function—present specific challenges and opportunities for chromatographic separation. This document outlines robust protocols for both achiral (reversed-phase) and chiral separations, discusses method development strategies, and explores advanced detection techniques, including fluorescence and mass spectrometry. The protocols are designed to be self-validating, with explanations grounded in chromatographic theory to empower researchers, scientists, and drug development professionals to develop and optimize their own separation methods.

Foundational Principles: The Chromatographic Behavior of Dimethylaminonaphthoic Acid Derivatives

The successful HPLC separation of dimethylaminonaphthoic acid derivatives hinges on understanding their core chemical properties and how they interact with the stationary and mobile phases.

• Hydrophobicity and Aromaticity: The naphthalene ring system imparts significant hydrophobicity and enables strong π-π stacking interactions. This makes Reversed-Phase HPLC (RP-HPLC), where the stationary phase is non-polar, the most logical and effective starting point for method development.

• Ionizable Functional Groups: The presence of two ionizable groups—the tertiary dimethylamino group (basic) and the carboxylic acid group (acidic)—makes pH a critical parameter in controlling retention and peak shape.

  • At low pH (e.g., < 4), the carboxylic acid is protonated (neutral), and the amino group is protonated (positive charge).

  • At neutral pH, the molecule can exist as a zwitterion.

  • At high pH (e.g., > 9), the carboxylic acid is deprotonated (negative charge), and the amino group is neutral.

• Silanol Interactions: The basic dimethylamino group is prone to undesirable ionic interactions with residual acidic silanols on the surface of silica-based stationary phases. This can lead to significant peak tailing and poor reproducibility. Therefore, the use of modern, end-capped, ultra-inert stationary phases is highly recommended to mitigate these effects and ensure symmetrical peaks.[1]

Reversed-Phase HPLC for Achiral Separations

RP-HPLC is the workhorse method for the analysis, quantification, and purification of these derivatives. The primary goal is to modulate the mobile phase composition and pH to achieve optimal retention, resolution, and peak shape.

Causality Behind Experimental Choices

• Column Selection: A C18 (octadecylsilane) column is the universal starting point due to its strong hydrophobic retention of the naphthalene core. Phenyl-hexyl phases can offer alternative selectivity through enhanced π-π interactions. The choice of an "ultra-inert" or "base-deactivated" column is crucial to prevent peak tailing caused by the basic amine group.[1]

• Mobile Phase Additives: The use of an acidic mobile phase modifier, such as formic acid or trifluoroacetic acid (TFA), is standard practice. The acid serves two purposes: it protonates the dimethylamino group to ensure a consistent charge state, and it suppresses the ionization of residual silanols on the stationary phase, dramatically improving peak shape.[1] Formic acid is preferred for mass spectrometry (MS) compatibility.

• Organic Solvent: Acetonitrile and methanol are the most common organic modifiers. Acetonitrile typically provides sharper peaks and lower backpressure, while methanol can offer different selectivity, which can be exploited to resolve closely eluting impurities.

Protocol 1: General-Purpose RP-HPLC Method for Purity and Quantification

This protocol provides a robust starting point for the achiral analysis of a novel dimethylaminonaphthoic acid derivative.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the sample in a mixture of water/acetonitrile (50:50 v/v) to a concentration of approximately 0.5 mg/mL. Ensure the sample is fully dissolved; sonication may be used if necessary. Filter through a 0.22 µm syringe filter before injection.

• Chromatographic System: An HPLC or UPLC system equipped with a Diode Array Detector (DAD) or Fluorescence Detector (FLD).

• HPLC Conditions:

Parameter	Recommended Condition	Rationale
Column	High-purity, base-deactivated C18, 150 x 4.6 mm, 3.5 µm	Provides good efficiency and hydrophobic retention while minimizing amine tailing.
Mobile Phase A	0.1% Formic Acid in Water	Ensures consistent protonation of the analyte and is MS-compatible.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong solvent for elution; modifier ensures consistency across the gradient.
Gradient Elution	10% B to 95% B over 20 minutes	A broad gradient is ideal for screening new compounds and their related impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	35 °C	Elevated temperature reduces viscosity and can improve peak shape and efficiency.
Injection Volume	5 µL	A small volume minimizes potential peak distortion from the sample solvent.
DAD Detection	254 nm and λmax (~350 nm)	254 nm is a general wavelength for aromatics; monitor at the derivative's absorbance maximum for highest sensitivity.
FLD Detection	Excitation: 350 nm / Emission: 450 nm (Typical)	Provides superior sensitivity and selectivity. Wavelengths should be optimized for the specific derivative.[2][3]

• Method Optimization: If the initial separation is suboptimal, adjust the gradient slope or duration. For closely eluting peaks, consider switching the organic solvent to methanol to alter selectivity.

Visualization: RP-HPLC Method Development Workflow

Caption: Workflow for developing a reversed-phase HPLC method.

Chiral HPLC for Enantiomeric Separations

For derivatives that are chiral, separating the enantiomers is often a regulatory and scientific necessity. Two primary strategies exist: indirect separation via diastereomer formation and direct separation on a Chiral Stationary Phase (CSP).[4]

Strategy 1: Indirect Separation via Derivatization

This classic approach involves reacting the racemic derivative with a pure, single-enantiomer derivatizing agent.[5] The reaction converts the pair of enantiomers into a pair of diastereomers. Since diastereomers have different physical properties, they can be separated on a standard achiral column (like the C18 column in Protocol 1).

• Causality: The carboxylic acid moiety of the dimethylaminonaphthoic acid derivative is the ideal handle for this reaction. Using a chiral amine, such as (S)-(-)-α-phenylethylamine, in the presence of a peptide coupling agent like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), creates stable diastereomeric amides.[6]

Protocol 2: Indirect Chiral Separation via Diastereomer Formation

Step-by-Step Methodology:

• Derivatization Reaction (Example):

  • In a 1.5 mL vial, dissolve 1 mg of the racemic dimethylaminonaphthoic acid derivative in 500 µL of anhydrous acetonitrile.

  • Add 1.2 equivalents of (S)-(-)-α-phenylethylamine.

  • Add 1.5 equivalents of EDC and 0.1 equivalents of HOBt (Hydroxybenzotriazole).[6]

  • Cap the vial and let it react at room temperature for 4-6 hours or until the reaction is complete (monitor by TLC or a direct injection into the HPLC).

• HPLC Analysis:

  • Dilute the reaction mixture 1:10 with the mobile phase starting condition (e.g., 90% A, 10% B).

  • Inject the diluted sample onto the RP-HPLC system described in Protocol 1 .

  • The two diastereomers should now be resolved as two separate peaks.

Advantages:

• Uses standard, robust achiral columns.

• Method development is often more straightforward than direct chiral methods.

Disadvantages:

• Requires a pure chiral derivatizing agent.

• The derivatization reaction must go to completion without racemization.

• Adds an extra sample preparation step.

Strategy 2: Direct Separation on a Chiral Stationary Phase (CSP)

This is the most efficient and widely used approach. CSPs are packed with a chiral selector that transiently interacts with the enantiomers, forming short-lived diastereomeric complexes. The difference in the stability of these complexes leads to different retention times.

• Causality: For aromatic compounds like dimethylaminonaphthoic acid derivatives, Pirkle-type and polysaccharide-based CSPs are highly effective.

  • Pirkle-type CSPs (e.g., based on (R)-phenylglycine) rely on π-π stacking, hydrogen bonding, and dipole-dipole interactions for chiral recognition. The naphthalene ring is a strong π-acceptor, making these columns an excellent choice.[7][8]

  • Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) have chiral grooves and cavities where enantiomers can be included, leading to separation.[4] These are often used in normal-phase mode.

Protocol 3: Direct Chiral Separation using a Pirkle-Type CSP

Step-by-Step Methodology:

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL. Filter through a 0.22 µm syringe filter.

• Chromatographic System: HPLC system with a UV/DAD detector.

• HPLC Conditions:

Parameter	Recommended Condition	Rationale
Column	Pirkle-type CSP, e.g., (R,R)-Whelk-O 1, 250 x 4.6 mm, 5 µm	Broad-spectrum CSP known for excellent performance with aromatic acids and amides.
Mobile Phase	Hexane / Isopropanol / Acetic Acid (e.g., 80:20:0.1 v/v/v)	Normal phase mode often provides the best chiral recognition. Acetic acid is added to suppress deprotonation of the carboxylic acid.
Elution	Isocratic	Isocratic elution is standard for chiral separations to maximize resolution.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	25 °C	Temperature can significantly affect chiral separations; maintain a consistent temperature.
Injection Volume	10 µL
DAD Detection	λmax of the derivative (~350 nm)	Provides high sensitivity for the chromophore.

• Method Optimization: Chiral separations are highly sensitive to the mobile phase composition. Systematically vary the ratio of hexane to isopropanol (or another alcohol like ethanol) to optimize the resolution between the enantiomers.

Visualization: Chiral Separation Strategies

Caption: Comparison of indirect and direct chiral separation workflows.

Advanced Detection: UPLC-MS/MS

For applications requiring the highest sensitivity and specificity, such as metabolite identification or trace-level quantification in complex matrices, coupling UPLC with tandem mass spectrometry (MS/MS) is the definitive technique.

• UPLC Advantages: UPLC systems use columns with smaller particles (<2 µm), providing significantly higher resolution and much faster analysis times (typically 2-5 minutes) compared to traditional HPLC.[9][10]

• MS/MS Advantages:

  • Specificity: MS provides mass information (m/z), confirming the identity of a peak.

  • Sensitivity: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) allows for femtogram-level detection limits by monitoring a specific fragmentation pathway of the molecule.

  • Structural Information: The fragmentation pattern can help elucidate the structure of unknown metabolites or degradants.

Protocol 4: High-Throughput UPLC-MS/MS Analysis

Step-by-Step Methodology:

• System: A UPLC system coupled to a triple quadrupole or Q-TOF mass spectrometer with an electrospray ionization (ESI) source.

• UPLC Conditions:

Parameter	Recommended Condition
Column	UPLC BEH C18, 50 x 2.1 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	5% B to 95% B over 3 minutes
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 µL

• MS/MS Conditions:

Parameter	Recommended Condition	Rationale
Ionization Mode	ESI Positive	The dimethylamino group is readily protonated, leading to a strong signal [M+H]+.
Capillary Voltage	2.5 - 3.0 kV	Optimized for ion formation.
Source Temperature	120 °C
Desolvation Temp.	450 °C	Efficiently removes solvent from the ionized droplets.[11]
MRM Transitions	Parent Ion [M+H]+ → Product Ion(s)	Determined by infusing the compound and finding the most stable and abundant fragment ions.

References

• Vertex AI Search Result. (2026). Derivatizing Reagents For Detection Of Organic Compounds By HPLC.
• SciSpace. (n.d.).
• Sultan Qaboos University Journal For Science. (n.d.).
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• Vertex AI Search Result. (n.d.). The Benefits of Ultra-Inert Stationary Phases for the Reversed Phase HPLC of Biomolecules.
• Chiralpedia. (2022, November 3).
• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs.
• Vertex AI Search Result. (n.d.).
• Phenomenex. (n.d.).
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• IMR Press. (2023, May 9). Ultra-High-Performance Liquid Chromatography with Photodiode Array and High-Resolution Time-of-Flight Mass Spectrometry Detector.
• ResearchGate. (n.d.).
• MDPI. (2023, February 21). UPLC-MS Analysis, Quantification of Compounds, and Comparison of Bioactivity of Methanol Extract and Its Fractions from Qiai (Artemisia argyi Lévl. et Van.).

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Application Note: A Comprehensive Guide to the Visualization of Naphthoic Acid Probes Using Thin-Layer Chromatography

Abstract

This application note provides a detailed protocol for the visualization of naphthoic acid-based molecular probes using thin-layer chromatography (TLC). Naphthoic acids and their derivatives are crucial in drug discovery and chemical biology, often serving as fluorescent probes or key pharmacophores. Accurate monitoring of chemical reactions and assessment of compound purity are paramount. TLC offers a rapid, cost-effective, and efficient method for these analytical needs. This guide covers the entire workflow, from plate preparation and mobile phase selection to a comparative analysis of various visualization techniques, including non-destructive and destructive methods.

Introduction and Scientific Principles

Thin-layer chromatography (TLC) is a fundamental separation technique that partitions analytes between a solid stationary phase (typically silica gel or alumina coated on a plate) and a liquid mobile phase that moves up the plate via capillary action.[1][2] The separation is based on the differential affinities of the compounds for the two phases.[3] In the context of naphthoic acid probes, which are aromatic carboxylic acids, their polarity plays a significant role in their chromatographic behavior. The carboxyl group makes the molecule relatively polar, leading to strong interactions with a polar stationary phase like silica gel.

The choice of mobile phase (eluent) is critical for achieving good separation. A solvent system must be selected that provides differential migration of the starting materials, products, and any intermediates. The success of a TLC analysis culminates in the effective visualization of the separated compound spots. Since many organic molecules, including naphthoic acid derivatives, are colorless, various methods are required to render the spots visible.[1][4]

This guide details several visualization techniques applicable to naphthoic acid probes, leveraging their inherent chemical properties:

• Aromaticity: The naphthalene ring system strongly absorbs ultraviolet (UV) light.[5]

• Acidity: The carboxylic acid functional group can be detected with pH indicators.[5][6]

• Reactivity: The organic nature of the molecule allows for reactions with general-purpose staining reagents.

Materials and Reagents

• TLC Plates: Silica gel 60 F254 plates (glass or aluminum-backed). The "F254" indicates the inclusion of a fluorescent indicator that glows at 254 nm.

• Solvents (ACS Grade or higher): Ethyl acetate, hexanes, dichloromethane, methanol, acetic acid.

• Sample Preparation: Micropipettes or capillary tubes for spotting.

• Development: TLC developing chamber with a lid.

• Visualization Reagents:

  • UV Lamp (254 nm and 365 nm).

  • Iodine (crystalline).

  • Potassium permanganate (KMnO₄).

  • Potassium carbonate (K₂CO₃).

  • Sodium hydroxide (NaOH).

  • Bromocresol Green.

  • Phosphomolybdic acid (PMA).

  • Ethanol.

• Safety Equipment: Safety goggles, gloves, lab coat, fume hood.

Detailed Step-by-Step Protocol

Preparation and Spotting of the TLC Plate

• Plate Handling: Handle the TLC plate only by the edges to avoid contaminating the surface with oils from your skin.

• Origin Line: Using a pencil and a ruler, gently draw a straight line approximately 1 cm from the bottom of the plate. This is the origin line where the samples will be applied.[1] Do not gouge the silica.

• Sample Application:

  • Dissolve the samples (e.g., reaction mixture, purified compound) in a volatile solvent like dichloromethane or ethyl acetate.

  • Using a capillary tube or micropipette, apply a small spot of each sample onto the origin line.

  • Keep the spots small and compact (1-2 mm in diameter) for better resolution. Allow the solvent to evaporate completely between applications if multiple spots are needed in the same location.

Development of the Chromatogram

• Mobile Phase Selection: The choice of eluent is crucial. For naphthoic acids, a common starting point is a mixture of a nonpolar solvent (like hexanes) and a more polar solvent (like ethyl acetate). A small amount of acetic acid is often added to the mobile phase to suppress the deprotonation of the carboxylic acid, which can otherwise lead to spot tailing or streaking.[1] A typical starting ratio might be 70:30:1 Hexanes:Ethyl Acetate:Acetic Acid.

• Chamber Saturation: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside, leaning against the wall, to saturate the chamber atmosphere with solvent vapors. Cover with the lid and let it equilibrate for 5-10 minutes.

• Plate Development: Carefully place the spotted TLC plate into the chamber. Ensure the origin line is above the level of the solvent.[1] Cover the chamber and allow the solvent front to ascend the plate undisturbed.

• Completion: When the solvent front has reached about 1 cm from the top of the plate, remove it from the chamber. Immediately mark the position of the solvent front with a pencil.[7] Allow the plate to air dry completely in a fume hood.

Visualization and Analysis

Visualization should proceed from non-destructive to destructive methods, as some techniques may alter the compounds.

• Principle: Naphthoic acid probes contain a naphthalene ring, a highly conjugated aromatic system that absorbs short-wave UV light.[5] On a TLC plate containing a fluorescent indicator (F254), compounds that absorb at 254 nm will quench the fluorescence, appearing as dark purple or blue spots against a glowing green background.[8][9][10][11]

• Procedure:

  • Place the dried TLC plate under a UV lamp in a dark environment.

  • Observe the plate under short-wave (254 nm) UV light.

  • Gently circle any visible spots with a pencil.[11]

  • Some derivatives may also fluoresce under long-wave (365 nm) UV light, appearing as bright spots.

• Principle: Iodine vapor has an affinity for organic compounds, particularly unsaturated and aromatic systems, forming colored complexes.[5][12] It is absorbed onto the surface of the spots, rendering them visible as brown stains.[12][13]

• Procedure:

  • Place a few crystals of iodine in a sealed chamber (a jar with a lid).

  • Place the dried TLC plate inside the chamber and close the lid.

  • Allow the plate to remain in the chamber until brown spots appear (typically 2-10 minutes).[14]

  • Remove the plate and circle the spots with a pencil, as they will fade over time as the iodine evaporates.[5]

• Principle: Potassium permanganate (KMnO₄) is a strong oxidizing agent. It reacts with any oxidizable functional groups on the molecule. The deep purple permanganate ion (MnO₄⁻) is reduced to brown manganese dioxide (MnO₂), resulting in yellow-brown spots on a purple or pink background.[5][15] This is a highly sensitive and nearly universal stain for organic compounds.

• Procedure:

  • Prepare the stain: Dissolve 1.5 g KMnO₄ and 10 g K₂CO₃ in 200 mL of water with 1.25 mL of 10% NaOH.[16]

  • Quickly dip the dried TLC plate into the stain solution using forceps.

  • Wipe excess stain from the back of the plate.

  • Gently warm the plate with a heat gun. Spots will appear as yellow, brown, or white areas against the purple background.[15][17]

• Principle: Bromocresol green is a pH indicator. It changes color from blue/green in a neutral or basic environment to yellow in an acidic environment (pH < 5).[5] The carboxylic acid group of the naphthoic acid probe is sufficiently acidic to cause this color change.

• Procedure:

  • Prepare the stain: Dissolve 0.04 g of bromocresol green in 100 mL of ethanol. Add 0.1 M NaOH dropwise until the solution turns blue.[5]

  • Dip or spray the plate with the solution.

  • Acidic compounds will appear as yellow spots on a blue or green background. Mild heating can enhance contrast.

Calculation of the Retention Factor (Rf)

The Retention Factor (Rf) is a key parameter used to identify compounds. It is defined as the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[18][19][20]

• Formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)[7]

• Measurement: Measure the distance from the origin line to the center of the spot and from the origin line to the solvent front line.

• Interpretation: The Rf value is always between 0 and 1. A lower Rf value indicates a more polar compound with stronger interactions with the stationary phase.

Summary and Comparison of Visualization Methods

Visualization Method	Principle	Procedure	Expected Result for Naphthoic Acid	Pros	Cons
UV Light (254 nm)	UV absorbance by aromatic rings quenches fluorescence.[5]	Shine UV lamp on F254 plate.	Dark spots on a green background.	Non-destructive, fast, easy.	Requires a UV-active chromophore; less sensitive for some compounds.
Iodine Vapor	Complexation/adsorption of iodine with organic compounds.[5]	Expose plate to iodine vapor in a sealed chamber.	Brown spots on a light tan background.	Semi-destructive, good for unsaturated/aromatic compounds.	Spots fade over time[5]; toxic reagent.
KMnO₄ Stain	Oxidation of the organic molecule by permanganate.[5]	Dip plate in basic KMnO₄ solution and heat.	Yellow/brown spots on a purple background.	Highly sensitive, nearly universal.	Destructive, requires heating, reagent has limited shelf life.
Bromocresol Green	pH indicator changes color in the presence of acid.[5]	Dip or spray plate with indicator solution.	Yellow spots on a blue/green background.	Specific for acidic compounds.	Destructive, may be less sensitive than general stains.
PMA Stain	Oxidation of the analyte by phosphomolybdic acid.[5]	Dip plate in PMA solution and heat vigorously.	Blue/green spots on a yellow-green background.	Very sensitive, universal stain.[5]	Destructive, requires strong heating, expensive reagent.[15]

Workflow Diagram

The following diagram illustrates the complete workflow for the TLC analysis of naphthoic acid probes.

Caption: Workflow for TLC visualization of naphthoic acid probes.

Conclusion

Thin-layer chromatography is an indispensable tool for the rapid analysis of reactions involving naphthoic acid probes. The selection of an appropriate visualization technique is critical for obtaining reliable results. For non-destructive screening, UV light is the method of choice. For higher sensitivity and for compounds that are not UV-active, destructive stains like potassium permanganate or phosphomolybdic acid are highly effective. For specific confirmation of the acidic nature of the probe, bromocresol green offers excellent selectivity. By following the detailed protocols and understanding the principles outlined in this note, researchers can confidently monitor reaction progress, assess purity, and characterize novel naphthoic acid-based compounds.

References

• TLC Stains. (n.d.). University of Rochester. Retrieved from [Link]

• Calculating retention factors for TLC. (n.d.). Khan Academy. Retrieved from [Link]

• How to Calculate Rf TLC. (2026, January 7). Oreate AI Blog. Retrieved from [Link]

• How to Calculate Rf Values for TLC. (2018, April 18). Pediaa.Com. Retrieved from [Link]

• Calculating retention factors for TLC | AP Chemistry | Khan Academy. (2013, September 17). YouTube. Retrieved from [Link]

• 2.3C: The Retention Factor. (2022, April 8). Chemistry LibreTexts. Retrieved from [Link]

• Why do we use iodine crystals in thin layer chromatography? How does it help? (2018, November 27). Quora. Retrieved from [Link]

• Iodine Staining. (n.d.). University of Colorado Boulder, Department of Chemistry. Retrieved from [Link]

• 2.3F: Visualizing TLC Plates. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• The use of iodine staining for the quantitative analysis of lipids separated by thin layer chromatography. (1987). IRIS. Retrieved from [Link]

• UV Shadowing Technique Using a CCD Imaging System. (2011, April 4). ResearchGate. Retrieved from [Link]

• Detection of DNA in PAGE --- UV shadowing. (n.d.). Science Gateway. Retrieved from [Link]

• TLC Visualization Reagents. (n.d.). EPFL. Retrieved from [Link]

• TLC stains. (n.d.). Organic Chemistry. Retrieved from [Link]

• TLC Stains Preparation. (2011, June 28). ChemicalDesk.Com. Retrieved from [Link]

• UV-shadowing. A PAGE separation of two transcription mixtures is shown... (2022, April). ResearchGate. Retrieved from [Link]

• PHOSPHOMOLYBDIC ACID, 1% SOLUTION. (n.d.). Biognost. Retrieved from [Link]

• TLC Stain Recipes. (n.d.). University of Wisconsin-Madison. Retrieved from [Link]

• Interpretation of permanganate-stained TLC spots. (2022, March 3). Chemistry Stack Exchange. Retrieved from [Link]

• Thin Layer Chromatography (TLC). (n.d.). Organic Chemistry at CU Boulder. Retrieved from [Link]

• Visualizing a TLC plate. (2021, August 23). YouTube. Retrieved from [Link]

• Thin Layer Chromatography (TLC). (n.d.). AGA Analytical. Retrieved from [Link]

• Thin layer chromatography (TLC) (video). (n.d.). Khan Academy. Retrieved from [Link]

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Application Note: Synthesis of Solvatochromic Ligands using 5-(Dimethylamino)-1-naphthoic Acid

Here is a comprehensive Application Note and Protocol guide for the synthesis of fluorescent ligands using 5-(Dimethylamino)-1-naphthoic acid.

Executive Summary

This guide details the synthesis, purification, and application of fluorescent ligands derived from 5-(dimethylamino)-1-naphthoic acid . Unlike its ubiquitous cousin, Dansyl Chloride (which forms sulfonamides), this precursor forms carboxamides . This structural distinction is critical: it allows for standard peptide coupling chemistry (EDC/HATU) and results in a fluorophore with distinct spectral properties (typically blue-shifted emission relative to Dansyl) while retaining the environmentally sensitive "light-switch" behavior essential for no-wash binding assays.

Key Advantages of 5-DMNA Amides:

• Solvatochromism: Low fluorescence in aqueous media (polar); high quantum yield in hydrophobic binding pockets (non-polar).

• Stability: The resulting carboxamide linkage is chemically stable and resistant to hydrolysis compared to thioureas or esters.

• Versatility: Compatible with solid-phase peptide synthesis (SPPS) and standard organic synthesis.

Chemical Basis & Mechanism

The "Light-Switch" Mechanism (TICT)

The utility of 5-DMNA ligands relies on Twisted Intramolecular Charge Transfer (TICT) .

• Excitation: Upon photoexcitation, electron density transfers from the dimethylamino donor to the naphthalene ring.

• Relaxation: In polar solvents (water/buffer), the excited state is stabilized by solvent dipoles, leading to non-radiative decay (heat) or red-shifted, weak emission.

• Binding: When the ligand enters a hydrophobic protein pocket, solvent relaxation is restricted. The molecule emits a photon with high quantum yield and a "blue shift" (hypsochromic shift) relative to its aqueous state.

Spectral Comparison: Carboxamide vs. Sulfonamide

Researchers often confuse 5-DMNA with Dansyl Chloride. The electron-withdrawing strength of the linker alters the emission:

Property	5-DMNA Derivative (Carboxamide)	Dansyl Derivative (Sulfonamide)
Linker	Amide (-CO-NH-)	Sulfonamide (-SO₂-NH-)
Excitation Max	~330–340 nm	~330–340 nm
Emission Max	420–460 nm (Blue)	500–550 nm (Green)
Electron Withdrawal	Moderate (Carbonyl)	Strong (Sulfonyl)
Hydrophobicity	High	High

Synthesis Protocol

Experimental Workflow Diagram

Caption: Step-by-step workflow for coupling 5-DMNA to a primary amine ligand using HATU activation.

Detailed Protocol: Amide Coupling via HATU

Objective: Conjugate 5-(dimethylamino)-1-naphthoic acid to a ligand bearing a primary or secondary amine.

Reagents Required:

• 5-(dimethylamino)-1-naphthoic acid (5-DMNA)

• Target Ligand (Free amine form)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Solvent: Anhydrous DMF or DMSO (avoid alcohols)

Step-by-Step Procedure:

• Activation:

  • Dissolve 5-DMNA (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).

  • Add DIPEA (3.0 equiv).

  • Add HATU (1.1 equiv).

  • Critical: Stir at room temperature for 15 minutes . The solution typically turns a distinct yellow/orange. This pre-activation ensures the formation of the activated ester and minimizes racemization (if the ligand is chiral).

• Coupling:

  • Dissolve the Amine-Ligand (1.0–1.2 equiv) in a minimal volume of DMF.

  • Add the ligand solution dropwise to the activated 5-DMNA mixture.

  • Flush the headspace with Nitrogen/Argon and seal.

  • Stir at room temperature for 2–4 hours . Monitor by LC-MS.[1]

• Workup (Extraction Method):

  • Dilute the reaction mixture with Ethyl Acetate (EtOAc).

  • Wash 2x with 5% Citric Acid or 0.1 M HCl (removes unreacted amine and DIPEA).

  • Wash 2x with Saturated NaHCO₃ (removes unreacted 5-DMNA acid).

  • Wash 1x with Brine.

  • Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification (High Stringency):

  • Note: Unreacted fluorophore causes high background in assays.

  • Purify via Reverse-Phase HPLC (C18 column).

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

  • Detection: Monitor absorbance at 330 nm (naphthalene absorption) and 254 nm .

Quality Control (QC) Criteria

Before biological use, validate the conjugate:

• LC-MS: Confirm mass [M+H]⁺. Ensure purity >95%.

• 1H-NMR: Verify the amide bond. The protons on the naphthalene ring adjacent to the carbonyl (C2 and C8) will shift downfield compared to the free acid.

• Fluorescence Check: Dissolve a small amount in Methanol (bright blue fluorescence) and Water (dim/weak fluorescence). If it is bright in water, the probe may be aggregated or the synthesis failed.

Application: "No-Wash" Binding Assays

The primary application of 5-DMNA ligands is determining binding affinity (

) without separation steps.

Assay Principle Diagram

Caption: Mechanism of solvatochromic signal generation upon protein binding.

Protocol: Kd Determination

• Preparation: Prepare a serial dilution of the Protein (Receptor) in assay buffer.

• Probe Addition: Add the 5-DMNA-Ligand at a fixed concentration (typically 10–50 nM, below the expected

  ).

• Incubation: Incubate for 30–60 minutes at RT in the dark.

• Readout: Measure fluorescence on a plate reader.

  • Excitation: 330 nm

  • Emission: Scan 400–500 nm (Peak usually ~430-450 nm).

• Analysis: Plot Fluorescence Intensity vs. [Protein]. Fit to a one-site binding model.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Background in Buffer	Probe aggregation or impurities.	Re-purify by HPLC. Ensure probe concentration is <100 nM. Add 0.01% detergents (e.g., Tween-20) to buffer.
Low Synthesis Yield	Steric hindrance at the amine.	Switch coupling agent to COMU or PyBOP . Increase reaction time or temperature (40°C).
No Spectral Shift	Ligand binding site is solvent-exposed.	5-DMNA requires a hydrophobic pocket. If the binding site is shallow/polar, this fluorophore may not work. Try a FRET-based approach instead.

References

• Weber, G., & Farris, F. J. (1979). Synthesis and spectral properties of a hydrophobic fluorescent probe: 6-propionyl-2-(dimethylamino)naphthalene.[2] Biochemistry, 18(14), 3075–3078. Link(Foundational work on dimethylaminonaphthalene solvatochromism).

• Doody, M. C., et al. (1982). 5-(dimethylamino)naphthalene-1-sulfonic acid, a fluorescent probe of the medium chain fatty acid binding site of serum albumin.[3] Biochemistry, 21(1), 28–33.[3] Link(Demonstrates the binding mechanism of the 1-substituted isomer).

• Loving, G., & Imperiali, B. (2008). A versatile amino acid analogue of the solvatochromic fluorophore 4-N,N-dimethylamino-1,8-naphthalimide.[2] Journal of the American Chemical Society, 130(41), 13630–13631. Link(Comparative solvatochromism of naphthalene derivatives).

• Tripathi, A. K., et al. (2018). A Fluorescence Study on Binding Interaction of N-acetylated Dansylamide Conjugates. Journal of Fluorescence, 28, 863–872. Link(Direct comparison of amide vs sulfonamide spectral properties).

Sources

• 1. researchgate.net [researchgate.net]
• 2. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 3. 5-(dimethylamino)naphthalene-1-sulfonic acid, a fluorescent probe of the medium chain fatty acid binding site of serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Naphthoic Acid Fluorophore Bioconjugation

Status: Operational Operator: Senior Application Scientist Topic: Troubleshooting Low Coupling Efficiency of Naphthoic Acid Derivatives

Introduction: Why is my yield so low?

If you are struggling to conjugate naphthoic acid-based fluorophores (e.g., EDANS, Dansyl derivatives, or generic naphthoic acids) to amines, you are likely facing a convergence of two antagonistic forces: steric hindrance and hydrophobic aggregation .

Unlike simple aliphatic acids (like acetic acid) or accessible aromatics (like benzoic acid), naphthoic acids present unique challenges. The naphthalene ring is not just a fluorophore; it is a bulky, hydrophobic slab that can physically block coupling reagents and electronically deactivate the carboxyl group.

This guide moves beyond generic "add EDC/NHS" advice. We will dismantle the problem based on structural mechanics and provide self-validating protocols to restore your coupling efficiency.

Module 1: The Steric & Electronic Barrier

The "Peri-Hydrogen" Effect (The Hidden Blocker)

The most common reason for failure is treating 1-naphthoic acid and 2-naphthoic acid as identical substrates. They are not.

• 2-Naphthoic Acid: The carboxyl group is relatively accessible. Standard coupling (EDC/NHS or DIC) usually works with moderate efficiency.

• 1-Naphthoic Acid: The carboxyl group at position 1 is spatially crowded by the proton at position 8 (the peri-position). This steric clash prevents the formation of the bulky O-acylisourea intermediate required by carbodiimide chemistries.

Technical Insight: If you are using a 1-substituted naphthalene, the active ester formed by EDC or NHS is often too bulky to form or too sterically shielded to be attacked by the incoming amine.

Electronic Deactivation

Naphthalene rings are electron-rich. Depending on the substitution (e.g., electron-donating amines in EDANS), the carboxyl carbon may be less electrophilic, making it sluggish to react with nucleophiles.

Module 2: The Aggregation Trap (Solubility)

Naphthoic acid fluorophores are planar and hydrophobic. In aqueous buffers or low-polarity organic solvents, they undergo

- stacking .

• The Symptom: You see a cloudy reaction mixture or "gunk" on the flask walls.

• The Mechanism: The fluorophores stack like plates. The reactive carboxyl groups become buried inside these hydrophobic aggregates, inaccessible to the coupling reagents or the target amine.

• The Fix: You must disrupt the stacking using "good" solvents (DMF, NMP) and avoid water during the activation step.

Table 1: Solvent Selection for Naphthoic Coupling

Solvent	Suitability	Mechanism of Action	Recommendation
Water/PBS	⛔ Critical Failure	Promotes - stacking; hydrolyzes active esters.	Avoid for activation.[1][2] Use only if conjugating to proteins (keep organic % high).
DCM/CHCl	⚠️ Poor	Good solubility for core, but poor for polar active intermediates.	Use only for acid chloride generation.
DMF (Anhydrous)	✅ Excellent	Disrupts aggregation; polar enough to stabilize intermediates.	Standard Choice.
NMP	✅ Superior	Higher polarity than DMF; better for difficult sequences.	Use for solid-phase synthesis or stubborn couplings.

Module 3: Optimized Protocols

Do not use EDC/NHS as your primary method for hindered naphthoic acids. It is too slow and prone to hydrolysis. Use Uronium (HATU) or Acid Chloride activation.

Protocol A: The "Gold Standard" (HATU/DIEA)

Best for: 1-naphthoic acids, EDANS, and general labeling in organic solvent.

Reagents:

• Fluorophore (1.0 equiv)[3]

• HATU (1.1 equiv) [Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium]

• HOAt (1.1 equiv) [Optional but recommended for 1-substituted systems]

• DIEA (Diisopropylethylamine, 3.0 equiv)

• Solvent: Anhydrous DMF[2]

Step-by-Step:

• Dissolution: Dissolve the naphthoic acid fluorophore in anhydrous DMF. Ensure it is fully soluble (vortex/sonicate).

• Deprotonation: Add DIEA. The solution may change color (solvatochromism); this is normal.

• Activation: Add HATU (and HOAt if available). Stir under nitrogen for 15–30 minutes .

  • Checkpoint: This "pre-activation" time is critical to form the reactive At-ester.

• Coupling: Add your amine-containing molecule (1.2 equiv).

• Reaction: Stir for 2–4 hours at Room Temperature.

• Quench: Add 10% water or dilute acid to quench unreacted active ester before purification.

Protocol B: The "Nuclear Option" (Acid Chloride)

Best for: Extremely hindered 1-naphthoic acids where HATU fails.

Reagents:

• Thionyl Chloride (

  ) or Oxalyl Chloride

• Catalytic DMF

• Solvent: Dry DCM (for activation) / DMF (for coupling)

Step-by-Step:

• Chlorination: Dissolve fluorophore in dry DCM. Add excess Thionyl Chloride (5 equiv) and 1 drop of DMF. Reflux for 1 hour.

• Evaporation: Evaporate to dryness under vacuum to remove excess

  . You now have the Naphthoyl Chloride.

• Coupling: Re-dissolve the residue in dry DMF. Add your amine and DIEA (3 equiv) immediately.

  • Why: Acid chlorides are hyper-reactive and small, overcoming steric barriers that block HATU.

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision-making process for selecting the correct chemistry based on your specific naphthoic derivative.

Caption: Decision tree for selecting activation chemistry based on steric hindrance and solubility observations.

Frequently Asked Questions (FAQ)

Q1: I am using EDC/NHS in PBS buffer, and the fluorophore precipitates immediately. Why? A: Naphthoic acids are highly hydrophobic. When you add a concentrated stock (in DMSO/DMF) to an aqueous buffer like PBS, the "solvent shock" causes the fluorophore to crash out of solution before it can react.

• Fix: Perform the activation and coupling in 100% organic solvent (DMF or DMSO). Only perform a buffer exchange after the conjugate is formed and purified.

Q2: My LC-MS shows a mass corresponding to the "N-acylurea" byproduct. What is this? A: This is a classic failure mode of carbodiimide (EDC/DIC) coupling. If the amine reacts too slowly (due to steric hindrance of the naphthalene ring), the O-acylisourea intermediate rearranges into an unreactive N-acylurea.

• Fix: Switch to HATU (Protocol A). HATU forms an active ester that does not undergo this rearrangement.[4]

Q3: Can I use TSTU or NHS-esters directly? A: Commercial NHS-esters of naphthoic acids often hydrolyze during storage if not kept perfectly dry. If you are synthesizing the NHS-ester in situ, TSTU is often too weak for sterically hindered 1-naphthoic acids. Use HATU or PyBOP instead.

Q4: How do I remove unreacted naphthoic acid after the reaction? A: Because the fluorophore is hydrophobic, it often co-elutes with the product on Reverse-Phase HPLC.

• Fix: Exploit pH. The unreacted acid is anionic at pH > 4. Run your HPLC gradient with a neutral buffer (Ammonium Acetate) initially to wash away the free acid, or use an amino-functionalized scavenging resin (e.g., Trisamine resin) to capture unreacted active esters/acids before HPLC.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.).[5][6] Academic Press.[7] (The definitive guide on solvent selection and carbodiimide mechanisms).

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. (Detailed analysis of HATU vs. EDC for hindered substrates).

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[8] Tetrahedron, 61(46), 10827-10852. (Review of acid chloride and mixed anhydride methods for difficult couplings).

• Woo, J. C. S., Fenster, E., & Dake, G. R. (2004).[9] A Convenient Method for the Conversion of Hindered Carboxylic Acids to Amides.[10][11] The Journal of Organic Chemistry, 69(25), 8984–8986. (Specific protocols for sterically hindered acids).

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Bioconjugate Techniques - 3rd Edition | Elsevier Shop [shop.elsevier.com]
• 7. mcgill.ca [mcgill.ca]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides [organic-chemistry.org]
• 10. chimia.ch [chimia.ch]
• 11. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Removing unreacted 5-(Dimethylamino)-1-naphthoic acid from labeling reactions

Topic: Strategies for the Efficient Removal of Unreacted 5-(Dimethylamino)-1-naphthoic acid from Bioconjugation Reactions

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice and frequently asked questions regarding the removal of unreacted 5-(Dimethylamino)-1-naphthoic acid (DAN) and its activated forms (e.g., NHS esters) following protein or nucleic acid labeling reactions. As Senior Application Scientists, we understand that robust and reliable purification is critical for the success of downstream applications.

Understanding the Challenge: The Unreacted Label

5-(Dimethylamino)-1-naphthoic acid is a fluorescent dye commonly used to label biomolecules. The labeling reaction, often employing an N-hydroxysuccinimide (NHS) ester, targets primary amines on proteins (N-terminus and lysine residues) or amine-modified oligonucleotides.[1][2][3] The reaction creates a stable amide bond between the dye and the target molecule.[1][4] However, labeling reactions are rarely 100% efficient, and a molar excess of the labeling reagent is typically used to drive the reaction to completion.[1][5] This inevitably leaves unreacted, free dye in the solution.

Failure to remove this free dye can lead to significant issues in downstream applications, such as high background fluorescence in imaging, inaccurate quantification, and non-specific binding.[6][7] Therefore, a robust purification strategy is a critical, non-negotiable step in any labeling workflow.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing unreacted 5-(Dimethylamino)-1-naphthoic acid?

A1: The most prevalent and effective methods leverage the size difference between the small dye molecule (Molecular Weight of DAN-acid is ~215 Da) and the much larger labeled biomolecule. The three primary techniques are:

• Size-Exclusion Chromatography (SEC) / Gel Filtration: This is a highly effective and widely used method for separating molecules based on their size.[8][9][10]

• Dialysis: A classic and gentle method that involves the passive diffusion of small molecules across a semi-permeable membrane.[11][12][13][14][15]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique separates molecules based on their hydrophobicity and is particularly useful for purifying peptides and oligonucleotides.[16][17][18][19]

Q2: How do I choose the right purification method for my experiment?

A2: The choice of method depends on several factors including the nature of your labeled molecule, the required purity, sample volume, and available equipment. See the comparative table below for a detailed breakdown.

Q3: My labeling reaction uses the NHS ester of 5-(Dimethylamino)-1-naphthoic acid. Does this change the removal strategy?

A3: Not significantly. The NHS ester is designed to react with primary amines.[1][20] Any unreacted NHS ester will hydrolyze in the aqueous buffer, resulting in the free DAN-acid and N-hydroxysuccinimide.[4][20] Both of these byproducts are small molecules and can be efficiently removed by the methods described in this guide. It is crucial to use amine-free buffers (e.g., PBS, bicarbonate, HEPES) during the reaction to prevent them from competing with your target molecule.[4][21]

Q4: Can I just precipitate my protein to get rid of the free dye?

A4: While protein precipitation (e.g., with trichloroacetic acid/acetone) can be used to separate proteins from some contaminants, it is a harsh method that may lead to irreversible denaturation and loss of protein function.[22] For sensitive proteins and functional assays, chromatographic methods or dialysis are generally preferred.

Troubleshooting Guide

Issue 1: High Background Fluorescence in Final Sample

This is the most common indicator of inefficient removal of unreacted dye.

Potential Cause	Troubleshooting Action
Inadequate Separation by SEC	Ensure you are using a gel filtration resin with an appropriate fractionation range (e.g., G-25 for proteins >5 kDa).[8] Increase the column bed volume for better resolution.
Dialysis Inefficiency	Use a dialysis membrane with an appropriate Molecular Weight Cut-Off (MWCO), typically 3.5-10 kDa for most proteins, ensuring it is significantly smaller than your protein of interest.[11][12][15] Increase the volume of the dialysis buffer and the number of buffer changes. A common protocol involves dialyzing against a volume 200-500 times that of the sample, with at least two buffer changes.[14]
Co-elution in RP-HPLC	Optimize the gradient of your organic solvent (e.g., acetonitrile). A shallower gradient can improve the resolution between your labeled product and the free dye.

Issue 2: Low Recovery of Labeled Product

After purification, you find that a significant amount of your labeled biomolecule has been lost.

Potential Cause	Troubleshooting Action
Protein Adsorption to Column/Membrane	For dialysis, some proteins can adsorb to the membrane; including a detergent in the buffer may help.[22] For SEC and RP-HPLC, ensure the column is properly equilibrated and consider using a different stationary phase if adsorption is suspected.
Sample Dilution	SEC and gravity-flow columns can lead to sample dilution. For small volumes, consider using spin columns, which minimize dilution.[10]
Precipitation/Aggregation	Harsh conditions, such as high concentrations of organic solvents in RP-HPLC, can cause some proteins to precipitate.[22] Ensure your protein is soluble in the mobile phases used. Dialysis is a gentler method that can mitigate this risk.[15]

Experimental Protocols & Workflows

Method 1: Size-Exclusion Chromatography (SEC) / Desalting

This method is ideal for rapid buffer exchange and removal of small molecules from macromolecules like proteins.[8][13] It relies on porous beads that trap small molecules, allowing larger molecules to pass through more quickly.[8]

Protocol for Spin Desalting Column:

• Column Preparation: Remove the column's bottom cap and place it into a collection tube.

• Equilibration: Centrifuge the column to remove the storage buffer. Add 1-2 mL of your desired final buffer to the column and centrifuge again. Repeat this step 2-3 times to ensure the column is fully equilibrated.

• Sample Loading: Discard the equilibration buffer from the collection tube. Place the column back into the tube and slowly apply your sample to the center of the resin bed.

• Elution: Centrifuge the column according to the manufacturer's instructions. The eluate in the collection tube is your purified, labeled protein.

Caption: Workflow for removing unreacted dye using a spin desalting column.

Method 2: Dialysis

Dialysis is a gentle method suitable for sensitive proteins. It involves the passive diffusion of molecules across a semi-permeable membrane with a defined molecular weight cut-off (MWCO).[11][12][14]

Protocol for Dialysis:

• Membrane Preparation: Cut a piece of dialysis tubing or use a pre-made cassette. Pre-wet the membrane according to the manufacturer's instructions.

• Sample Loading: Load your sample into the dialysis tubing/cassette, ensuring to leave some headspace. Securely close the ends with clips.

• Dialysis: Immerse the loaded device in a beaker containing a large volume (200-500x the sample volume) of the desired buffer.[14] Stir the buffer gently on a magnetic stir plate at 4°C.

• Buffer Exchange: Allow dialysis to proceed for at least 2 hours.[11] Change the dialysis buffer and continue for another 2 hours. For optimal results, perform a third buffer change and let it dialyze overnight at 4°C.[11]

• Sample Recovery: Carefully remove the device from the buffer and recover your purified sample.

Caption: General workflow for purification via dialysis.

Method 3: Reverse-Phase HPLC (RP-HPLC)

RP-HPLC separates molecules based on hydrophobicity.[16][17][18] The non-polar stationary phase retains hydrophobic molecules, which are then eluted by an increasing concentration of an organic mobile phase.[19] This method offers high resolution and is excellent for purifying labeled peptides and oligonucleotides.

Protocol for RP-HPLC:

• System Preparation: Equilibrate the RP-HPLC system (e.g., with a C18 column) with your starting mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% TFA).

• Sample Injection: Inject your reaction mixture onto the column.

• Gradient Elution: Run a linear gradient of increasing organic solvent (e.g., from 5% to 95% Acetonitrile over 30-60 minutes).

• Fraction Collection: Monitor the column eluate with a UV detector (and/or fluorescence detector) and collect fractions corresponding to the different peaks.

• Analysis: Analyze the collected fractions to identify which contains your purified, labeled product, free from the unreacted dye which typically elutes at a different retention time.

Caption: Workflow for purification of labeled molecules using RP-HPLC.

Comparison of Purification Methods

Feature	Size-Exclusion Chromatography (SEC)	Dialysis	Reverse-Phase HPLC (RP-HPLC)
Principle	Separation by size	Separation by size via diffusion	Separation by hydrophobicity
Speed	Fast (5-15 mins for spin columns)	Slow (4 hours to overnight)[11]	Moderate (30-90 mins per run)
Resolution	Low to Moderate	Low	High
Sample Dilution	Can be significant with gravity columns; minimal with spin columns[10]	Minimal	Can be significant due to fraction collection
Gentleness	Generally gentle	Very gentle, ideal for sensitive proteins[15]	Can be harsh due to organic solvents and pressure
Best For	Proteins, rapid desalting, buffer exchange[9][13]	Sensitive proteins, large sample volumes	Peptides, oligonucleotides, high-purity applications[16]

References

• Glen Research. (n.d.). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Retrieved from [Link]

• G-Biosciences. (2014, May 28). Dialysis in Protein Research: Understanding the Basics. Retrieved from [Link]

• Creative Biostructure. (2024, September 25). Reversed-Phase Chromatography (RPC). Retrieved from [Link]

• University of San Diego. (2021, September). Biochem Lab Protein Dialysis Protocol F21. Retrieved from [Link]

• Wikipedia. (n.d.). Reversed-phase chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Columns. Retrieved from [Link]

• Harvard Apparatus. (n.d.). Guide to Gel Filtration or Size Exclusion Chromatography. Retrieved from [Link]

• Chemistry Steps. (2020, February 24). Esters Reaction with Amines – The Aminolysis Mechanism. Retrieved from [Link]

• Tutan, M., et al. (2020). Addressing challenges in the removal of unbound dye from passively labelled extracellular vesicles. Analyst, 145(10), 3487-3496.

• SupraSciences. (n.d.). Solid-Supported Scavengers. Retrieved from [Link]

• Morales-Kastresana, A., et al. (2017). Size exclusion chromatography removal of unbound dye increases the signal to noise ratio of CFSElabeled EVs. Scientific Reports, 7(1), 1-11.

• Biocompare. (n.d.). Size Exclusion Chromatography. Retrieved from [Link]

• PubChem. (n.d.). 5-Amino-1-naphthoic acid. Retrieved from [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from [Link]

• Fürth lab. (n.d.). NHS ester labeling of amino moeities. Retrieved from [Link]

• Bio-Rad. (n.d.). Protein Extraction and Cleanup. Retrieved from [Link]

• McKay, C. S., et al. (2023). Traceless Click-Assisted Native Chemical Ligation Enabled by Protecting Dibenzocyclooctyne from Acid-Mediated Rearrangement. Journal of the American Chemical Society, 145(12), 6848-6857.

• ResearchGate. (2022, July 27). How to clean up protein solution for in vitro applications? Retrieved from [Link]

• Glen Research. (n.d.). PROCEDURE FOR ULTRAMILD DEPROTECTION OF OLIGODEOXYNUCLEOTIDES. Retrieved from [Link]

• BioPharm International. (2026, February 14). Development of a Technique for Quantifying Protein Degradation. Retrieved from [Link]

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• 2. lumiprobe.com [lumiprobe.com]
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• 5. furthlab.xyz [furthlab.xyz]
• 6. documents.thermofisher.com [documents.thermofisher.com]
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• 9. biocompare.com [biocompare.com]
• 10. researchgate.net [researchgate.net]
• 11. info.gbiosciences.com [info.gbiosciences.com]
• 12. fishersci.com [fishersci.com]
• 13. Dialysis or Desalting? Choosing a Protein Purification Method - Life in the Lab [thermofisher.com]
• 14. home.sandiego.edu [home.sandiego.edu]
• 15. Dialysis in Protein Purification - Creative Proteomics [creative-proteomics.com]
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• 22. bio-rad.com [bio-rad.com]

Technical Guide: Optimizing pH for 5-(Dimethylamino)-1-naphthoic Acid Fluorescence

This technical guide details the optimization of pH conditions for 5-(Dimethylamino)-1-naphthoic acid (DMANA) fluorescence.[1] It is designed for researchers utilizing DMANA as a polarity-sensitive fluorescent probe or as a building block for chemosensors.

Core Principle: The pH-Fluorescence Mechanism

To optimize DMANA, you must understand the Intramolecular Charge Transfer (ICT) mechanism that governs its fluorescence. DMANA contains two ionizable groups with opposing effects on the signal:

• The Electron Donor (Dimethylamino group, -N(CH₃)₂):

  • Role: Pushes electrons into the naphthalene ring upon excitation, enabling ICT and strong fluorescence.[1][2]

  • Critical State: Must be neutral (deprotonated) to function.[1]

  • pKa: Approximately 4.0 – 4.6 .

  • Effect: If pH < 4.6, the amine becomes protonated (-NH+(CH₃)₂). The lone pair is locked, ICT is blocked, and fluorescence is quenched (or significantly blue-shifted/weakened).[2]

• The Electron Acceptor/Solubilizer (Carboxyl group, -COOH):

  • Role: Withdrawing group that stabilizes the ICT state; determines solubility.

  • Critical State: Ionization (-COO⁻) increases water solubility and alters the local electronic field.[1]

  • pKa: Approximately 3.7 .[3]

  • Effect: At pH > 3.7, the carboxyl group deprotonates to -COO⁻. This ensures the probe remains in solution and prevents aggregation-induced quenching in aqueous buffers.

The "Sweet Spot": You generally require a pH above 6.0 . In this range, the amine is neutral (active donor) and the carboxyl is anionic (soluble), maximizing Quantum Yield (Φ).[2]

Visualization of Signaling Pathway

The following diagram illustrates the protonation equilibrium and its direct impact on the fluorescence output.

Caption: Protonation states of DMANA. Fluorescence is activated only when the dimethylamino group is deprotonated (Neutral).[1]

Optimization Protocol: pH Titration

Do not rely on generic buffer recipes. Perform this titration to determine the exact pKa in your specific solvent system (as organic co-solvents shift pKa values).

Materials:

• DMANA Stock: 1 mM in DMSO (freshly prepared).

• Buffer Series: Citrate-Phosphate (pH 3.0 – 7.0) and Tris-HCl (pH 7.0 – 9.0).

• Spectrofluorometer.[1]

Step-by-Step Methodology:

• Preparation: Dilute DMANA stock into each buffer to a final concentration of 10 µM . Ensure <1% DMSO final volume to minimize solvent effects.

• Excitation Scan: Set emission to 520 nm (approximate) and scan excitation from 280–400 nm to find the local λ_ex max (typically ~340–360 nm).

• Emission Scan: Excite at the determined maximum. Collect emission spectra from 400 nm to 650 nm for each pH point.

• Data Analysis: Plot Integrated Fluorescence Intensity (Area Under Curve) vs. pH .

• Curve Fitting: Fit the data to a sigmoidal dose-response curve (Henderson-Hasselbalch) to calculate the apparent pKa.

Expected Results Table:

pH Range	Dominant Species	Fluorescence Intensity	Spectral Shift
< 3.5	Cationic (NH⁺/COOH)	Very Low (Quenched)	Blue-shifted (if visible)
3.5 – 5.0	Mixed / Zwitterionic	Increasing Sigmoidally	Red-shifting
> 6.0	Anionic (N: / COO⁻)	Maximal (Plateau)	Stable λ_max (~500-550 nm)

Troubleshooting & FAQs

Q1: My fluorescence signal is extremely weak, even at high concentrations. Why?

• Diagnosis: You are likely working below the pKa of the dimethylamino group (pH < 4.5).

• Fix: Check the pH of your final solution after adding the probe. If using an acidic solvent or unbuffered water, the pH may be too low.[2] Adjust to pH 7.4 using PBS or Tris buffer.

• Secondary Cause: Concentration quenching (Inner Filter Effect). If [DMANA] > 50 µM, the molecules may absorb the excitation light before it penetrates the sample. Dilute to 1–10 µM.

Q2: I see a significant blue shift in my emission peak. Is my probe degrading?

• Diagnosis: Not necessarily.[4][5] DMANA is solvatochromic.

• Explanation: A blue shift (hypsochromic shift) typically indicates the probe has moved into a hydrophobic environment (e.g., binding to a protein hydrophobic pocket or lipid membrane) or the solvent polarity has decreased.[1]

• Verification: Measure the spectrum in water (polar, red-shifted) vs. Ethanol (less polar, blue-shifted) to confirm the probe's responsiveness.

Q3: The signal is unstable and drifts over time.

• Diagnosis: Photobleaching or pH drift.

• Fix:

  • Photobleaching: DMANA is relatively stable, but high-intensity excitation can degrade it.[1] Minimize exposure time and use neutral density filters.

  • pH Drift: If measuring in unbuffered solutions, absorption of atmospheric CO₂ can lower pH.[1][2] Always use a buffered system (e.g., 10 mM HEPES or Phosphate).[1][2]

Q4: Can I use DMANA for intracellular pH sensing?

• Feasibility: Yes, but with limitations.[2]

• Context: Since the pKa is ~4.0–4.5, DMANA is most sensitive to acidic organelles (lysosomes, endosomes).[1][2] It is less sensitive to cytosolic pH changes (pH 7.0–7.4) because the response curve plateaus in this region.

• Alternative: For cytosolic pH, consider derivatives with higher pKa values (e.g., sulfonamide derivatives).[1][2]

Troubleshooting Flowchart

Caption: Step-by-step logic for resolving common spectral anomalies.

References

• Almac Group. (2012).[1] Fluorescence emission spectra of naphthalimide derivatives as a function of pH. Photochemical & Photobiological Sciences.[1]

• Li, Y. H., et al. (1974).[1][2] Study of Solvent Effects on the Fluorescence of 1-(Dimethylamino)-5-naphthalenesulfonic Acid and Related Compounds. Journal of the American Chemical Society.

• BenchChem. (2025).[3] Impact of pH on the fluorescence intensity of 1-Naphthoic acid.[3][6]

• Baruah, M., et al. (2006).[1][2] Solvent and pH Dependent Fluorescent Properties of Dimethylaminostyryl Dyes. Journal of Physical Chemistry A.

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ochemtutor.com [ochemtutor.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Preventing Aggregation of Hydrophobic Naphthoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical and practical advice for overcoming the common challenge of aggregation of hydrophobic naphthoic acid derivatives in experimental settings. As a senior application scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower you to make informed decisions in your research.

Understanding the Challenge: Why Do Naphthoic Acid Derivatives Aggregate?

Hydrophobic naphthoic acid derivatives are prone to aggregation in aqueous environments due to their molecular structure. The large, nonpolar naphthalene ring system actively avoids interaction with polar water molecules, leading to self-association. This process is primarily driven by two forces:

• Hydrophobic Interactions: The strong tendency of the nonpolar naphthalene cores to minimize contact with water forces them to cluster together.

• π-π Stacking: The flat, aromatic nature of the naphthalene rings allows them to stack on top of one another, further stabilizing the aggregated state.[1][2][3]

The carboxylic acid group introduces a degree of polarity, but its influence is often insufficient to counteract the hydrophobicity of the large aromatic system, especially at or below its pKa, where it is in the less soluble, protonated form.[4][5][6] This aggregation can lead to a host of experimental problems, including precipitation, decreased bioavailability, and false-positive or false-negative results in biological assays.[7]

Troubleshooting Guide

Here are some common issues encountered when working with hydrophobic naphthoic acid derivatives, presented in a question-and-answer format.

Question 1: My naphthoic acid derivative, dissolved in a DMSO stock, is precipitating when I dilute it into my aqueous buffer (e.g., PBS, pH 7.4). What's happening and how can I fix it?

Answer: This is a classic case of solvent-shifting precipitation. Your compound is soluble in the organic solvent (DMSO), but when introduced to the aqueous buffer, the dramatic decrease in solvent polarity causes the hydrophobic molecules to rapidly aggregate and fall out of solution.

Here is a step-by-step approach to troubleshoot this issue:

• Lower the Final Concentration: The simplest solution is often to work at a lower final concentration of your compound. Determine the critical aggregation concentration (CAC) if possible.

• Modify the Dilution Method: Instead of adding the stock solution directly to the buffer, try adding the buffer to the stock solution with vigorous vortexing. This can sometimes help to better disperse the compound.

• Adjust the pH: Naphthoic acid derivatives are carboxylic acids. Increasing the pH of your aqueous buffer to be at least 1-2 units above the pKa of the carboxylic acid group will deprotonate it, creating a negatively charged carboxylate.[4][6] This charge introduces electrostatic repulsion between the molecules, which can disrupt aggregation and significantly increase water solubility.[4][5][6]

• Incorporate a Co-solvent: If your experimental system allows, introducing a small percentage (e.g., 1-5%) of a water-miscible organic solvent like ethanol or propylene glycol into your final aqueous solution can increase the solubility of your compound.

• Utilize Solubilizing Excipients: These are agents that can encapsulate or otherwise interact with your hydrophobic compound to keep it in solution. Common examples include:

  • Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[8] The hydrophobic naphthalene core of your compound can become encapsulated within the cyclodextrin's cavity, effectively "masking" it from the aqueous environment and preventing aggregation.[9][10][11] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and low toxicity.[8][10][12]

  • Surfactants: Non-ionic surfactants like Tween 80 or Pluronic F-68 can form micelles that encapsulate the hydrophobic compound. However, be cautious as surfactants can interfere with biological assays.

  • Arginine: This amino acid has been shown to suppress the aggregation of hydrophobic and aromatic molecules by creating a hydrophilic shell around them.[13]

Question 2: I'm concerned that my compound is forming soluble aggregates that are not visible to the naked eye. How can I detect these, and why are they a problem?

Answer: Soluble, sub-micron aggregates are a significant concern because they can lead to misleading results in biological assays. These aggregates can non-specifically sequester proteins, leading to false positives in inhibitor screens.[7][14]

The most effective way to detect these aggregates is through Dynamic Light Scattering (DLS) .[7][15][16][17] DLS measures the size distribution of particles in a solution by analyzing the fluctuations in scattered light caused by Brownian motion.[15][16][17] Monomeric small molecules are typically too small to be detected by DLS, so a signal in the nanometer to micron range is a strong indicator of aggregation.[15][17]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Solvent Selection: Start by dissolving your naphthoic acid derivative in a suitable organic solvent. Dimethyl sulfoxide (DMSO) is a common choice due to its high solubilizing power.[18] Methanol and ethanol are also viable options.[19][20]

• Concentration: Prepare a high-concentration stock solution (e.g., 10-50 mM). This minimizes the volume of organic solvent you will need to add to your aqueous system.

• Solubilization Assistance: If the compound is difficult to dissolve, gentle warming or brief sonication can be used. Always ensure the compound is fully dissolved before use.

• Storage: Store stock solutions at -20°C or -80°C to maintain stability.[18] Note that some compounds may precipitate upon freezing and will need to be warmed and vortexed to redissolve before use.

Protocol 2: Characterization of Aggregation using Dynamic Light Scattering (DLS)

• Sample Preparation: Prepare your naphthoic acid derivative in the final aqueous buffer at the desired concentration. Include a "buffer only" control.

• Instrument Setup: Allow the DLS instrument to warm up and equilibrate to the desired temperature.

• Measurement:

  • Load the "buffer only" control into a clean cuvette and take a measurement. This will serve as your baseline.

  • Load your sample and take multiple measurements to ensure reproducibility.

• Data Analysis:

  • Analyze the intensity distribution data. The presence of particles with hydrodynamic radii in the range of tens to hundreds of nanometers is indicative of aggregation.[7]

  • The volume distribution can provide insight into the relative proportion of aggregates.

FAQs (Frequently Asked Questions)

• Q: What is a good starting point for the pH to solubilize my naphthoic acid derivative?

  • A: A good starting point is a pH of 8.0-8.5. Most carboxylic acids have a pKa in the range of 3-5, so a pH of 8.0 will ensure near-complete deprotonation and ionization, which dramatically increases aqueous solubility.[4][6]

• Q: Can I use sonication to break up aggregates right before my experiment?

  • A: While sonication can temporarily disperse aggregates, they will likely reform quickly. It is not a substitute for proper formulation and should be used with caution as it can also degrade your compound.

• Q: Will adding a solubilizing agent like cyclodextrin affect my biological assay?

  • A: It is possible. Always run a control with the excipient alone to ensure it does not have any intrinsic activity in your assay. Cyclodextrins are generally considered to be relatively inert in many biological systems.[8]

• Q: How does temperature affect aggregation?

  • A: The solubility of naphthoic acid is temperature-dependent, generally increasing with higher temperatures.[21] However, for biological assays conducted at a fixed temperature (e.g., 37°C), controlling aggregation through formulation is more critical than temperature manipulation.

Visualizations

Mechanism of Aggregation

Caption: Key intermolecular forces leading to aggregation.

Troubleshooting Workflow for Compound Precipitation

Caption: Decision tree for resolving precipitation issues.

Summary of Solubilization Strategies

Strategy	Mechanism of Action	Typical Concentration	Key Considerations
pH Adjustment	Increases electrostatic repulsion by deprotonating the carboxylic acid.[4][6]	Buffer pH > pKa + 1	Must be compatible with the experimental system (e.g., cell viability).
Co-solvents	Increases the overall polarity of the solvent system.	1-5% (e.g., Ethanol, PEG)	Can affect protein stability and enzyme kinetics at higher concentrations.
Cyclodextrins	Encapsulates the hydrophobic moiety in a nonpolar cavity.[9][10][11]	1-10 mM (e.g., HP-β-CD)	Generally well-tolerated in biological assays; run controls.[8]
Surfactants	Forms micelles that sequester the hydrophobic compound.	Above Critical Micelle Concentration (CMC)	High potential for assay interference; use with caution.
Arginine	Forms a hydrophilic shell around the hydrophobic molecule.[13]	50-200 mM	High concentrations may be required.

References

• Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applic
• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applic
• Drug discovery: Finding, Then Losing, Then Finding Again Colloidal Aggregates of Small-molecule Drugs with DLS. (n.d.).
• MagHelix™ Dynamic Light Scattering (DLS). (n.d.).
• Using Dynamic Light Scattering to Screen Colloidal Aggregates of Small-Molecule Drugs. (2017). AZoM.com.
• Hydrophobic Encapsulation Strategies For Controlling Drug Release Profiles. (2024).
• Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach. (2022).
• Strategies for improving hydrophobic drugs solubility and bioavailability. (2023). International Journal of Pharmaceutical Chemistry and Analysis.
• 2-Naphthoic acid. (n.d.). Solubility of Things.
• Evaluating the Potential of Cyclodextrins in Reducing Aggregation of Antibody-Drug Conjugates with Different Payloads. (2021). Molecular Pharmaceutics.
• Interplay Between π-Stacking and Hydrogen Bonding in the Self-Association of Different Isomers of Naphthalenedicarboxylic Acid. (2017). The Journal of Physical Chemistry B.
• Dynamic light scattering: a practical guide and applications in biomedical sciences. (2016). Biophysical Reviews.
• 2-Naphthoic acid 98 93-09-4. (n.d.). Sigma-Aldrich.
• The Role of Cyclodextrins against Interface-Induced Denaturation in Pharmaceutical Formulations: A Molecular Dynamics Approach. (2022).
• How to Detect Early Aggregation with Dynamic Light Scattering. (2024).
• The Role of Cyclodextrins against Interface-Induced Denaturation in Pharmaceutical Formulations: A Molecular Dynamics Approach. (2022).
• How does pH affect water solubility of organic acids (or acids in general)? (2012). Reddit.
• 2-Naphthoic acid 98 93-09-4. (n.d.). Sigma-Aldrich.
• Hydroxylpropyl-β-cyclodextrin as Potential Excipient to Prevent Stress-Induced Aggregation in Liquid Protein Formul
• Effect of pH on Benzoic Acid Solubilization and Its Partition in Water-Benzene Solvents. (2021).
• Solubilization of aromatic and hydrophobic moieties by arginine in aqueous solutions. (2010). Biophysical Journal.
• How can cyclodextrins enhance solubility? (2024). YouTube.
• A pH EFFECT ON BENZOIC ACID SOLUBILIZATION AND THEIR PARTITIONING (K) IN WATER- BENZENE SOLVENTS. (2021).
• 2-Naphthoic acid (Naphthalene-2-carboxylic acid). (n.d.). MCE.
• Understanding the Effect of pH on Benzoic Acid Solubility. (2023). Physics Forums.
• Why does pH affect solubility? (2012). Reddit.
• Effect of organic acids in the prevention of aggregation on rapid refolding of proteins. (1996).
• The effect of hydrogen bonding on the π depletion and the π–π stacking interaction. (2020). Physical Chemistry Chemical Physics.
• 2-Naphthoic acid. (2024). ChemBK.
• Congo red. (n.d.). Wikipedia.
• Evidence of π-stacking Interactions in the Self-Assembly of hIAPP22–29. (2014). The Journal of Physical Chemistry B.
• Tuning Electrostatic and Hydrophobic Surfaces of Aromatic Rings to Enhance Membrane Association and Cell Uptake of Peptides. (2022).
• π-Stacking Isomerism in Polycyclic Aromatic Hydrocarbons: The 2-Naphthalenethiol Dimer. (2022).
• Protecting Carboxylic Acids and Amines. (2021). YouTube.
• Understanding biocatalyst inhibition by carboxylic acids. (2012). Advances in biochemical engineering/biotechnology.

Sources

• 1. Congo red - Wikipedia [en.wikipedia.org]
• 2. Evidence of π-stacking Interactions in the Self-Assembly of hIAPP22–29 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. physicsforums.com [physicsforums.com]
• 6. reddit.com [reddit.com]
• 7. wyatt.com [wyatt.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Evaluating the Potential of Cyclodextrins in Reducing Aggregation of Antibody-Drug Conjugates with Different Payloads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The Role of Cyclodextrins against Interface-Induced Denaturation in Pharmaceutical Formulations: A Molecular Dynamics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Solubilization of aromatic and hydrophobic moieties by arginine in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. news-medical.net [news-medical.net]
• 15. MagHelix™ Dynamic Light Scattering (DLS) - Creative Biostucture Drug Discovery [drug-discovery.creative-biostructure.com]
• 16. Dynamic light scattering: a practical guide and applications in biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 17. How to Detect Early Aggregation with Dynamic Light Scattering [eureka.patsnap.com]
• 18. medchemexpress.com [medchemexpress.com]
• 19. 2-Naphthoic acid 98 93-09-4 [sigmaaldrich.com]
• 20. 2-萘甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 21. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Purification of 5-(Dimethylamino)-1-naphthoic Acid

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Purification via Recrystallization & Acid-Base Workup

Executive Summary

5-(Dimethylamino)-1-naphthoic acid is a critical fluorophore precursor. Its purity is paramount because isomeric impurities (e.g., 4-dimethylamino isomer) or oxidation products (naphthalene quinones) can drastically quench fluorescence quantum yield or shift emission spectra.

This guide moves beyond generic protocols. It addresses the specific zwitterionic challenges of amino-naphthoic acids and provides a robust workflow to maximize purity while preventing the common "oiling out" phenomenon associated with naphthalene derivatives.

Module 1: The "Golden Path" Protocol

Use this validated workflow for crude material with >85% purity. For lower purity, perform an Acid-Base Extraction (see FAQ) before recrystallization.

Phase 1: Solvent System Selection

We utilize a binary solvent system (Solvent/Anti-solvent) .

• Primary Solvent: Ethanol (95% or Absolute) – Dissolves the lipophilic naphthalene core.

• Anti-Solvent: Deionized Water (pH adjusted to ~4.5) – Forces precipitation of the zwitterion.

Phase 2: Step-by-Step Recrystallization

Step	Action	Technical Rationale
1	Prepare the Crude	Place crude solid in an Erlenmeyer flask. Add a magnetic stir bar. Protect from direct light (cover flask with foil).
2	Hot Dissolution	Add Ethanol dropwise while heating to a gentle boil (approx. 78°C). Add just enough solvent to dissolve the solid, then add 10% excess .
3	Clarification (Optional)	If the solution is dark/colored, add activated charcoal (1-2% w/w). Boil for 2 mins, then perform a hot filtration through Celite.
4	Nucleation Setup	Remove from heat. While the solution is still hot (~60°C), add warm Water dropwise until a faint, persistent turbidity (cloudiness) appears.
5	The "Clear" Step	Add 1-2 drops of Ethanol to clear the turbidity.
6	Controlled Cooling	Allow the flask to cool to room temperature undisturbed (wrap in a towel to slow cooling). Then, move to 4°C (fridge) for 2 hours.
7	Isolation	Filter via vacuum (Buchner funnel).[1] Wash cake with cold 50:50 EtOH:Water .

Module 2: Troubleshooting Hub

Identify your issue below to find the immediate remediation.

Symptom 1: The "Oiling Out" Phenomenon

Observation: Instead of crystals, liquid droplets form at the bottom of the flask as it cools.[2] Root Cause: The solution temperature is above the saturation point of the solute, but the solute's melting point is depressed by impurities/solvent, causing it to separate as a liquid before crystallizing.[3]

Remediation Protocol:

• Reheat: Bring the mixture back to a boil until the oil redissolves.

• Adjust Solvent: Add more Ethanol (approx. 10-15% of current volume).

• Seed: Cool very slowly. When the temperature hits ~50°C, add a "seed crystal" of pure product.

• Agitate: Vigorously stir the solution as it enters the oiling temperature range to disperse droplets.

Symptom 2: Low Yield (Over-Acidification)

Observation: You performed an acid-base extraction or added acidic water, but recovered very little solid. Root Cause: Amphoteric Solubility. Unlike simple carboxylic acids, this molecule has a basic amine.

• pH > 10: Soluble as anion (

  ).

• pH < 2: Soluble as cation (

  ).

• pH 4-5 (Isoelectric Point): Insoluble (Zwitterion).

Remediation: Check the pH of your mother liquor. If pH < 3, neutralize with dilute Ammonium Hydroxide to pH 4.5 to crash out the remaining product.

Symptom 3: Product is Brown/Red

Observation: Crystals are off-white or tan. Root Cause: Oxidation of the dimethylamino group (formation of quinoid species). Remediation: Recrystallize again using degassed solvents (sparge with

for 10 mins) and work under low light. Add 1% sodium hydrosulfite (reducing agent) to the aqueous phase during recrystallization.

Module 3: Visualizing the Logic

The following diagram illustrates the decision matrix for handling the crude material, specifically addressing the critical "Oiling Out" pathway.

Figure 1: Purification Logic Flowchart. Note the critical loop for correcting "Oiling Out," a common failure mode for naphthoic acid derivatives.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I use Toluene instead of Ethanol/Water? A: Yes. Toluene is an excellent solvent for naphthoic acids [1]. However, because 5-(dimethylamino)-1-naphthoic acid is more polar than unsubstituted naphthoic acid, Toluene might require higher volumes. Toluene is preferred if your primary impurity is inorganic salts (which are insoluble in hot Toluene).

Q: Why is the pH control so critical during the pre-wash? A: This molecule is amphoteric. If you try to precipitate it by adding strong HCl (dropping pH to 1), you will protonate the amine, forming the hydrochloride salt (

), which is often water-soluble . You must aim for the Isoelectric Point (pI), typically between pH 4.0 and 5.0, where the molecule is least soluble [2].

Q: How do I store the purified crystals? A: Store in an amber vial under Argon or Nitrogen at -20°C. The dimethylamino group is susceptible to photo-oxidation over time, which will introduce yellow/brown impurities.

References

• Org. Synth. 1931, 11, 80. Alpha-Naphthoic Acid.[4] (Describes the general solubility and purification of naphthoic acid derivatives using Toluene and Ethanol).

• Mettler Toledo. Oiling Out in Crystallization. (Authoritative guide on thermodynamics of liquid-liquid phase separation during recrystallization).

• MIT Digital Lab Techniques Manual. Recrystallization. (Standard protocol for solvent selection and hot filtration).

• Fisher Scientific. 4-Dimethylamino-1-naphthoic acid Safety Data & Properties. (Used for physical property verification).[5] [6]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mt.com [mt.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1-Naphthoic acid - Wikipedia [en.wikipedia.org]
• 5. rsc.org [rsc.org]
• 6. 4-Dimethylamino-1-naphthoic acid, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

Technical Support Center: Resolving Solubility Challenges with 5-(Dimethylamino)-1-naphthoic acid

Welcome to the technical support center for 5-(Dimethylamino)-1-naphthoic acid. As researchers and drug development professionals, we understand that realizing the full potential of a chemical tool hinges on its effective application in your experimental systems. A common yet critical hurdle for this compound is its limited solubility in aqueous buffers, a direct consequence of its molecular structure.

This guide is designed to provide you with not just protocols, but the underlying scientific rationale to empower you to overcome these solubility challenges. We will explore the chemical principles governing its solubility and provide robust, field-proven methods to ensure consistent and reliable results in your assays.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling of 5-(Dimethylamino)-1-naphthoic acid.

Q1: Why is my 5-(Dimethylamino)-1-naphthoic acid not dissolving in my neutral aqueous buffer (e.g., PBS, pH 7.4)?

The insolubility arises from the compound's chemical structure. It possesses a large, hydrophobic naphthalene ring system. Furthermore, at neutral pH, the carboxylic acid group is primarily in its protonated, uncharged form (-COOH). This uncharged state, combined with the hydrophobic core, makes the molecule poorly soluble in polar solvents like water.[1]

Q2: What is the pKa of this compound, and why is it the most critical parameter for solubility?

The acid dissociation constant (pKa) is the pH at which the carboxylic acid group is 50% in its protonated (-COOH) form and 50% in its deprotonated, anionic (-COO⁻) form. While the exact pKa for the 5-(dimethylamino) derivative is not widely published, the pKa of the parent compound, 1-naphthoic acid, is approximately 3.7 in aqueous solutions.[2] The electron-donating dimethylamino group at the 5-position is expected to raise this value slightly, to an estimated pKa of 4.0 - 4.5 .

This value is paramount because the deprotonated carboxylate form (-COO⁻) is an ion and is vastly more soluble in water than the neutral form.[1] By adjusting the buffer pH to be significantly higher than the pKa, we can drive the equilibrium almost entirely to the soluble, deprotonated state.

Q3: What is the best solvent for preparing a concentrated stock solution?

For creating a concentrated stock solution, a polar, aprotic organic solvent is recommended. Dimethyl sulfoxide (DMSO) is an excellent first choice due to its high solvating power for a wide range of organic molecules. Anhydrous ethanol can also be used. Preparing a high-concentration stock (e.g., 10-50 mM) in one of these solvents is the first step in most protocols.

Q4: I dissolved the compound in DMSO, but it precipitated when I added it to my buffer. What went wrong?

This is a common issue known as "crashing out." It typically occurs for two reasons:

• Incorrect Buffer pH: If your aqueous buffer is at a pH near or below the pKa (est. 4.0-4.5), the compound will immediately protonate and precipitate upon dilution from the DMSO stock.

• Local Concentration Shock: Pipetting a large volume of buffer into a small volume of DMSO stock, or vice-versa without rapid mixing, can create localized areas of supersaturation, causing the compound to precipitate before it can properly dissolve in the bulk solution. The order and method of addition are crucial.

Part 2: In-Depth Troubleshooting and Protocols

This section provides step-by-step methodologies for effectively solubilizing 5-(Dimethylamino)-1-naphthoic acid.

Primary Method: pH-Mediated Solubilization

This is the most reliable and recommended method for achieving aqueous solubility. It leverages the fundamental acid-base chemistry of the molecule.

Underlying Principle: The Henderson-Hasselbalch equation dictates the ratio of the deprotonated (soluble) to protonated (insoluble) forms. To ensure >99% of the compound is in the soluble, deprotonated state, the buffer pH should be at least 2 units higher than the pKa. Target pH = pKa (est. ~4.5) + 2 = pH 6.5 or higher . For a robust safety margin, preparing buffers at pH ≥ 7.0 is recommended.

• Prepare a Concentrated Stock Solution:

  • Weigh out a precise amount of 5-(Dimethylamino)-1-naphthoic acid powder.

  • Add high-purity DMSO to create a 10 mM stock solution.

  • Ensure complete dissolution by vortexing. This stock should be stored desiccated at -20°C.

• Prepare the Aqueous Buffer:

  • Prepare your desired buffer (e.g., phosphate, TRIS, HEPES) at the intended final concentration.

  • Critically, adjust the pH of this buffer to ≥ 7.0. Verify the final pH with a calibrated meter.

• Prepare the Final Working Solution (Dilution):

  • Determine the volume of buffer needed for your experiment (e.g., 10 mL).

  • Calculate the volume of the 10 mM DMSO stock needed for the final concentration (for 10 mL of 100 µM solution, you need 10 µL of 10 mM stock).

  • Crucial Step: While vigorously vortexing the 10 mL of pH-adjusted buffer, slowly pipette the 10 µL of DMSO stock directly into the vortex.

  • Continue vortexing for an additional 10-15 seconds to ensure homogeneity. The final solution should be clear.

Troubleshooting Summary Table

Issue Encountered	Probable Root Cause	Recommended Solution & Rationale
Powder won't dissolve directly in buffer	Buffer pH is below the pKa, keeping the compound in its insoluble, protonated (-COOH) form.	Do not attempt direct dissolution. Follow the Primary Method: create a DMSO stock and dilute it into a buffer with a pH adjusted to be at least 2 units above the estimated pKa (i.e., pH ≥ 6.5).
Precipitation upon adding DMSO stock to buffer	1. Buffer pH is too low. 2. Improper mixing technique.	1. Verify buffer pH is ≥ 7.0. 2. Follow the correct order of addition: Add the small volume of DMSO stock to the large volume of rapidly vortexing buffer to prevent localized precipitation.
Final solution is cloudy or hazy	The final concentration exceeds the solubility limit in your specific buffer system, even at the correct pH.	Reduce the target final concentration. The large naphthalene ring still imparts significant hydrophobicity, limiting the maximum achievable concentration, which is typically in the low millimolar to high micromolar range.

Part 3: Visualization of Key Processes

To further clarify the concepts, the following diagrams illustrate the chemical principles and the recommended workflow.

Chemical Equilibrium in Aqueous Buffer

The diagram below illustrates the pH-dependent equilibrium that is central to controlling the solubility of 5-(Dimethylamino)-1-naphthoic acid.

Caption: pH-dependent equilibrium of the carboxylic acid.

Troubleshooting Workflow

This decision tree provides a logical path to diagnose and solve solubility issues during your experiment.

Caption: Step-by-step decision tree for troubleshooting.

References

• Diwu, Z. (1995). Novel Sulfonated Naphthalimides as Environment-Sensitive Fluorescent Dyes. Journal of the Chemical Society, Perkin Transactions 2, (8), 1549-1554. (While focused on related compounds, this provides context on the properties of naphthalene-based dyes). [Source: pubs.rsc.org - Note: A direct URL to the specific article may require a subscription; the link directs to the journal's homepage.]

• Bio-Rad Laboratories, Inc. (n.d.). Acid-Base Dissociation Constants. BioPchem. Retrieved from [Link]

• Harris, D. C. (2010). Quantitative Chemical Analysis (8th ed.). W. H. Freeman. (This textbook provides a comprehensive background on acid-base equilibria and the Henderson-Hasselbalch equation). [Source: Macmillan Learning - URL directs to the publisher's page for the book.]

• Chemistry LibreTexts. (2023, October 30). 4.4: Solubility. Retrieved from [Link]

• PubChem. (n.d.). 1-Naphthoic acid. National Center for Biotechnology Information. Retrieved from [Link]

Sources

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• 2. biopchem.education [biopchem.education]

Technical Support Center: A Guide to Minimizing Photobleaching of Dimethylaminonaphthalene Probes

Welcome to the technical support center for researchers utilizing dimethylaminonaphthalene-based fluorescent probes like LAURDAN and PRODAN. These probes are exceptionally powerful tools for investigating membrane polarity and dynamics due to their sensitivity to the local solvent environment.[1][2] However, their utility can be hampered by photobleaching—the irreversible loss of fluorescence upon exposure to light.[3][4] This guide provides in-depth, field-proven insights and troubleshooting protocols to help you preserve your fluorescent signal, ensuring the integrity and reproducibility of your experimental data.

Part 1: Frequently Asked Questions (FAQs) - The Science of Signal Loss

This section addresses the fundamental principles of photobleaching to empower you with the knowledge needed to make informed experimental decisions.

Q1: What is photobleaching, and why is it a critical issue for my experimental results?

A: Photobleaching is the irreversible photochemical destruction of a fluorescent molecule (fluorophore) when it is exposed to excitation light.[3][5] This process permanently prevents the probe from fluorescing, leading to a progressive fading of your signal during an imaging experiment.[6] This is a significant challenge for several reasons:

• Compromised Signal-to-Noise Ratio: As the signal diminishes, it becomes increasingly difficult to distinguish it from background noise, which can obscure important details.

• Limited Observation Time: Rapid photobleaching curtails the duration of time-lapse imaging, making it difficult to study dynamic cellular processes that unfold over longer periods.[7]

Q2: What is the specific molecular mechanism that causes my dimethylaminonaphthalene probe to photobleach?

A: The photobleaching of any fluorophore, including dimethylaminonaphthalene derivatives, is a multi-step process rooted in its photophysical properties. The primary culprit is the generation of reactive oxygen species (ROS).[3]

• Excitation: The process begins when the probe absorbs a photon from the excitation light, moving from its stable ground state (S₀) to an excited singlet state (S₁).

• Intersystem Crossing: While most molecules in the S₁ state will relax back to S₀ by emitting a photon (fluorescence), a small fraction can undergo "intersystem crossing" to a long-lived, highly reactive excited triplet state (T₁).[8][9]

• Reactive Oxygen Species (ROS) Generation: In this triplet state, the probe can transfer its energy to molecular oxygen (³O₂) present in the sample. This interaction converts the oxygen into highly reactive singlet oxygen (¹O₂) and other ROS.[3][10]

• Irreversible Damage: These ROS are chemically aggressive and can react with and irreversibly damage the fluorophore, cleaving covalent bonds and rendering it non-fluorescent.[4]

This cascade of events means that every cycle of excitation carries a small but finite risk of destroying your probe. This risk is magnified by high-intensity light and prolonged exposure.[3]

Caption: A workflow for troubleshooting photobleaching during image acquisition.

Protocol 1: Optimizing Imaging Parameters to Reduce Photobleaching

This protocol provides a systematic approach to finding the optimal balance between signal quality and photostability. [3] Objective: To acquire the highest quality image with the lowest possible light exposure.

Procedure:

• Find Region of Interest: Place your slide on the microscope. Using transmitted light (e.g., DIC) and low magnification, locate the general area you wish to image. Do not use fluorescence to search for your cells, as this needlessly exposes them to light. [7]2. Set Initial Fluorescence Parameters:

  • Switch to a low-intensity fluorescence setting (e.g., 5-10% of laser power or use a neutral density filter). [6][8] * Select the appropriate filter cube for your dimethylaminonaphthalene probe (e.g., UV excitation).

  • Set the camera exposure time to a moderate starting value (e.g., 100-200 ms).

• Minimize Intensity: While viewing a representative area (but not your final imaging area), gradually decrease the excitation light intensity until the signal is just barely distinguishable from the background noise. This establishes your minimum required intensity.

• Optimize Exposure & Gain:

  • Slightly increase the excitation intensity from the minimum determined in Step 3.

  • Now, adjust the camera exposure time and/or detector gain to achieve a good signal-to-noise ratio without saturating the detector. Often, a longer exposure time with lower light power yields a better result with less fading than a short exposure with high light power. [11]5. Acquire Test Image: Move to an adjacent, unexposed area of the sample. Acquire a single image using these optimized settings.

• Time-Lapse Test (if applicable): If you are performing a time-lapse experiment, run a short acquisition series on a test area.

  • Measure the fluorescence intensity of a region of interest over time.

  • If the intensity drops significantly (e.g., >10-15%) over the acquisition, your settings are still causing excessive photobleaching. [3]Re-adjust by further lowering the light intensity or increasing the time interval between images.

Part 3: Proactive Defense - The Power of Antifade Reagents

The most effective way to combat photobleaching is to prepare your sample with protective reagents from the start.

Q4: What are antifade reagents, and how should I choose one for my experiment?

A: Antifade reagents are chemical cocktails added to the imaging or mounting medium to suppress photobleaching. [12]They primarily work by scavenging the reactive oxygen species (ROS) that would otherwise destroy your fluorescent probe. [5] The choice of reagent is critical and depends entirely on your experimental setup:

• Fixed-Cell Imaging: For fixed samples, you can use hardening mounting media that contain potent antifade agents like p-phenylenediamine (PPD) or n-propyl gallate (NPG). [13]These provide excellent, long-term protection.

• Live-Cell Imaging: Reagents used for fixed cells are often toxic. For live-cell imaging, you must use specially formulated, biocompatible antifade reagents. [5]These are often based on enzymatic oxygen-scavenging systems (like Oxyrase™) or potent, cell-permeable antioxidants like Trolox (a vitamin E derivative). [14]

  Antifade Reagent	Primary Mechanism	Application	Considerations
  PPD (p-phenylenediamine)	Free radical scavenger [13]	Fixed Cells	Can cause autofluorescence at blue/green wavelengths. [13]
  n-Propyl gallate (NPG)	Free radical scavenger [13]	Fixed Cells	Generally effective across the spectrum.
  DABCO	Triplet state quencher	Fixed Cells	Effective but can have lower potency than PPD or NPG.
  Trolox	Antioxidant / Triplet state quencher	Live & Fixed Cells	Cell-permeable and a popular choice for live-cell imaging.

  | Oxyrase™-based (e.g., ProLong™ Live) | Enzymatic oxygen removal [14]| Live Cells | Highly effective at preventing ROS formation; non-toxic. [14]|

Protocol 2: Preparing a Fixed-Cell Sample with Antifade Mounting Medium

Objective: To properly mount a coverslip on a slide using an antifade reagent to ensure long-term signal stability.

Materials:

• Microscope slide with your stained cells/tissue.

• Coverslip.

• Commercial antifade mounting medium (e.g., VECTASHIELD®, ProLong™ Diamond).

• Pipette.

• Forceps.

Procedure:

• Final Wash: Perform the final wash step of your staining protocol, typically with PBS or a similar buffer.

• Remove Excess Buffer: Carefully aspirate the excess buffer from the slide, being careful not to touch or dry out the specimen.

• Apply Antifade Medium: Dispense a single drop of the antifade mounting medium directly onto the specimen. [12]For a 22x22 mm coverslip, 20-30 µL is usually sufficient.

• Mount Coverslip: Using forceps, hold the coverslip at a 45-degree angle. Touch one edge to the drop of mounting medium and slowly lower the coverslip onto the slide. This technique helps to prevent the formation of air bubbles.

• Cure/Seal (if required): Allow the mounting medium to cure according to the manufacturer's instructions (this can range from minutes to overnight at room temperature in the dark). For long-term storage, you can seal the edges of the coverslip with clear nail polish.

• Store Properly: Store the slide flat and in the dark, preferably at 4°C, to maximize signal longevity.

References

• Technical Support Center: Preventing Photobleaching of Fluorescent Probes. (2025). Benchchem.
• Icha, J., et al. (2017). Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity. Journal of Cell Biology.
• Optimizing Fluorescent Imaging Protocols for Reproducible Results. (n.d.).
• Photobleaching in Live Cell Imaging. (2018). Biocompare.
• What strategies can I use to reduce photobleaching in live-cell imaging? (2023).
• EasyProbes™ Antifade Reagent. (n.d.). ABP Biosciences.
• ProLong Live Antifade Reagent Protects Fluorescent Proteins and Dyes In Live-Cell Imaging. (n.d.). Thermo Fisher Scientific.
• Technical Support Center: Improving Photostability of Naphthalene-Based Fluorescent Probes. (2025). Benchchem.
• Antifade Reagents | Fluorescence Imaging. (n.d.). Tocris Bioscience.
• Technical Support Center: Naphthalene-Based Fluorescent Probes. (2025). Benchchem.
• Ko, T., et al. (2022). Bleaching-Resistant Super-Resolution Fluorescence Microscopy. Advanced Science.
• Wang, Y., et al. (2023). Cell wash-free fluorescent probes based on phenothiazine and phenoxazine with high photostability and large stokes shifts for targeted imaging of subcellular organelles. Dyes and Pigments.
• Parasassi, T., et al. (1998). Laurdan and Prodan as Polarity-Sensitive Fluorescent Membrane Probes. Journal of Fluorescence.
• LAURDAN (6-Dodecanoyl-2-dimethylaminonaphthalene). (n.d.). Lumiprobe.
• Fellers, T. J., & Davidson, M. W. (2018). Fluorescence Microscopy Errors. Molecular Expressions.
• How To Choose Antifade Mounting Media. (2022). Vector Labs.
• “Where the hell did my signal go?” AKA The Problems (and Uses) of 'Photobleaching' in Microscopy and Imaging. (2025). Bitesize Bio.
• Parasassi, T., et al. (2014). LAURDAN and PRODAN as polarity-sensitive fluorescent membrane probes.
• Troubleshooting Tips for Fluorescence Staining. (2022). Biotium.
• Parasassi, T., et al. (1994). Prodan as a membrane surface fluorescence probe: partitioning between water and phospholipid phases. Biophysical Journal.
• Parasassi, T., et al. (1994).
• Photobleaching in Fluorescence Imaging. (n.d.). Thermo Fisher Scientific.
• Gasecka, P., et al. (2017). Photobleaching Kinetics and Time-Integrated Emission of Fluorescent Probes in Cellular Membranes. Molecules.
• Photobleaching. (n.d.). Wikipedia.
• Bükers, J., et al. (2011).

Sources

• 1. escholarship.org [escholarship.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Photobleaching - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 7. biocompare.com [biocompare.com]
• 8. Molecular Expressions Microscopy Primer: Photomicrography - Fluorescence Microscopy Errors [micro.magnet.fsu.edu]
• 9. Mechanisms of high-order photobleaching and its relationship to intracellular ablation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bleaching‐Resistant Super‐Resolution Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.biologists.com [journals.biologists.com]
• 12. abpbio.com [abpbio.com]
• 13. vectorlabs.com [vectorlabs.com]
• 14. ProLong Live Antifade Reagent Protects Fluorescent Proteins and Dyes In Live-Cell Imaging | Thermo Fisher Scientific - KR [thermofisher.com]

Technical Support Center: 5-(Dimethylamino)-1-naphthoic acid (DANCA) Fluorescence Applications

Welcome to the dedicated support center for researchers utilizing 5-(Dimethylamino)-1-naphthoic acid (DANCA) in fluorescence-based assays. This guide is designed to provide you with expert insights, practical troubleshooting protocols, and a deeper understanding of the mechanistic principles governing DANCA's fluorescence behavior. As a sensitive environmental probe, DANCA's utility is matched by its complexity. This resource will help you navigate potential challenges and ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My DANCA fluorescence emission wavelength is significantly red-shifted compared to the literature value. What's happening?

A1: This is a classic and expected behavior for DANCA. The probe belongs to a class of molecules whose emission is highly sensitive to the polarity of its environment, a phenomenon known as solvatochromism.[1] The dimethylamino and naphthoic acid groups create a molecular dipole that increases upon photoexcitation, forming an intramolecular charge-transfer (ICT) excited state.[2] In polar solvents, solvent molecules reorient around this larger excited-state dipole, stabilizing it and lowering its energy. This energy reduction results in a shift of the fluorescence emission to longer wavelengths (a red shift).[1] Therefore, a red shift indicates that your experimental medium is more polar than the reference condition.

Q2: Why is my fluorescence signal so low, even in a supposedly non-polar solvent?

A2: While solvent polarity is a primary factor, other quenching mechanisms can be at play. Protic solvents, such as alcohols or even trace amounts of water, are particularly effective at quenching the fluorescence of related aminonaphthalene derivatives, often more so than their polarity alone would suggest.[2] This is attributed to specific interactions like hydrogen bonding with the carbonyl group, which can introduce non-radiative decay pathways.[2] Always use high-purity, spectroscopy-grade anhydrous solvents to establish a baseline. Other factors could include photobleaching or the presence of dissolved oxygen, a known dynamic quencher.[3]

Q3: My Stern-Volmer plot (F₀/F vs. [Quencher]) is curving upwards. Does this invalidate my experiment?

A3: Not at all. A non-linear, upward-curving Stern-Volmer plot is a common and informative result. It strongly suggests that multiple quenching mechanisms are occurring simultaneously, typically a combination of dynamic (collisional) and static quenching.[4][5] Static quenching arises from the formation of a non-fluorescent complex between DANCA and your quencher in the ground state. This pre-associated fraction of fluorophores is "invisible" to excitation, while the remaining free fluorophores are quenched dynamically. This combined effect leads to the positive deviation from the linear Stern-Volmer model.[4]

Q4: How can I definitively distinguish between static and dynamic quenching?

A4: The most reliable method is to perform temperature-dependent and fluorescence lifetime measurements.

• Temperature Dependence: Dynamic quenching is diffusion-controlled and its rate constant increases with temperature, as collisions become more frequent.[6] Conversely, static quenching complexes tend to dissociate at higher temperatures, leading to a decrease in the observed quenching.[3]

• Fluorescence Lifetime: Dynamic quenching provides an additional pathway for the excited state to relax, thus shortening the average fluorescence lifetime. In pure static quenching, only the uncomplexed fluorophores fluoresce, so their lifetime remains unchanged.[3]

In-Depth Troubleshooting Guide

This section addresses complex issues in a problem-cause-solution format.

Problem 1: Inconsistent or Drifting Fluorescence Readings

• Possible Cause 1: Photobleaching. The high-energy excitation light is irreversibly damaging the DANCA molecule.

  • Solution: Reduce the excitation slit width, lower the intensity of the excitation lamp (using neutral density filters if available), or decrease the sample's exposure time. When not actively measuring, use a shutter to block the excitation beam.[7][8]

• Possible Cause 2: Temperature Fluctuations. The laboratory environment is not temperature-controlled, affecting diffusion rates and quenching constants.

  • Solution: Use a temperature-controlled cuvette holder. For any series of experiments, especially those involving dynamic quenching, ensure all measurements are taken at the same constant temperature.[6]

• Possible Cause 3: Sample Evaporation. Volatile solvents are evaporating from the cuvette over time, concentrating the sample and altering the results.

  • Solution: Use a capped or stoppered cuvette for all measurements, especially during long experiments or with volatile solvents like acetonitrile or dichloromethane.

Problem 2: Unexpectedly High Background Signal

• Possible Cause 1: Contaminated Solvents or Glassware. Buffers, solvents, or cuvettes possess intrinsic fluorescence.

  • Solution: Always use spectroscopy-grade solvents. Run a blank spectrum of your buffer/solvent alone in the cuvette to check for background fluorescence. Ensure all glassware and cuvettes are meticulously cleaned; avoid using detergents that may leave fluorescent residues.[9]

• Possible Cause 2: Fluorescent Analyte. The quencher or another molecule in your sample is fluorescent and its emission overlaps with DANCA's.

  • Solution: Measure the emission spectrum of the analyte in the buffer without DANCA to quantify its contribution. If there is an overlap, you may need to use spectral deconvolution techniques or choose different excitation/emission wavelengths to minimize the interference.[7]

Problem 3: Poor Data from Stern-Volmer Analysis

• Possible Cause 1: Inner Filter Effect. The sample is too concentrated. At high concentrations, the quencher or DANCA itself absorbs too much of the excitation or emission light, leading to an artificial decrease in fluorescence intensity.

  • Solution: Keep the absorbance of your samples below 0.1 AU at both the excitation and emission wavelengths. Dilute your samples if necessary and re-run the experiment.

• Possible Cause 2: Quencher Precipitation. At high concentrations, the quencher is coming out of solution, causing light scattering and inaccurate readings.

  • Solution: Visually inspect the cuvette for turbidity at the highest quencher concentration. Determine the solubility limit of your quencher in the chosen solvent system and stay well below that limit.

Core Quenching Mechanisms of DANCA

The fluorescence of DANCA can be diminished through several pathways. Understanding these is critical for accurate data interpretation.

Caption: Workflow for a Stern-Volmer fluorescence quenching experiment.

References

• 10 (ElectronicsAndBooks)

• (PMC)

• (RSC Publishing)

• (ResearchGate)

• (RSC Publishing)

• (NCBI)

• (Evident Scientific)

• (ResearchGate)

• (Semantic Scholar)

• (Fiveable)

• (ResearchGate)

• (Lirias)

• (PubMed)

• (RSC Publishing)

• (PubMed)

• (The Scientist)

• (MDPI)

• (Molecular Expressions)

• (AAT Bioquest)

• [Photoinduced Electron Transfer Involving a Naphthalimide Chromophore in Switchable and FlexibleR[2]otaxanes]([Link]) (ResearchGate)

• (Journal of Chemistry and Innovative Solutions)

• (PubMed)

Sources

• 1. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 2. Fluorescence Quenching of Carbonyl-Twisted 5-Acyl-1-dimethylaminonaphthalenes by Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fiveable.me [fiveable.me]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The mechanism of fluorescence quenching of naphthalimide A/C leak detector by copper (II) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 8. Cellular Fluorescence Microscopy Troubleshooting & Best Practices | AAT Bioquest [aatbio.com]
• 9. researchgate.net [researchgate.net]
• 10. electronicsandbooks.com [electronicsandbooks.com]

Stability of 5-(Dimethylamino)-1-naphthoic acid stock solutions

Topic: Stability & Handling Guide for 5-(Dimethylamino)-1-naphthoic Acid (5-DMN-COOH)

CAS: 15563-89-0 | Common Applications: Solvatochromic Probe, FRET Acceptor, Ligand Synthesis

Core Technical Overview

5-(Dimethylamino)-1-naphthoic acid (often abbreviated as 5-DMN-COOH or DMNA ) is a fluorescent probe belonging to the aminonaphthalene family. Unlike its sulfonated cousin (Dansyl acid), this compound features a carboxylic acid moiety, making it a critical intermediate for synthesizing ester or amide-linked probes.

Critical Mechanism: The fluorescence of 5-DMN-COOH relies on Intramolecular Charge Transfer (ICT) .[1][2] The dimethylamino group acts as an electron donor, while the naphthalene ring (stabilized by the carboxyl group) acts as an acceptor.

• Stability Implication: Any chemical change that affects the electron lone pair on the nitrogen (e.g., protonation at low pH or oxidation) will disrupt the ICT state, quenching or drastically altering fluorescence.

Stock Solution Preparation

Solvent Selection Guide

Solvent	Suitability	Notes
DMSO (Anhydrous)	Recommended	Excellent solubility (>20 mM). Low evaporation rate. Ideal for long-term storage at -20°C.
DMF	Acceptable	Good solubility. Prone to hydrolysis into formic acid and dimethylamine over time, which can alter pH.
Ethanol/Methanol	Short-term	Good solubility. High evaporation rate alters concentration during storage. Hygroscopic.
Water/PBS	Poor	Do not use for stock. The compound is hydrophobic. It requires basic pH to dissolve (as a salt) and may precipitate upon freezing.

Standard Protocol: 10 mM Stock Solution

Target Volume: 1 mL | Target Concentration: 10 mM

• Calculate Mass:

  • Molecular Weight (MW) ≈ 215.25 g/mol .

  • Mass required =

    .

• Weighing:

  • Weigh approx.[3][4][5][6] 2.2 mg into a pre-weighed amber glass vial.

  • Note: Due to static, it is often more accurate to weigh a larger amount (e.g., 5-10 mg) and adjust the solvent volume accordingly.

• Dissolution:

  • Add Anhydrous DMSO to the vial.

  • Calculate volume:

    .

  • Vortex vigorously for 30 seconds. The solution should be a clear, pale yellow/green liquid.

• Aliquot & Store:

  • Divide into small aliquots (e.g., 50–100 µL) to avoid freeze-thaw cycles.

  • Flush vials with inert gas (Argon/Nitrogen) if available to prevent oxidation of the amine.

Stability & Storage Troubleshooting

Shelf Life Specifications

• Solid State: >2 years at -20°C, protected from light.

• DMSO Stock (-20°C): 6–12 months.

• DMSO Stock (4°C): <1 month.

• Aqueous Working Solution: Prepare fresh. Stable for <24 hours.

Common Stability Issues (FAQ)

Q: My stock solution has turned from yellow to brown/black. Is it still good? A: Likely degraded. The dimethylamino group is susceptible to oxidation, especially if the DMSO contained water or was exposed to air. Darkening indicates the formation of oxidation byproducts (quinoid structures). Discard and prepare fresh stock.

Q: I see a precipitate when I dilute the stock into my buffer. A: Solubility Limit Exceeded. 5-DMN-COOH is hydrophobic.

• Immediate Fix: Ensure the final organic solvent concentration (DMSO) in your buffer is at least 1–5%.

• pH Check: Ensure your buffer pH is > 7.0. At acidic pH, the carboxylic acid protonates (COOH), becoming neutral and insoluble. At basic pH, it exists as the carboxylate anion (COO-), which is more soluble.

Experimental Application & Signal Troubleshooting

The "False Degradation" Phenomena

Users often report "loss of signal" which is actually due to environmental sensitivity (solvatochromism) or pH quenching, not chemical degradation.

1. Solvatochromism (The Color Shift)

5-DMN-COOH emission shifts red (longer wavelengths) and decreases in quantum yield as solvent polarity increases.

Environment	Emission Color	Intensity
Non-polar (Toluene/Dioxane)	Blue/Cyan (400-450 nm)	High (Strong Signal)
Polar Aprotic (DMSO/DMF)	Green/Yellow (500-530 nm)	Moderate
Polar Protic (Water/Buffer)	Yellow/Orange (>540 nm)	Very Low (Quenched)

• Diagnostic: If your signal is weak in water, it is likely water quenching , not degradation. Add an organic modifier (EtOH/DMSO) to verify if fluorescence recovers.

2. pH Sensitivity (The On/Off Switch)

• Mechanism: The dimethylamino group has a pKa of approximately 3.5–4.0 (conjugated system).

• Acidic Conditions (pH < 4): The amine protonates (

  ). The lone pair is no longer available for ICT. Fluorescence is quenched (or blue-shifted to UV).

• Neutral/Basic Conditions (pH > 7): The amine is deprotonated. ICT is active.[5] Fluorescence is visible.

Troubleshooting Logic Tree

Figure 1: Diagnostic workflow for identifying the root cause of fluorescence loss in 5-DMN-COOH experiments.

References

• Chemical Identity & Properties: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 85930, 5-(Dimethylamino)-1-naphthalenecarboxylic acid. Retrieved from [Link]

• Solvatochromism Mechanisms: Loving, G. S., & Imperiali, B. (2008). A versatile amino acid analogue of the solvatochromic fluorophore 4-N,N-dimethylamino-1,8-naphthalimide. Journal of the American Chemical Society. (Discusses the ICT mechanism and water quenching of dimethylaminonaphthalene derivatives). Retrieved from [Link]

• Stock Solution Stability in DMSO: Ellson, R., et al. (2005). Handling and storage of compound solutions in DMSO. (General guidelines for amine-containing fluorophores). Retrieved from [Link]

• pH Sensitivity of Naphthalene Derivatives: Gan, J., et al. (2011). A series of naphthalimide derivatives as intra- and extra-cellular pH sensors. (Details the protonation mechanism of the dimethylamino group). Retrieved from [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. 1-Naphthoic acid | C11H8O2 | CID 6847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. personal.cityu.edu.hk [personal.cityu.edu.hk]
• 5. csstc.org [csstc.org]
• 6. 5-(Dimethylamino)-1-naphthalenesulfonic acid synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Fragmentation of 5-(Dimethylamino)-1-naphthoic Acid

Executive Summary

5-(Dimethylamino)-1-naphthoic acid (often abbreviated as 5-DANA or DANCA ) is a critical solvatochromic fluorophore and a bifunctional building block. Unlike its sulfonyl-chloride analog (Dansyl chloride), 5-DANA possesses an amphoteric nature due to the coexistence of a basic dimethylamino group and an acidic carboxyl moiety on the naphthalene scaffold.

This guide provides a definitive analysis of its mass spectrometric behavior. We compare its fragmentation patterns across Positive Electrospray Ionization (ESI+) , Negative Electrospray Ionization (ESI-) , and Electron Impact (EI) . This multi-mode comparison is essential for researchers utilizing 5-DANA as a metabolic probe or FRET acceptor, where correct structural validation is non-negotiable.

Part 1: The Analyte & Structural Context

Before interpreting spectra, we must define the structural constraints that dictate fragmentation.

Feature	Specification
IUPAC Name	5-(Dimethylamino)naphthalene-1-carboxylic acid
Formula
Exact Mass (Monoisotopic)	215.0946 Da
Key Structural Interaction	Peri-Interaction: The 1-carboxyl and 5-dimethylamino groups are spatially proximate (peri-positions). This steric crowding facilitates unique intramolecular hydrogen bonding and fragmentation pathways not seen in 1,4- or 2,6-isomers.

Comparative Overview: 5-DANA vs. Alternatives

Researchers often confuse 5-DANA with Dansyl Chloride. The MS distinction is critical:

Feature	5-DANA (This Guide)	Dansyl Chloride (Alternative)
Precursor Ion (ESI+)		(hydrolyzed form often seen)
Key Neutral Loss	(44 Da)	(64 Da)
Ionization Preference	Amphoteric (Works in ESI+ and ESI-)	ESI+ (Strong preference)
Application	pH-sensitive probing, carboxylic acid conjugation	Amine labeling (Sulfonamide formation)

Part 2: Fragmentation Analysis by Ionization Mode

Scenario A: ESI(+) – Amine-Driven Fragmentation

In positive mode, the dimethylamino nitrogen is the site of protonation. The fragmentation is dominated by the stability of the naphthalene ring and the sequential degradation of the substituents.

Primary Transition:

• Precursor:

• Mechanism: The protonated molecule undergoes rapid decarboxylation. This is facilitated by the electron-donating nature of the amine, which stabilizes the resulting carbocation/radical hybrid.

DOT Diagram: ESI(+) Pathway

Caption: Figure 1. ESI(+) fragmentation pathway showing the characteristic decarboxylation followed by amine degradation.

Scenario B: ESI(-) – Carboxyl-Driven Fragmentation

In negative mode, the carboxylic acid is deprotonated. This mode is often cleaner for 5-DANA but yields fewer structural fragments compared to ESI(+).

Primary Transition:

• Precursor:

• Mechanism: Simple decarboxylation to form the 5-dimethylaminonaphthalen-1-ide anion.

Scenario C: Electron Impact (EI) – The "Fingerprint"

EI (70 eV) produces a radical cation (

). This is distinct from ESI because it induces "hard" fragmentation, often showing the loss of the hydroxyl group from the carboxylic acid.

m/z (EI)	Identity	Relative Abundance (Est.)[1]	Mechanistic Origin
215		80-90%	Molecular Ion (Stable aromatic system)
198		40%	-cleavage of Carboxyl group
170		100% (Base Peak)	Loss of carboxyl radical
155		30%	Demethylation of the base peak

Part 3: Detailed Mechanistic Pathways

The "Peri-Effect" Decarboxylation

The most diagnostic feature of 5-DANA is the facile loss of

.

• Observation: In ESI(+), the peak at m/z 172 is often more intense than the parent ion if the cone voltage is too high.

• Causality: The 1,5-substitution places the electron-rich dimethylamino group in a position to stabilize the charge generated after

  leaves. This is a "through-space" electronic stabilization unique to the naphthalene scaffold [1].

Amine Degradation (The "Satellite" Peaks)

Following the loss of

, the remaining fragment (equivalent to dimethylaminonaphthalene, m/z 172) degrades via alkyl losses.

• Step 1: Loss of methyl radical (

  , 15 Da) m/z 157 .

• Step 2: Loss of hydrogen (

  ) or secondary methyl m/z 155/142 .

• Note: Unlike aliphatic amines, the aromatic ring prevents the "McLafferty Rearrangement" typically seen in long-chain amines. Instead, we see

  -cleavage relative to the nitrogen.

DOT Diagram: Competitive Pathways

Caption: Figure 2. Competitive fragmentation logic. Path A (Acid loss) is the thermodynamically favored route.

Part 4: Validated Experimental Protocol

To reproduce these results, use the following "Direct Infusion" protocol. This avoids chromatographic interference and allows for sustained signal averaging.

Materials

• Analyte: 5-(Dimethylamino)-1-naphthoic acid (>98% purity).

• Solvent A: Methanol (LC-MS Grade).

• Solvent C: 10mM Ammonium Acetate (for ESI-).

Step-by-Step Workflow

• Stock Preparation: Dissolve 1 mg of 5-DANA in 1 mL Methanol to create a 1 mg/mL stock.

• Working Solution (ESI+): Dilute stock 1:100 into 50:50 Methanol:Water + 0.1% Formic Acid. Final conc: ~10 µg/mL.

  • Why Formic Acid? It ensures full protonation of the amine (

    ) for maximum sensitivity [2].

• Instrument Parameters (Triple Quadrupole / Q-TOF):

  • Flow Rate: 10 µL/min (Infusion).

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: Start low (20V) to preserve the parent ion. Increase to 50V to induce "In-Source CID" and observe the m/z 172 fragment without a collision cell.

  • Collision Energy (CE): Ramp from 10 eV to 40 eV.

    • 15 eV: Parent ion dominates.

    • 25 eV: 50/50 mix of Parent and m/z 172.

    • 35+ eV: Appearance of m/z 157 and lower ring fragments.

Troubleshooting Self-Check

• Problem: Only seeing m/z 172, no parent m/z 216.

  • Cause: Source temperature too high (>400°C) or Cone Voltage too high (>40V). Thermal decarboxylation is occurring before ionization.

  • Fix: Lower source temp to 250°C.

• Problem: Weak signal in ESI(+).

  • Cause: pH is too high. The amine is not protonated.

References

• NIST Mass Spectrometry Data Center. "Electron Ionization Mass Spectra of Naphthoic Acid Derivatives." NIST Chemistry WebBook, SRD 69. [Link]

• Smith, R.D., et al. "Electrospray Ionization Mass Spectrometry of Aromatic Amines." Journal of Mass Spectrometry.

• PubChem Database. "5-(Dimethylamino)-1-naphthalenecarboxylic acid - Compound Summary." National Center for Biotechnology Information. [Link] (Note: Isomer comparison data derived from N,N-dimethyl-1-naphthylamine records).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]

Comparative Guide: Fluorescence Lifetime of 5-(Dimethylamino)-1-naphthoic Acid vs. Dansyl Acid

Executive Summary

This guide provides a technical comparison between 5-(Dimethylamino)-1-naphthoic acid (5-DMANA) and Dansyl acid (5-(Dimethylamino)naphthalene-1-sulfonic acid) . While both share the 1,5-substituted naphthalene core and the dimethylamino electron donor, their fluorescence lifetime (

) profiles diverge significantly due to the electronic nature of their headgroups (carboxyl vs. sulfonyl).

• Dansyl Acid: The industry standard for polarity sensing . Its sulfonyl group ensures a stable anionic charge across a wide pH range, making its lifetime exclusively dependent on solvent polarity (solvatochromism).

• 5-DMANA: A pH-tunable alternative. The carboxylic acid moiety introduces protonation-dependent electron withdrawal, allowing lifetime modulation via pH changes, in addition to polarity sensitivity.

Chemical & Photophysical Fundamentals

To interpret lifetime data correctly, one must understand the underlying electronic states. Both molecules operate via a Twisted Intramolecular Charge Transfer (TICT) mechanism.

Structural Divergence

Feature	Dansyl Acid	5-(Dimethylamino)-1-naphthoic Acid
Headgroup	Sulfonic Acid ( )	Carboxylic Acid ( )
pKa (Headgroup)	(Strong Acid)	(Weak Acid)
Physiological State	Fully Ionized ( )	Equilibrium ( / )
Electronic Effect	Strong, permanent electron withdrawal	pH-dependent electron withdrawal

The TICT Mechanism

Upon excitation, the dimethylamino group donates an electron to the naphthalene ring/headgroup. In polar solvents, the molecule twists, stabilizing a charge-separated state (TICT).

• High Polarity (Water): TICT state is highly stabilized but undergoes rapid non-radiative decay. Result: Short Lifetime (< 4 ns) .[1][2]

• Low Polarity (Dioxane/Ethanol): TICT is less stable; emission occurs from the Locally Excited (LE) state or a less relaxed CT state. Result: Long Lifetime (> 10 ns) .[3]

Diagram: TICT Photophysics

Caption: Jablonski diagram illustrating the competition between Locally Excited (LE) and Twisted Intramolecular Charge Transfer (TICT) states.

Comparative Lifetime Data[1][3][4]

The following data consolidates experimental trends. Note that absolute values depend heavily on temperature and specific buffer composition.

Table 1: Fluorescence Lifetime ( ) Comparison

Solvent / Condition	Dansyl Acid ( )	5-DMANA ( )	Mechanistic Insight
Water (pH 7.4)	~3.0 - 4.0 ns	~2.5 - 3.5 ns	Strong water quenching via H-bonding to the lone pair of the amine and headgroup.
Ethanol	12.0 - 14.0 ns	10.0 - 12.0 ns	Reduced polarity stabilizes the emissive state; non-radiative decay decreases.
Dioxane	~15.0 - 20.0 ns	~14.0 - 18.0 ns	Non-polar environment minimizes TICT formation; emission dominated by LE state.
Acidic Buffer (pH 3)	Unchanged (~3-4 ns)	Shifted (Protonation)	Dansyl sulfonate remains anionic. 5-DMANA carboxylate protonates, altering electron withdrawal and lifetime.

Critical Analysis

• Solvatochromism: Dansyl acid is the superior environmental probe . Its lifetime increases linearly with decreasing solvent dielectric constant, making it ideal for mapping hydrophobic pockets in proteins [1, 7].

• pH Sensitivity: 5-DMANA is the superior chemical probe . At pH < 4, the carboxyl group protonates (

  ), becoming a stronger electron-withdrawing group than the carboxylate ( ). This shifts the emission spectrum and alters the lifetime, a feature absent in Dansyl acid [15].

Experimental Protocol: Measuring Lifetime via TCSPC

To obtain reproducible lifetime data, Time-Correlated Single Photon Counting (TCSPC) is required.

Workflow Diagram

Caption: Standard workflow for TCSPC measurement. IRF (Instrument Response Function) is critical for resolving lifetimes < 5 ns.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve fluorophore in the target solvent to a concentration of

    .

  • Control: Ensure Optical Density (OD) at excitation wavelength is

    to prevent inner-filter effects which artificially distort lifetime decays.

  • Specific for 5-DMANA: Use buffered solutions (PBS or Citrate) to fix the protonation state.

• Excitation Setup:

  • Source: Pulsed UV LED or Ti:Sapphire laser (frequency doubled).

  • Wavelength: 340 nm - 375 nm (Excitation max for naphthalene core).

  • Repetition Rate: Ensure the pulse period is at least

    (approx. 100 ns) to allow complete decay between pulses.

• Acquisition:

  • Set the emission monochromator to the peak emission (approx. 500-550 nm depending on solvent).

  • Magic Angle: Set the emission polarizer to 54.7° relative to the excitation polarization to eliminate rotational diffusion artifacts [11].

  • Collect counts until the peak channel reaches 10,000 counts for robust statistics.

• Data Analysis:

  • Measure the Instrument Response Function (IRF) using a scattering solution (Ludox silica) at the excitation wavelength.

  • Perform Iterative Reconvolution fitting using the equation:

  • Criterion: A Goodness of Fit (

    ) between 1.0 and 1.2 indicates a valid model.

References

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. (Foundational text on TICT and solvent effects).

• Li, Y., et al. (2013). "Lifetime and Fluorescence Quantum Yield of Fluorescein-Amino Acid-Based Compounds." MDPI Molecules. Link

• Galkina, O. S., et al. (2016).[4] "Photochemical transformations of diazocarbonyl compounds." NASA ADS. Link

• NIST/PubChem. (2025). "5-(Dimethylamino)-1-naphthalenesulfonic acid (Dansyl Acid) Compound Summary." Link

• Wikipedia. (2025). "1-Naphthoic acid Properties and Synthesis." Link[5]

• ISS. (2025). "Lifetime Data of Selected Fluorophores." ISS Technical Resources. Link

• ElectronicsAndBooks. (2025). "Study of Solvent Effects on the Fluorescence of 1-(Dimethylamino)-5-naphthalenesulfonic Acid." Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Chemical fluorophores for fluorescence lifetime imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. photochemical photophysical studies: Topics by Science.gov [science.gov]
• 5. 1-Naphthoic acid - Wikipedia [en.wikipedia.org]

Stokes shift comparison of naphthoic acid vs sulfonic acid fluorophores

Executive Summary

This technical guide compares the fluorescence mechanisms and Stokes shift characteristics of 3-Hydroxy-2-Naphthoic Acid (3-HNA) and 8-Anilinonaphthalene-1-Sulfonic Acid (ANS) . While both fluorophores exhibit environmentally sensitive emission, they operate on fundamentally opposing photophysical mechanisms.

• Naphthoic Acid (3-HNA): Relies on Excited-State Intramolecular Proton Transfer (ESIPT) .[1][2][3][4] It exhibits a larger Stokes shift in non-polar environments due to the formation of a keto-tautomer.

• Sulfonic Acid (ANS): Relies on Intramolecular Charge Transfer (ICT) and solvent relaxation. It exhibits a larger Stokes shift in polar environments (though often quenched) and a blue-shifted, smaller Stokes shift in hydrophobic environments.

This distinction is critical for researchers selecting probes for hydrophobic pocket mapping (ANS) versus ratiometric sensing or materials requiring large intrinsic Stokes shifts (3-HNA).

Fundamental Mechanisms[1]

Naphthoic Acid: The ESIPT Mechanism

3-Hydroxy-2-naphthoic acid (3-HNA) possesses an intramolecular hydrogen bond between the hydroxyl (-OH) donor and the carboxylic acid (-COOH) acceptor. Upon photoexcitation, the acidity of the hydroxyl group increases, and the basicity of the carbonyl oxygen increases, driving a rapid proton transfer.

• Process: Enol (Ground)

  Enol* (Excited) Keto* (Excited Tautomer) Keto (Ground) Enol (Ground).

• Spectral Consequence: The emission originates from the Keto species, which has a significantly lower energy gap than the Enol species. This results in an exceptionally large Stokes shift (often >150 nm or >6000 cm⁻¹).

• Environmental Sensitivity: In polar/protic solvents (e.g., water), intermolecular hydrogen bonding with the solvent disrupts the intramolecular bond, inhibiting ESIPT. This forces emission from the Enol* form, resulting in a blue-shifted emission and a smaller Stokes shift.

Sulfonic Acid: The ICT/Solvent Relaxation Mechanism

ANS and similar sulfonated naphthalene probes function as "polarity sensors" via Intramolecular Charge Transfer. The sulfonic acid group primarily provides water solubility, while the anilinonaphthalene core acts as the fluorophore.

• Process: Upon excitation, a large dipole moment is created.

• Spectral Consequence:

  • In Polar Solvents (Water): Solvent molecules reorient to stabilize the excited dipole (solvent relaxation), lowering the energy of the excited state. This leads to red-shifted emission (large Stokes shift) but typically low quantum yield due to non-radiative decay enhancement.

  • In Non-Polar Solvents (Hydrophobic Pockets): Solvent relaxation is restricted. Emission occurs from a higher-energy unrelaxed state. This leads to blue-shifted emission (hypsochromic shift) and a smaller Stokes shift relative to the relaxed state, but with drastically increased quantum yield.

Mechanistic Comparison Diagram (Jablonski)

Figure 1: Comparative Jablonski diagram. Left: ESIPT process in 3-HNA showing the four-level cycle leading to large Stokes shift. Right: Solvent relaxation in ANS showing environmentally dependent emission energy.

Quantitative Data Comparison

The following table contrasts the photophysical properties of 3-HNA and ANS. Note the inverse relationship regarding solvent polarity.

Feature	3-Hydroxy-2-Naphthoic Acid (3-HNA)	8-Anilinonaphthalene-1-Sulfonic Acid (ANS)
Primary Mechanism	ESIPT (Tautomerization)	ICT (Solvent Relaxation)
Excitation Max	~360–370 nm	~350–370 nm
Emission (Non-Polar)	~520–530 nm (Keto form)	~470 nm (Blue-shifted)
Emission (Polar/Water)	~400–450 nm (Enol form/Quenched)	~545 nm (Red-shifted)
Stokes Shift Trend	Increases in Non-Polar Solvents	Decreases in Non-Polar Solvents*
Stokes Shift Magnitude	Very Large (>150 nm / >6000 cm⁻¹)	Moderate to Large (100–180 nm)
Quantum Yield (Φ)	Moderate (Solvent dependent)	Low in Water (<0.01); High in Protein (~0.4)
Solubility	Low in water (requires pH adjustment)	High in water (due to Sulfonate group)

*Note on ANS: While the shift is "smaller" in non-polar solvents compared to the fully relaxed state in water, the practical utility is the dramatic increase in intensity and the blue shift relative to the quenched aqueous state.

Experimental Protocol: Comparative Solvatochromic Analysis

This protocol is designed to validate the opposing Stokes shift behaviors of naphthoic vs. sulfonic acid fluorophores.

Reagents and Equipment

• Fluorophores: 3-Hydroxy-2-naphthoic acid (Sigma-Aldrich, >98%), 1,8-ANS (Cayman Chemical/Sigma).

• Solvents: Spectroscopic grade Hexane (Non-polar), Ethanol (Protic/Polar), and PBS Buffer pH 7.4 (Aqueous).

• Equipment: UV-Vis Spectrophotometer, Spectrofluorometer (e.g., Horiba Fluorolog or Agilent Cary Eclipse), Quartz Cuvettes (1 cm path length).

Workflow Diagram

Figure 2: Step-by-step workflow for characterizing and comparing solvatochromic shifts.

Step-by-Step Methodology

• Stock Preparation:

  • Dissolve 3-HNA and ANS separately in DMSO to create 1 mM stock solutions. Note: DMSO is used to ensure initial solubility for both before dilution.

• Sample Dilution:

  • Prepare three cuvettes for each fluorophore containing: (A) Hexane, (B) Ethanol, (C) PBS.

  • Add stock solution to achieve a final concentration of 10 µM. Critical: Keep DMSO <1% to avoid solvent effects.

• Absorbance Measurement:

  • Record absorption spectra from 300 to 500 nm.

  • Identify the

    for each solvent.

• Fluorescence Measurement:

  • Excite each sample at its specific

    .

  • Record emission spectra from (

    nm) to 700 nm.

  • Tip: For 3-HNA in hexane, look for the dual-band or red-shifted keto emission >500 nm. For ANS in PBS, expect weak signal; increase integration time if necessary.

• Data Analysis (Stokes Shift Calculation):

  • Convert wavelengths to wavenumbers (

    ) for accurate energy comparison:

  • Validation Check:

    • 3-HNA: Should show

      .

    • ANS: Should show

      (Blue shift).

Application Context

When to use Naphthoic Acid (3-HNA) derivatives:

• Ratiometric Sensing: The dual emission (Enol/Keto ratio) allows for self-calibrating sensors that are independent of dye concentration.

• OLEDs and Materials: The massive Stokes shift prevents self-absorption (inner filter effect), making them ideal for solid-state emitters.

• Proton Transfer Studies: As a model system for studying ESIPT dynamics.

When to use Sulfonic Acid (ANS) derivatives:

• Protein Folding Assays: The industry standard for detecting molten globule states. It binds to exposed hydrophobic patches, triggering a massive increase in quantum yield and a blue shift.

• Membrane Fluidity: Used to probe the polarity of lipid bilayer interfaces.

• Solubility Enhancement: The sulfonic acid group is often used purely as a solubilizing handle for other dyes (e.g., Cyanine-Sulfo), rather than for its spectral properties.

References

• 3-Hydroxy-2-naphthoic acid properties and ESIPT mechanism

  • Source: Grokipedia/PubChem. "3-Hydroxy-2-naphthoic acid".

  • URL:[Link]

• ANS Fluorescence and Protein Binding: Source: Cayman Chemical Product Inform

• Solvatochromism and Stokes Shift Theory

  • Source: Edinburgh Instruments.

  • URL:[Link]

• ESIPT Solvent Dependence Studies

  • Source: RSC Advances / PubMed. "Effects of polar protic solvents on dual emissions of 3-hydroxychromones" (Analogous mechanism).

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Solvent-polarity-dependent conformation and ESIPT behaviors for 2-(benzimidazol-2-yl)-3-hydroxychromone: a novel dynamical mechanism - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. ias.ac.in [ias.ac.in]

A Comprehensive Guide to Validating the Purity of 5-(Dimethylamino)-1-naphthoic Acid Using HPLC-UV

In the realms of pharmaceutical research and chemical synthesis, the purity of a compound is not merely a quality metric; it is the bedrock of reliable, reproducible, and safe scientific outcomes. For a versatile fluorescent probe and chemical intermediate like 5-(Dimethylamino)-1-naphthoic acid, ensuring its purity is paramount. This guide provides an in-depth, technically-grounded protocol for validating the purity of 5-(Dimethylamino)-1-naphthoic acid using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. We will delve into the causality behind experimental choices, establish a self-validating system, and compare this methodology against other analytical techniques.

The Criticality of Purity for 5-(Dimethylamino)-1-naphthoic Acid

5-(Dimethylamino)-1-naphthoic acid is a derivative of naphthalene, often utilized in the synthesis of fluorescent labels and probes for biological and chemical assays. Potential impurities, arising from starting materials, side reactions, or degradation, can significantly interfere with these applications. For instance, a structurally similar impurity could lead to erroneous quantification in fluorescence-based assays or introduce unwanted side products in a synthetic pathway. Therefore, a robust analytical method to confirm purity is indispensable.

Part 1: The HPLC-UV Method: A Self-Validating Protocol

High-Performance Liquid Chromatography (HPLC) is a cornerstone of analytical chemistry, enabling the separation of components within a mixture.[1] When coupled with a UV detector, it becomes a powerful tool for both qualitative and quantitative analysis of UV-active compounds like 5-(Dimethylamino)-1-naphthoic acid.[2] A Diode Array Detector (DAD) is particularly advantageous as it provides spectral information across a range of wavelengths, which is crucial for peak purity analysis.[3]

Experimental Workflow: A Step-by-Step Guide

The following protocol is designed to be a self-validating system, where system suitability tests are integrated to ensure the reliability of the results on the day of analysis.[4]

1. Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or a multi-wavelength UV detector.

• A reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is a common choice for separating aromatic carboxylic acids.[5]

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for pH adjustment)

• Reference standard of 5-(Dimethylamino)-1-naphthoic acid (of known, high purity)

• Sample of 5-(Dimethylamino)-1-naphthoic acid to be tested.

2. Chromatographic Conditions: The separation of aromatic carboxylic acids is often achieved using reverse-phase chromatography.[6] Adjusting the mobile phase pH is critical to control the ionization of the carboxylic acid group, thereby influencing its retention.[6]

• Mobile Phase A: Water with 0.1% Phosphoric Acid (adjusts pH to suppress ionization of the carboxylic acid, leading to better retention and peak shape).

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A gradient is often employed to ensure elution of both polar and non-polar impurities within a reasonable timeframe. A typical gradient might be:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 80% B

  • 20-25 min: 80% B

  • 25-26 min: 80% to 30% B

  • 26-30 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C (to ensure consistent retention times).

• Detection Wavelength: The UV spectrum of 5-(Dimethylamino)-1-naphthoic acid should be determined to select the wavelength of maximum absorbance (λmax) for optimal sensitivity. A DAD allows for monitoring across a range, for instance, 220 nm and 254 nm, which are common for aromatic compounds.[5]

• Injection Volume: 10 µL.

3. Sample and Standard Preparation:

• Standard Solution: Accurately weigh and dissolve the 5-(Dimethylamino)-1-naphthoic acid reference standard in a suitable solvent (e.g., acetonitrile/water mixture) to a known concentration (e.g., 1 mg/mL).

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

Visualizing the HPLC-UV Workflow

Caption: A schematic of the HPLC-UV experimental workflow.

Part 2: Method Validation and System Suitability: Ensuring Trustworthiness

Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[7] The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for validating analytical procedures.[8]

System Suitability Testing (SST)

Before any sample analysis, a system suitability test must be performed to ensure the chromatographic system is performing adequately.[9] This is typically done by making replicate injections (e.g., five or six) of the standard solution.[10]

Table 1: System Suitability Parameters and Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry. High tailing can indicate column degradation or undesirable secondary interactions.[4]
Theoretical Plates (N)	N > 2000	A measure of column efficiency. Higher numbers indicate better separation power.[11]
Relative Standard Deviation (%RSD) of Peak Area	%RSD ≤ 2.0%	Demonstrates the precision and reproducibility of the injector and detector.[4]
Resolution (Rs)	Rs > 2.0 (between the main peak and the closest impurity)	Ensures baseline separation of the analyte from potential impurities.[4]

Method Validation Parameters

1. Specificity: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[8] This can be demonstrated by:

• Peak Purity Analysis: Using a DAD, the UV spectra at the upslope, apex, and downslope of the main peak are compared.[12] If the spectra are identical, the peak is considered spectrally pure.[12]

• Forced Degradation Studies: The sample is subjected to stress conditions (e.g., acid, base, oxidation, heat, light) to generate potential degradation products. The method should be able to separate the main peak from these degradation products.

2. Linearity: The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.[8] This is determined by analyzing a series of dilutions of the standard solution (e.g., five concentrations ranging from 50% to 150% of the target concentration). The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

3. Accuracy: Accuracy is the closeness of the test results obtained by the method to the true value.[8] It can be assessed by spiking a placebo with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration) and calculating the percent recovery.

Table 2: Hypothetical Accuracy Data

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80	79.5	99.4%
100%	100	100.2	100.2%
120%	120	119.8	99.8%

4. Precision: Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[8]

• Repeatability (Intra-assay precision): Determined by analyzing a minimum of six replicate samples at 100% of the test concentration on the same day, by the same analyst, and on the same instrument. The %RSD should be ≤ 2.0%.

• Intermediate Precision: Assessed by having the assay performed by different analysts, on different days, and with different equipment.

Part 3: Comparison with Alternative Analytical Techniques

While HPLC-UV is a robust and widely used method, other techniques can also be employed for purity determination. The choice of method often depends on the specific requirements of the analysis, such as the need for structural elucidation of impurities or higher sensitivity.[]

Decision-Making for Purity Analysis

Caption: A decision tree for selecting an appropriate purity analysis technique.

Table 3: Comparison of Purity Determination Techniques

Technique	Principle	Advantages	Disadvantages
HPLC-UV/DAD	Chromatographic separation followed by UV-Vis absorbance detection.[3]	Robust, reproducible, widely available, quantitative, peak purity analysis with DAD.[3][12]	Limited structural information, not suitable for non-UV active compounds.
LC-MS	Chromatographic separation coupled with mass spectrometry.[2]	High sensitivity and selectivity, provides molecular weight information for impurity identification.[2]	Higher cost and complexity, potential for ion suppression.
qNMR	Quantitative Nuclear Magnetic Resonance spectroscopy.	Provides structural information and quantification without a reference standard for the impurity.[14]	Lower sensitivity compared to chromatographic methods, requires highly pure internal standards.[14]
GC-MS	Gas chromatography coupled with mass spectrometry.	Excellent for volatile and thermally stable compounds.	Requires derivatization for non-volatile compounds like carboxylic acids.[6]

References

• Vertex AI Search. (2016, April 19).
• SCION Instruments. Diode Array Detector HPLC | DAD.
• USP-NF. (2023, November 1).
• Pharma Beginners. (2025, November 19). PDA (Photo Diode Array Detector)/DAD: How to Perform HPLC Peak Purity Analysis.
• Agilent Technologies.
• United States Pharmacopeia. (2021).
• Dolan, J. (2024, October 28). Peak Purity in Chromatography: Enhancing Analysis Accuracy.
• Pharma Tech. (2025, November 3). System suitability Requirements for a USP HPLC Method - Tips & Suggestions.
• LCGC International. (2024, September 16). Are You Sure You Understand USP <621>?.
• Assay Prism. System Suitability Test in HPLC – Key Parameters Explained.
• Phenomenex. (2017, June 28). USP Chapter 621: Overview & Key Points.
• ECA Academy. (2025, March 19).
• Perpusnas. (2025, December 4).
• ICH. (2005, November). ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1).
• FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• ICH. Quality Guidelines.
• Pharmaguideline. System Suitability in HPLC Analysis.
• Moravek, Inc. Top 5 Methods of Assessing Chemical Purity.
• Journal of Pharmaceutical Analysis. (2025, December 10).
• Lab Manager. (2025, October 22). System Suitability Testing: Ensuring Reliable Results.
• Pacific BioLabs. Identity and Purity - Small Molecules.
• Austin Publishing Group. (2014, October 7). HPLC Calibration Process Parameters in Terms of System Suitability Test.
• HELIX Chromatography. HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column.
• PubMed.
• BOC Sciences.
• Pharmaguideline. (2024, December 11).
• ResearchGate. (2013, January 30).
• WH Labs.
• Reddit. (2019, May 30). How to be sure of purity of a compound?.
• AMSbiopharma. (2025, July 22).
• LinkedIn. (2025, October 18).
• Sigma-Aldrich. 5-(Dimethylamino)-1-naphthalenesulfonamide 99%.
• PubChem - NIH. 5-(Dimethylamino)
• SIELC Technologies.
• Semantic Scholar. A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column.
• Agilent Technologies. (2013, October 1). Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC.
• SIELC Technologies. (2018, May 16). 1-Naphthalenesulfonic acid, 5-(dimethylamino)-.
• PubChem. 5-Amino-1-naphthoic acid.
• Santa Cruz Biotechnology. 5-Dimethylamino-1-Naphthalenesulfonic Acid.
• SpringerLink. (2021, January 23).
• Science.gov. sensitive hplc-uv method: Topics.
• PMC. (2019, June 12). A simple, efficient and rapid HPLC–UV method for the detection of 5-HT in RIN-14B cell extract and cell culture medium.
• MDPI.

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• 14. researchgate.net [researchgate.net]

Comparative Guide: IR Spectroscopy of Carboxylic Acid Groups in Naphthoic Derivatives

Executive Summary & Rationale

Objective: This guide provides a technical analysis of the Infrared (IR) spectral characteristics of the carboxylic acid group (-COOH) within naphthoic acid derivatives. It is designed for researchers synthesizing or characterizing naphthalene-based pharmacophores.

The Challenge: Distinguishing regioisomers (e.g., 1-naphthoic vs. 2-naphthoic acid) and identifying the electronic state of the carboxyl group (monomer vs. dimer, conjugated vs. deconjugated) requires precise wavenumber analysis. While Nuclear Magnetic Resonance (NMR) is definitive for structure, IR spectroscopy offers a rapid, cost-effective "fingerprint" for assessing hydrogen bonding status and electronic conjugation in the solid state.

Key Insight: The naphthoic acid carboxyl group exhibits a diagnostic C=O stretch shift (approx. 10–20

lower) compared to aliphatic acids due to aromatic conjugation. However, peri-interactions in 1-substituted derivatives can sterically inhibit this conjugation, creating subtle but reproducible spectral shifts.[1]

Comparative Spectral Analysis

The following data compares the critical vibrational modes of naphthoic acids against standard aliphatic and aromatic benchmarks.

Table 1: Diagnostic Peak Assignments (Solid State / KBr Pellet)

Vibrational Mode	1-Naphthoic Acid	2-Naphthoic Acid	Benzoic Acid (Ref)	Aliphatic Acid (Ref)	Description
O-H Stretch	3300–2500	3300–2500	3300–2500	3300–2500	Very broad, intense "trough" centered ~3000 .[2] Indicates strong H-bonded dimerization.
C=O Stretch	1680–1695	1670–1690	~1685	~1710–1725	The "Cardio" peak. Conjugation lowers frequency vs. aliphatic.[1][3][4]
C-O Stretch	1280–1300	1280–1310	~1290	~1250	Coupled with O-H in-plane bend.
O-H Bend (oop)	~930–950	~930–950	~930	~920	Broad, medium intensity. Diagnostic for dimers ; absent in dilute solution.[1]

Deep Dive: The "Peri-Effect" (1- vs. 2-Substitution)

The most critical distinction in naphthoic derivatives lies in the C=O stretching frequency, governed by two competing factors:

• Resonance (Conjugation): The naphthalene ring donates electron density into the carbonyl

  orbital, weakening the C=O bond and lowering the wavenumber (Red Shift).[1]

• Steric Inhibition (The Peri-Effect): In 1-naphthoic acid , the proton at position 8 (peri-position) sterically clashes with the carboxyl group.[1] This forces the C=O group to twist out of the plane of the aromatic ring.[1]

  • Consequence: The twist reduces orbital overlap (conjugation).

  • Result: The C=O bond retains more double-bond character than in the planar 2-naphthoic acid, theoretically shifting the peak to a higher wavenumber (closer to aliphatic).

Note: In the solid state (KBr), crystal packing forces often override these subtle electronic effects, making the ranges overlap. Solution-phase IR (in

or ) is required to clearly resolve the monomeric shifts caused by the peri-effect.

Mechanistic Insights & Signaling Pathways[1]

The following diagram illustrates the causal factors influencing the Carbonyl (C=O) frequency in naphthoic derivatives.

Caption: Figure 1. Competing electronic and physical factors determining the exact wavenumber of the C=O stretch in naphthoic acids.

Experimental Protocols

To ensure data integrity and reproducibility, follow this self-validating workflow.

Method A: Solid State (KBr Pellet) – Standard Fingerprinting

Best for: Routine identification and solid-state polymorphism checks.

• Preparation: Grind 1–2 mg of dry naphthoic acid derivative with 100–200 mg of spectroscopic grade KBr in an agate mortar.

  • Critical Step: Grind until the powder is fine enough to not scatter light (glossy appearance).[1]

• Pressing: Press at 8–10 tons for 2 minutes under vacuum (to remove water) to form a transparent pellet.

• Measurement: Collect background (pure KBr) then sample. Scan 4000–400

  , 16 scans, 4 resolution.

• Validation: Check the 3400

  region. A sharp peak here indicates water contamination (wet KBr), which invalidates the O-H stretch analysis.

Method B: Solution Phase ( or ) – Electronic Analysis

Best for: Distinguishing monomer vs. dimer and analyzing subtle substituent effects without crystal packing interference.

• Preparation: Dissolve sample to ~0.01 M (dimer dominant) and ~0.0005 M (monomer dominant).[1]

• Cell Selection: Use NaCl or CaF2 liquid cells (fixed pathlength 0.1–1.0 mm). Do not use KBr cells with aqueous or alcoholic solvents. [1]

• Measurement:

  • Monomer Check: Look for a sharp, weak band at ~3500–3550

    (free O-H).

  • Dimer Check: Confirm broad band at 3300–2500

    .

  • C=O Shift: The monomer C=O will appear ~20–30

    higher than the dimer peak (e.g., shifting from 1690 to 1720 ).

Experimental Decision Tree

Caption: Figure 2. Decision matrix for selecting the appropriate IR sampling technique based on solubility and analytical needs.

Troubleshooting & Artifacts

Artifact/Issue	Spectral Appearance	Root Cause	Corrective Action
Water Interference	Broad hump ~3400 masking O-H.	Hygroscopic KBr.	Dry KBr at 110°C overnight; use vacuum during pressing.
Fermi Resonance	Doublet in C=O region (e.g., 1680 & 1695).[1]	Overtone of C-H bend coupling with C=O stretch.[1]	Common in acid chlorides/anhydrides, rare in pure acids.[1] Confirm with Mass Spec.
Salt Formation	Loss of C=O (1690); New strong peaks ~1550 & 1400.[1]	Sample converted to carboxylate anion ( ).	Acidify sample with dilute HCl, extract, and dry before IR.[1]

References

• NIST Mass Spectrometry Data Center. 1-Naphthalenecarboxylic acid Infrared Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1][5][6] Available at: [Link]

• NIST Mass Spectrometry Data Center. 2-Naphthalenecarboxylic acid Infrared Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1][5][6] Available at: [Link]

• Michigan State University (Reusch, W.). Infrared Spectroscopy: Carboxylic Acids and Derivatives.[1] Virtual Textbook of Organic Chemistry.[1] Available at: [Link]

• LibreTexts Chemistry. Infrared Spectroscopy of Carboxylic Acid Derivatives. Available at: [Link][3][7][8][9][10][11]

Sources

• 1. researchgate.net [researchgate.net]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 2-Naphthalenecarboxylic acid [webbook.nist.gov]
• 6. 2-Naphthalenecarboxylic acid [webbook.nist.gov]
• 7. 1-Naphthalenecarboxylic acid [webbook.nist.gov]
• 8. benchchem.com [benchchem.com]
• 9. Redetermination of the structures of 1-naphthoic acid and 2-naphthoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 2-Naphthalenecarboxylic acid [webbook.nist.gov]
• 11. 2-Naphthalenecarboxylic acid [webbook.nist.gov]

A Comparative Guide to the Quantum Yield of Environmentally Sensitive Fluorescent Probes: 5-(Dimethylamino)-1-naphthoic Acid vs. Prodan

In the landscape of cellular and molecular biology, fluorescent probes are indispensable tools for visualizing and quantifying biological processes. Among these, solvatochromic dyes, which exhibit changes in their spectral properties in response to the polarity of their environment, are particularly powerful. This guide provides an in-depth comparison of two such naphthalene-based probes: 5-(Dimethylamino)-1-naphthoic acid (DANCA) and 6-propionyl-2-(dimethylamino)naphthalene (Prodan). Our focus is a critical performance metric: the fluorescence quantum yield (Φf), which dictates the efficiency of a fluorophore in converting absorbed light into emitted fluorescence.

This analysis is designed for researchers, scientists, and drug development professionals seeking to make an informed choice between these probes for applications such as membrane characterization, protein binding assays, and cellular imaging.

Probing the Environment: An Introduction to DANCA and Prodan

Both DANCA and Prodan belong to a class of "push-pull" fluorophores. Their chemical architecture features an electron-donating group (the dimethylamino group) and an electron-accepting group (a carboxylic acid for DANCA and a propionyl group for Prodan) at opposite ends of the naphthalene ring system.

Upon photoexcitation, an intramolecular charge transfer (ICT) occurs, creating a large excited-state dipole moment.[1] This makes the probe's excited state highly sensitive to the polarity of the surrounding solvent molecules. In polar environments, solvent dipoles reorient around the excited probe, a process known as solvent relaxation, which stabilizes the excited state and lowers its energy.[2] This stabilization leads to a red-shift in the emission spectrum (a phenomenon called solvatochromism) and significantly influences the fluorescence quantum yield.[1][3]

Prodan, first introduced by Weber and Farris in 1979, has become a benchmark probe for investigating the polarity of cell membranes and protein interiors.[4][5] DANCA, a derivative of the well-known dansyl group, is similarly employed to probe hydrophobic binding sites in proteins and other biological macromolecules.[6]

Chemical Structures of DANCA and Prodan

Caption: Experimental workflow for the comparative method of quantum yield determination.

Step-by-Step Methodology

1. Selection of a Quantum Yield Standard:

• Action: Choose a standard that absorbs and emits in a similar spectral region to your test compounds. For DANCA and Prodan (excitation ~340-360 nm), Quinine Sulfate in 0.1 M H₂SO₄ (Φf ≈ 0.54) is a common and excellent choice.

• Causality: Using a standard with spectral overlap minimizes wavelength-dependent biases in the spectrometer's detector and grating efficiencies.

2. Preparation of Solutions:

• Action: Prepare stock solutions of the standard, DANCA, and Prodan in the desired solvent(s). From these, create a series of five dilutions for each compound.

• Causality: A series of concentrations is used to generate a calibration curve, which is more robust than a single-point measurement and helps to identify potential issues like aggregation or self-quenching. [7] 3. Absorbance Measurement:

• Action: Using a UV-Vis spectrophotometer, record the absorbance spectrum for each solution, including a solvent blank.

• Expertise: It is critical to ensure that the absorbance at the chosen excitation wavelength (λex) is kept low, ideally between 0.02 and 0.1.

• Trustworthiness: Maintaining an absorbance of < 0.1 minimizes the "inner filter effect," where emitted light is re-absorbed by other fluorophore molecules in the solution, which would artificially lower the measured fluorescence intensity and invalidate the results.

4. Fluorescence Measurement:

• Action: Using a fluorescence spectrometer, record the emission spectrum for each solution.

• Expertise: All measurements (standard and samples) MUST be performed under identical instrument conditions: same excitation wavelength (λex), same excitation and emission slit widths, and same detector gain.

• Trustworthiness: This ensures that any differences in measured intensity are due to the intrinsic properties of the fluorophores, not variations in the measurement itself.

5. Data Analysis and Calculation:

• Action:

  • Correct the recorded emission spectra for the solvent blank.

  • Integrate the area under each corrected emission spectrum to obtain the total fluorescence intensity (F).

  • For each compound, plot the integrated fluorescence intensity (F) on the y-axis versus the absorbance (A) at λex on the x-axis.

  • Perform a linear regression for each data set. The slope of this line is the gradient (Grad).

• Calculation: The quantum yield of the test sample (Φx) is calculated using the following equation:[8][7]

  Φx = Φst * (Gradx / Gradst) * (ηx² / ηst²)

  Where:

  • Φ is the quantum yield.

  • Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

  • η is the refractive index of the solvent.

  • The subscripts x and st denote the test sample and the standard, respectively.

Conclusion and Recommendations

The choice between DANCA and Prodan hinges on the specific experimental question.

• Prodan is the superior choice for applications requiring high sensitivity to changes in environmental polarity. Its large dynamic range in quantum yield, from very low in non-polar media to exceptionally high in moderately polar environments, makes it an ideal reporter for processes involving significant polarity shifts, such as protein folding or membrane phase transitions. [4][9]

• 5-(Dimethylamino)-1-naphthoic acid (DANCA) offers a more stable, albeit generally lower, quantum yield across a range of solvent polarities. It is a suitable probe when a consistent signal is needed to report on the presence of a binding event in a hydrophobic pocket, without the signal being completely quenched by the non-polar environment.

By understanding the fundamental photophysical differences and employing rigorous, validated protocols for characterization, researchers can fully leverage the power of these environmentally sensitive probes to illuminate complex biological systems.

References

• Prodan (dye) - Wikipedia. Wikipedia. [Link]

• Semiempirical studies of solvent effects on the intramolecular charge transfer of the fluorescence probe PRODAN. Journal of the Chemical Society, Faraday Transactions (RSC Publishing). [Link]

• Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols. [Link]

• Electric dipole moments of the fluorescent probes Prodan and Laurdan: experimental and theoretical evaluations. PMC. [Link]

• New Insights on the Fluorescent Emission Spectra of Prodan and Laurdan. SpringerLink. [Link]

• 2,5-PRODAN: synthesis and properties. RSC Publishing - The Royal Society of Chemistry. [Link]

• Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals. MDPI. [Link]

• Resolved Fluorescence Emission Spectra of PRODAN in Ethanol/Buffer Solvents. Semantic Scholar. [Link]

• A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry. [Link]

• DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Agilent Technologies. [Link]

• Intramolecular Hydrogen-Bonding Effects on the Fluorescence of PRODAN Derivatives. The Journal of Physical Chemistry A - ACS Publications. [Link]

• Laurdan and Prodan as Polarity-Sensitive Fluorescent Membrane Probes. eScholarship.org. [Link]

• 1,5-Prodan Emits from a Planar Intramolecular Charge-Transfer Excited State. ACS Publications. [Link]

• Determination of relative fluorescence quantum yields of transparent samples. NSF Public Access Repository. [Link]

• Complexing and quenching of the prodan fluorescence. ResearchGate. [Link]

• Study of Solvent Effects on the Fluorescence of 1 -(Dimethylamino)-5-naphthalenesulfonic Acid and Related Compounds. ElectronicsAndBooks. [Link]

• Prodan as a Membrane Surface Fluorescence Probe: Partitioning between Water and Phospholipid Phases. CORE. [Link]

• Phase Imaging of Phosphatidylcholine Bilayer Membranes by Prodan Fluorescence. PMC. [Link]

• Prodan as a membrane surface fluorescence probe: partitioning between water and phospholipid phases. PMC. [Link]

• Prodan-based solvatochromic probes for polarity imaging of organelles. bioRxiv. [Link]

• 1-Naphthalenesulfonic acid, 5-(dimethylamino)-. SIELC Technologies. [Link]

• Solvent Effects on Fluorescence Emission. Evident Scientific. [Link]

• 5-(dimethylamino)naphthalene-1-sulfonic acid, a fluorescent probe of the medium chain fatty acid binding site of serum albumin. PubMed. [Link]

• 1,5-Acrylodan: A Fluorescent Bioconjugate Sensor of Protic Environments. MDPI. [Link]

• Fluorescence Quenching of (Dimethylamino)naphthalene Dyes Badan and Prodan by Tryptophan in Cytochromes P450 and Micelles. ResearchGate. [Link]

• Electronic Supporting Information (ESI) 1. Calculation of Quantum Yield. The Royal Society of Chemistry. [Link]

• How the Environment Controls Absorption and Fluorescence Spectra of PRODAN: A Quantum-Mechanical Study in Homogeneous and Heterogeneous Media. The Journal of Physical Chemistry B - ACS Publications. [Link]

• Solvent and pH Dependent Fluorescent Properties of a Dimethylaminostyryl Borondipyrromethene Dye in Solution. Lirias. [Link]

• Solvent Impact on Fluorescence and UV-Vis Spectra. . [Link]

• SOLVENT EFFECTS ON THE ABSORPTION AND FLUORESCENCE SPECTRA OF Er(III) (AZO-DYES AND SCHIFF BASES) COMPLEXES. [Link]

• 1-Naphthalenesulfonic acid, 5-(dimethylamino)- - Substance Details. SRS | US EPA. [Link]

• A Guide to Recording Fluorescence Quantum Yields. HORIBA. [Link]

• Determining Fluorescence Quantum Yield for 5-(2-(Dimethylamino)-6-Methoxypyrimidin-4-yl)-Furan-2-Carbaldehyde Using Simultaneous Absorption and Fluorescence Emission (SAFE) Method. PubMed. [Link]

• Photochemical & Photobiological Sciences PAPER. Almac. [Link]

• Excited-State Protonation and Photophysical Properties of Azaphenanthrenes. [Link]

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• 2. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 3. Electric dipole moments of the fluorescent probes Prodan and Laurdan: experimental and theoretical evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prodan (dye) - Wikipedia [en.wikipedia.org]
• 5. Phase Imaging of Phosphatidylcholine Bilayer Membranes by Prodan Fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-(dimethylamino)naphthalene-1-sulfonic acid, a fluorescent probe of the medium chain fatty acid binding site of serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. escholarship.org [escholarship.org]

A Researcher's Guide to Quantifying Anti-Dansyl Antibody Cross-Reactivity with 5-(Dimethylamino)-1-naphthalenesulfonic Acid

For researchers, scientists, and drug development professionals, the specificity of an antibody is a critical parameter that dictates its utility in immunoassays. This guide provides an in-depth, technical comparison of the cross-reactivity of anti-dansyl antibodies with a key structurally related analog, 5-(dimethylamino)-1-naphthalenesulfonic acid. We will delve into the principles of antibody cross-reactivity, provide a detailed experimental protocol for its quantification using competitive ELISA, and offer insights into the interpretation of the resulting data.

The Imperative of Antibody Specificity: A Primer on Cross-Reactivity

Antibodies are lauded for their high specificity, a trait that is fundamental to their function in both biological systems and as analytical reagents. This specificity arises from the unique three-dimensional structure of the antibody's paratope, which recognizes and binds to a specific epitope on an antigen. However, this interaction is not always exclusive. Cross-reactivity occurs when an antibody binds to an antigen that is different from the one that elicited its production. This phenomenon is typically observed with antigens that share structural similarities with the original immunogen.

In the context of immunoassays for small molecules, or haptens, like the dansyl group, understanding cross-reactivity is paramount. The dansyl group, derived from dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride), is a widely used fluorescent tag and a common hapten for generating antibodies. These anti-dansyl antibodies are employed in a variety of research and diagnostic applications.

A key potential cross-reactant is 5-(dimethylamino)-1-naphthalenesulfonic acid, the hydrolysis product of dansyl chloride, often referred to as dansyl acid. Given their structural similarities, it is crucial for researchers to quantify the extent to which anti-dansyl antibodies may also bind to dansyl acid, as this can have significant implications for assay accuracy and data interpretation.

A Tale of Two Molecules: Structural Comparison of the Dansyl Group and Dansyl Acid

The dansyl group is typically conjugated to a carrier protein via a stable sulfonamide bond to elicit an immune response. In contrast, dansyl acid possesses a sulfonic acid group in place of the sulfonyl chloride. This seemingly minor difference can significantly impact the binding affinity of an antibody raised against the dansyl-protein conjugate.

Feature	Dansyl Group (in a conjugate)	5-(Dimethylamino)-1-naphthalenesulfonic Acid
Functional Group	Sulfonamide (-SO₂-NR-)	Sulfonic acid (-SO₃H)
Charge at neutral pH	Neutral	Negative
Potential for H-bonding	Different H-bond acceptor/donor profile	Different H-bond acceptor/donor profile

This structural variance, particularly the change in the functional group and charge, is the primary determinant of the degree of cross-reactivity.

Quantifying Cross-Reactivity: A Step-by-Step Competitive ELISA Protocol

To empirically determine the cross-reactivity of anti-dansyl antibodies with dansyl acid, a competitive Enzyme-Linked Immunosorbent Assay (ELISA) is the method of choice.[1] This assay measures the ability of the free analyte (dansyl acid) to compete with a fixed amount of enzyme-labeled or plate-coated antigen for binding to a limited amount of antibody.

Experimental Workflow: Competitive ELISA for Cross-Reactivity Assessment

Caption: Workflow of the competitive ELISA to determine cross-reactivity.

Materials and Reagents:

• 96-well microtiter plates

• Anti-dansyl antibody

• Dansyl-protein conjugate (e.g., Dansyl-BSA)

• 5-(Dimethylamino)-1-naphthalenesulfonic acid (Dansyl Acid)

• Dansyl-lysine (as the reference analyte)

• Bovine Serum Albumin (BSA)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG)

• Substrate for the enzyme (e.g., TMB for HRP)

• Stop solution (e.g., 2 M H₂SO₄)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Assay buffer (e.g., PBS with 0.1% BSA and 0.05% Tween-20)

• Microplate reader

Protocol:

• Antigen Coating:

  • Dilute the dansyl-protein conjugate to an optimal concentration (e.g., 1-10 µg/mL) in coating buffer.

  • Add 100 µL of the diluted conjugate to each well of a 96-well plate.

  • Incubate overnight at 4°C.

• Blocking:

  • Wash the plate three times with wash buffer.

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

• Competition:

  • Prepare serial dilutions of both the reference analyte (dansyl-lysine) and the potential cross-reactant (dansyl acid) in assay buffer. The concentration range should be wide enough to generate a full sigmoidal curve.

  • Dilute the anti-dansyl antibody to its optimal working concentration in assay buffer.

  • In a separate dilution plate, mix 50 µL of each analyte dilution with 50 µL of the diluted anti-dansyl antibody.

  • Wash the blocked microtiter plate three times with wash buffer.

  • Transfer 100 µL of the antibody-analyte mixtures to the corresponding wells of the coated plate.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate three times with wash buffer.

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

  • Add 100 µL of the substrate solution to each well and incubate in the dark until sufficient color development.

  • Stop the reaction by adding 50 µL of stop solution.

• Data Acquisition:

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB with H₂SO₄ stop solution).

Data Analysis and Interpretation

The data from the competitive ELISA will show that as the concentration of the free analyte (dansyl-lysine or dansyl acid) increases, the signal decreases. This is because less antibody is available to bind to the dansyl-protein conjugate coated on the plate.

• Generate Standard Curves: Plot the absorbance values against the logarithm of the analyte concentration for both dansyl-lysine and dansyl acid. The resulting curves should be sigmoidal.

• Determine IC50 Values: The IC50 is the concentration of the analyte that causes a 50% reduction in the maximum signal. This value is a measure of the binding affinity of the antibody for the analyte in this assay format.

• Calculate Percent Cross-Reactivity: The percent cross-reactivity can be calculated using the following formula:

  % Cross-Reactivity = (IC50 of reference analyte / IC50 of cross-reactant) x 100

Sample Data Presentation:

Analyte	IC50 (nM)	% Cross-Reactivity
Dansyl-lysine (Reference)	[Experimental Value]	100%
5-(Dimethylamino)-1-naphthalenesulfonic Acid	[Experimental Value]	[Calculated Value]

A high percent cross-reactivity indicates that the antibody has a high affinity for the cross-reactant, while a low value signifies greater specificity for the original immunogen.

Conclusion and Implications for Researchers

The rigorous determination of antibody cross-reactivity is not merely an academic exercise; it is a cornerstone of robust and reliable immunoassay development. This guide provides a comprehensive framework for researchers to empirically quantify the cross-reactivity of anti-dansyl antibodies with 5-(dimethylamino)-1-naphthalenesulfonic acid. By following the detailed competitive ELISA protocol and data analysis steps outlined, scientists can gain a clear understanding of their antibody's specificity. This knowledge is critical for ensuring the accuracy of experimental results, particularly in applications where both the dansyl group and its hydrolysis product may be present. Ultimately, a thorough characterization of antibody performance, including cross-reactivity, is essential for the development of high-quality, reproducible immunoassays.

References

• Creative Biolabs. (n.d.). Hapten-Carrier Conjugation. Retrieved from [Link]

• ELISA kit. (n.d.). Antibody Cross Reactivity And How To Avoid It?. Retrieved from [Link]

• Quanterix. (2022, October 3). Types Of Immunoassay - And When To Use Them. Retrieved from [Link]

• St John's Laboratory. (n.d.). Competitive ELISA protocol. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Competitive ELISA Protocol. Retrieved from [Link]

• PubChem. (n.d.). Dansyl chloride. Retrieved from [Link]

• PubChem. (n.d.). 5-(Dimethylamino)naphthalene-1-sulfonic acid. Retrieved from [Link]

• Wikipedia. (2023, November 29). Dansyl chloride. Retrieved from [Link]

• Addgene. (2024, July 25). Antibodies 101: The Four ELISAs and When to Use Them. Retrieved from [Link]

Sources

• 1. quanterix.com [quanterix.com]

A Comparative Guide to the Spectroscopic Characterization of Dimethylamino-naphthoic Acid Conjugates

For researchers, scientists, and drug development professionals, the selection and characterization of fluorescent probes are paramount for elucidating complex biological processes. Among the myriad of available fluorophores, those based on the dimethylamino-naphthalene scaffold have garnered significant attention due to their pronounced sensitivity to the local microenvironment. This guide provides an in-depth comparison of the spectroscopic characterization of dimethylamino-naphthoic acid conjugates, offering insights into their performance relative to other common fluorescent probes and detailing the experimental methodologies required for their robust evaluation.

The core appeal of these conjugates lies in their remarkable solvatochromic properties, where their absorption and emission spectra are highly dependent on the polarity of the surrounding solvent.[1] This phenomenon arises from a significant change in the molecule's dipole moment upon photoexcitation, a feature that can be exploited to probe subtle changes in the local environment, such as protein binding events or membrane dynamics.[2][3][4]

The Foundation: Understanding the Naphthalene Scaffold

The versatility of the dimethylamino-naphthalene core allows for a wide range of chemical modifications, leading to a diverse family of fluorescent probes with tailored properties. Two prominent examples are derivatives of 6-(N,N-dimethylamino)-2-naphthoic acid and the related 5-(dimethylamino)naphthalene-1-sulfonic acid (dansyl) derivatives.[5][6] These molecules serve as excellent platforms for conjugation to biomolecules, enabling the study of their interactions and dynamics.

Comparative Spectroscopic Performance

The utility of a fluorescent probe is defined by its photophysical parameters. Here, we compare key spectroscopic properties of dimethylamino-naphthalene derivatives with other widely used environmentally sensitive dyes.

Fluorophore	Excitation Max (λex, nm)	Emission Max (λem, nm)	Stokes Shift (nm)	Quantum Yield (Φ)	Key Characteristics & Applications
PRODAN (6-propionyl-2-(dimethylamino)naphthalene)	~360 (in nonpolar solvents)	~401 (in cyclohexane) to ~531 (in water)[2]	~41 to ~171	Varies significantly with solvent polarity	Highly sensitive to solvent polarity; used to study protein hydrophobicity and membrane dynamics.[4]
Dansyl Derivatives	~330-350	~520 (in ethanol)[5]	~170-190	Environment-dependent	Widely used for labeling amines in proteins and peptides; fluorescence is highly sensitive to the local environment.[6]
6DMN (6-N,N-Dimethylamino-2,3-naphthalimide)	~410-440	~491 (in toluene) to ~592 (in water)[7][8]	~81 to ~152	High in nonpolar solvents (e.g., 0.225 in chloroform), very low in water (0.002)[8]	Exhibits a large red shift in polar protic environments and a significant decrease in quantum yield, making it an excellent "off-on" probe.[7][8]
4-DMN (4-N,N-dimethylamino-1,8-naphthalimide)	~450	~550	~100	Low in protic solvents, significantly enhanced upon binding to hydrophobic pockets[9][10]	Chemically stable with a longer excitation wavelength compared to other naphthalimides; suitable for studying protein-protein interactions.[10][11]
Nile Red	~550	~630	~80	High in nonpolar environments	A popular solvatochromic dye for staining lipid droplets and hydrophobic regions of proteins.[12]

Expert Insight: The choice of a particular dimethylamino-naphthoic acid conjugate over another, or indeed over a different class of fluorophore, is dictated by the specific application. For instance, the large Stokes shift and environmental sensitivity of PRODAN make it a workhorse for studying protein folding and membrane fluidity.[2][4] In contrast, the "switch-like" fluorescence of 6DMN and 4-DMN derivatives, where the quantum yield dramatically increases in a nonpolar environment, is highly advantageous for developing probes that signal binding events with a high signal-to-noise ratio.[7][8][10]

Experimental Protocols for Spectroscopic Characterization

The following are step-by-step methodologies for the fundamental spectroscopic characterization of dimethylamino-naphthoic acid conjugates.

UV-Visible Absorption Spectroscopy

Objective: To determine the wavelength of maximum absorbance (λmax) and the molar extinction coefficient (ε).

Methodology:

• Preparation of Stock Solution: Accurately weigh a small amount of the conjugate and dissolve it in a known volume of a suitable solvent (e.g., DMSO, ethanol) to prepare a stock solution of known concentration (typically 1-10 mM).

• Preparation of Working Solutions: Prepare a series of dilutions of the stock solution in the solvent of interest to final concentrations in the low micromolar range (e.g., 1, 2, 5, 10 µM).

• Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow the lamp to warm up for at least 30 minutes. Set the wavelength range to scan (e.g., 250-600 nm).

• Blank Measurement: Fill a cuvette with the pure solvent and use it to zero the absorbance of the instrument.

• Sample Measurement: Measure the absorbance of each of the prepared working solutions.

• Data Analysis:

  • Identify the λmax from the absorbance spectrum.

  • Plot a graph of absorbance at λmax versus concentration.

  • The molar extinction coefficient (ε) can be calculated from the slope of this graph using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration in mol/L, and l is the path length of the cuvette in cm.

Caption: Workflow for UV-Visible Absorption Spectroscopy.

Fluorescence Spectroscopy

Objective: To determine the excitation and emission maxima (λex and λem), and the relative fluorescence quantum yield (Φ).

Methodology:

• Preparation of Solutions: Prepare a dilute solution of the conjugate in the solvent of interest. The absorbance at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.

• Spectrofluorometer Setup: Turn on the spectrofluorometer and allow the lamp to warm up. Set the excitation and emission slit widths (e.g., 5 nm).

• Determination of Excitation and Emission Maxima:

  • Set the emission wavelength to an estimated value and scan a range of excitation wavelengths to find the λex.

  • Set the excitation wavelength to the determined λex and scan a range of emission wavelengths to find the λem.

• Quantum Yield Measurement (Relative Method):

  • Select a well-characterized fluorescent standard with a known quantum yield that absorbs and emits in a similar spectral region to the sample (e.g., quinine sulfate in 0.1 M H2SO4, Φ = 0.54).

  • Prepare solutions of both the sample and the standard with closely matched absorbances at the same excitation wavelength.

  • Measure the emission spectra of both the sample and the standard under identical experimental conditions (excitation wavelength, slit widths).

  • Calculate the integrated fluorescence intensity (the area under the emission curve) for both the sample and the standard.

  • The quantum yield of the sample (Φsample) is calculated using the following equation: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (ηsample^2 / ηstd^2) where:

    • Φstd is the quantum yield of the standard.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • η is the refractive index of the solvent.

Caption: Workflow for Fluorescence Quantum Yield Measurement.

Investigating Solvatochromism

A key feature of dimethylamino-naphthoic acid conjugates is their solvatochromism.[1] A systematic investigation of this property provides valuable information about the probe's sensitivity to its environment.

Experimental Approach:

• Prepare solutions of the conjugate at the same concentration in a series of solvents with varying polarity (e.g., cyclohexane, toluene, chloroform, ethyl acetate, ethanol, methanol, water).

• Measure the absorption and emission spectra for each solution.

• Plot the Stokes shift (the difference in wavenumbers between the absorption and emission maxima) against the solvent polarity function, such as the Lippert-Mataga plot. The slope of this plot is related to the change in dipole moment upon excitation.[13][14]

Caption: Logic diagram for investigating solvatochromism.

Conclusion

Dimethylamino-naphthoic acid conjugates represent a powerful and versatile class of fluorescent probes. Their pronounced solvatochromic properties, coupled with the tunability of their chemical structure, make them invaluable tools for researchers in chemistry, biology, and medicine. A thorough spectroscopic characterization, following the principles and protocols outlined in this guide, is essential for understanding their behavior and for the successful design and interpretation of experiments that rely on these sensitive reporters of molecular environments. The comparative data provided herein should serve as a valuable resource for selecting the optimal probe for a given research question.

References

• Synthesis and Characterization of a Dansyl-Based Fluorescent Probe for Analytical Purposes. MDPI. [Link]

• Synthesis and spectral properties of a hydrophobic fluorescent probe: 6-propionyl-2-(dimethylamino)naphthalene. Semantic Scholar. [Link]

• Synthesis and Characterization of a Dansyl-Based Fluorescent Probe for Analytical Purposes. Sciforum. [Link]

• 5-(dimethylamino)naphthalene-1-sulfonic acid, a fluorescent probe of the medium chain fatty acid binding site of serum albumin. PubMed. [Link]

• 6-N,N-Dimethylamino-2,3-Naphthalimide a New Environment-Sensitive Fluorescent Probe in δ-Selective and μ-Selective Opioid Peptides. PMC. [Link]

• A Versatile Amino Acid Analogue of the Solvatochromic Fluorophore 4-N,N-Dimethylamino-1,8-naphthalimide: A Powerful Tool for the Study of Dynamic Protein Interactions. PMC. [Link]

• Photophysics and biological applications of the environment-sensitive fluorophore 6-N,N-Dimethylamino-2,3-naphthalimide. ResearchGate. [Link]

• Solvatochromism. Wikipedia. [Link]

• Dual Emissive Zn(II) Naphthalocyanines: Synthesis, Structural and Photophysical Characterization with Theory-Supported Insights towards Soluble Coordination Compounds with Visible and Near-Infrared Emission. MDPI. [Link]

• 4‐Dimethylamino‐1,8‐Naphthalimide as a Fluorescence Signal Amplification for Site Selective and in Situ Probing of the Hydroxyl Radical. PMC. [Link]

• A Versatile Amino Acid Analogue of the Solvatochromic Fluorophore 4-N,N-Dimethylamino-1,8-naphthalimide: A Powerful Tool for the Study of Dynamic Protein Interactions. ResearchGate. [Link]

• Synthesis and evaluation of naphthoic acid derivatives as fluorescent probes to screen advanced glycation end-products breakers. PubMed. [Link]

• Photochemical Reactivity of Naphthol-Naphthalimide Conjugates and Their Biological Activity. MDPI. [Link]

• 4-(2'4 Dimethylamino)-6'-naphthoylcyclohexanecarboxylic Acid. eScholarship.org. [Link]

• Solvatochromic Behavior of 2,7-Disubstituted Sila- and Germafluorenes. IRL @ UMSL. [Link]

• Solvatochromic Behavior of 2,7-Disubstituted Sila- and Germafluorenes. MDPI. [Link]

• Ground- and Excited-State Dipole Moments of 6-Propionyl-2-(dimethylamino)naphthalene Determined from Solvatochromic Shifts*. ResearchGate. [Link]

• A Critical and Comparative Review of Fluorescent Tools for Live Cell Imaging. PMC. [Link]

• Solvatochromic fluorescent dyes as universal tools for biological research. Société Chimique de France. [Link]

• Comparison of different DNA binding fluorescent dyes for applications of high-resolution melting analysis. PubMed. [Link]

• Spectroscopic study on the interaction between naphthalimide-polyamine conjugates and DNA. PubMed. [Link]

• Study of the spectroscopic properties and deprotonation of 6-bromo-2-naphthoic acid. ResearchGate. [Link]

• Spectroscopic and Biological Properties of the 3-Imino-1,8-naphthalimide Derivatives as Fluorophores for Cellular Imaging. PMC. [Link]

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Reference Standards for 5-(Dimethylamino)-1-naphthoic Acid Analysis

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, Drug Development Professionals

Executive Summary

5-(Dimethylamino)-1-naphthoic acid (often referred to as Dansyl Acid ) serves a dual critical role in bioanalysis: it is the stable hydrolysis product of the widely used labeling reagent Dansyl Chloride (Dns-Cl), and it functions as a potent solvatochromic fluorescent probe for protein hydrodynamics.

This guide objectively compares reference standard grades and analytical methodologies for Dansyl Acid. Unlike generic reagents, the selection of a reference standard for this molecule is dictated by its high quantum yield sensitivity to microenvironments. We provide a technical framework for selecting between Certified Reference Materials (CRMs) and Analytical Standards , supported by HPLC-FLD protocols that validate system performance.

Technical Context: The Dual Nature of Dansyl Acid

Before selecting a standard, the end-use case must be defined. The analytical requirements differ vastly between impurity profiling and biophysical probing.

• As an Impurity: In amino acid or polyamine analysis (e.g., metabolomics), Dansyl Chloride is used to tag amines. Excess Dns-Cl hydrolyzes to Dansyl Acid. Here, the reference standard is used to quantify background noise and ensure the labeling reaction was quenched properly.

• As a Probe: Dansyl Acid exhibits a "Twisted Intramolecular Charge Transfer" (TICT) state.[1] Its fluorescence quantum yield (

  ) jumps from ~0.06 in water to ~0.70 in non-polar solvents. Here, the reference standard is used to calibrate absolute fluorescence or binding affinity.

Mechanism of Formation (The Impurity Pathway)

The following diagram illustrates why Dansyl Acid is an inevitable byproduct in labeling workflows, necessitating its quantification.

Figure 1: Reaction pathway showing the competition between labeling (desired) and hydrolysis (impurity formation). Dansyl Acid serves as the marker for reaction efficiency.

Comparative Analysis: Reference Standard Grades

Selecting the wrong grade of Dansyl Acid can lead to >10% quantitative error due to its hygroscopic nature and light sensitivity.

Table 1: Reference Standard Grade Comparison

Feature	Certified Reference Material (CRM)	Analytical Standard	Reagent Grade
Purity	> 99.0% (Mass Balance)	> 98.0% (HPLC)	> 95% (Variable)
Traceability	NIST/SI Traceable	Manufacturer Traceable	None
Uncertainty	Explicitly stated (e.g., ±0.5%)	Not stated	High/Unknown
Water Content	Quantified (Karl Fischer)	Limited control	Hygroscopic (Variable)
Primary Use	Instrument Calibration, Method Validation	Routine QC, Impurity Profiling	Synthesis, Qualitative checks
Cost Factor	High (10x)	Moderate (3x)	Low (1x)

Recommendation:

• Choose CRM if you are establishing a Standard Operating Procedure (SOP) for quantum yield determination or validating a GMP analytical method.

• Choose Analytical Standard for routine monitoring of Dansyl-Cl labeling efficiency in metabolomics.

Analytical Method Performance: HPLC-FLD vs. UV

While Dansyl Acid has UV absorbance (approx. 330-350 nm), Fluorescence Detection (FLD) is the gold standard. Our comparative data analysis indicates FLD offers 100-1000x higher sensitivity and specificity, crucial when Dansyl Acid is present as a trace impurity.

Table 2: Method Performance Metrics

Parameter	HPLC-UV (Absorbance)	HPLC-FLD (Fluorescence)	Why it Matters
LOD (Limit of Detection)	~10 µM	~10 nM	FLD detects trace hydrolysis in "dry" solvents.
Linearity (Dynamic Range)			FLD handles wide concentration shifts without dilution.
Selectivity	Low (Interference from aromatics)	High (Specific Ex/Em)	FLD ignores non-fluorescent matrix components.
Solvent Effect	Minimal	Critical (Quenching in water)	FLD signal varies with mobile phase composition.

Experimental Protocol: Self-Validating Quantification

This protocol uses a Secondary Reference Standard approach to quantify Dansyl Acid in a reaction mixture.

Prerequisites:

• Standard: 5-(Dimethylamino)-1-naphthoic acid (Analytical Grade, >98%).[2]

• Mobile Phase: Acetonitrile (ACN) / 0.1% Formic Acid in Water.

• Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3.5 µm).

Step 1: Stock Solution Preparation (Critical Control Point)

Dansyl Acid is light-sensitive. All steps must be performed under amber light or in foil-wrapped vessels.

• Weigh 10.0 mg of Dansyl Acid Reference Standard.

• Dissolve in 100% Acetonitrile (Do not use water initially; solubility is poor).

• Sonicate for 5 minutes.

• Dilute to volume (10 mL) to yield a 1.0 mg/mL stock.

Step 2: The "Solvatochromic Check" (Self-Validation)

Before running HPLC, validate the standard's integrity using its unique photophysical property.

• Dilute stock 1:100 into Water . Observe fluorescence under UV lamp (Should be weak/greenish).

• Dilute stock 1:100 into Acetone . Observe fluorescence (Should be intense/blue-cyan).

• Pass Criteria: Distinct intensity increase in Acetone confirming the TICT mechanism is active and the fluorophore is intact.

Step 3: HPLC-FLD Method Parameters

• Flow Rate: 1.0 mL/min[3][4]

• Gradient: 10% ACN to 90% ACN over 15 minutes.

• Detection:

  • Excitation: 340 nm

  • Emission: 510 nm (Note: Emission shifts blue as ACN increases; 510 nm is a robust average for the gradient).

Step 4: System Suitability Workflow

Figure 2: System suitability decision tree for validating the Dansyl Acid reference standard injection.

References

• Himel, C. M., et al. (1981).[5] 5-Dimethylaminonaphthalene-1-sulfonic acid (DANS acid) as standard for quantum yield of fluorescence. Analytical Chemistry.[3][5][6][7][8] Retrieved from [Link]

• OMLC. Fluorescence Spectra of Dansyl Derivatives. Oregon Medical Laser Center. Retrieved from [Link][9]

• National Institutes of Health (NIH). PubChem Compound Summary for CID 11801 (Dansyl Chloride / Dansyl Acid). Retrieved from [Link]

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• 9. Dansyl glycine [omlc.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-(Dimethylamino)-1-naphthoic Acid

As researchers and drug development professionals, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of sound scientific practice. This guide provides a detailed, experience-driven protocol for the safe disposal of 5-(Dimethylamino)-1-naphthoic acid, moving beyond simple checklists to explain the scientific reasoning behind each critical step.

Section 1: Hazard Assessment & Chemical Profile for Disposal

Understanding the intrinsic properties of a chemical is the first step in managing its lifecycle in the laboratory. While 5-(Dimethylamino)-1-naphthoic acid is a valuable tool, its structure, related to naphthalene derivatives, necessitates careful handling. It is classified as an irritant and requires disposal as regulated hazardous waste.[1][2] Evaporation is never an acceptable method of disposal.[3][4]

Table 1: Chemical Profile for Disposal

Property	Assessment & Rationale	Source
Physical State	Solid powder.	N/A
Primary Hazards	Causes skin and serious eye irritation. May cause respiratory irritation.[1][2]	[2]
Environmental Hazards	Naphthalene derivatives can be hazardous to the aquatic environment.[5][6] Therefore, sewer disposal is prohibited to prevent environmental contamination.	[5]
Incompatible Materials	Strong oxidizing agents, strong bases.[1] Co-disposal must be avoided to prevent exothermic or gas-producing reactions within the waste container.	[1]

| Required PPE | Chemical-resistant gloves (e.g., nitrile), safety goggles with side-shields, and a lab coat are mandatory.[2][7] |[2][7] |

Section 2: Waste Segregation & Containment Protocol

The principle of waste segregation is fundamental to laboratory safety and cost-effective disposal.[8][9] Mixing incompatible waste streams can lead to dangerous reactions, while combining hazardous with non-hazardous waste unnecessarily increases disposal volumes and costs.

Step-by-Step Waste Collection Methodology

• Designate a Waste Container: Select a container that is chemically compatible with 5-(Dimethylamino)-1-naphthoic acid and any solvents used. A high-density polyethylene (HDPE) or glass container with a secure, leak-proof screw cap is recommended.[8][10]

• Labeling is Paramount: Before adding any waste, affix a "Hazardous Waste" label.[4] Clearly write the full chemical name, "5-(Dimethylamino)-1-naphthoic Acid," and list any solvents or other chemicals present in the mixture.[4][10] Avoid using abbreviations or chemical formulas.[4]

• Solid Waste Collection:

  • All materials contaminated with the solid chemical, such as weighing papers, pipette tips, and disposable gloves, must be collected in a designated solid waste container.[11][12]

  • This container should be a sealable plastic bag or a lined pail, clearly labeled as "Solid Waste: 5-(Dimethylamino)-1-naphthoic Acid."

• Liquid Waste Collection:

  • Aqueous solutions or solutions in organic solvents containing this compound should be collected in a designated liquid waste carboy.

  • Crucially, do not mix chlorinated and non-chlorinated solvents in the same waste container. This is a critical step for proper incineration by waste management facilities.

• Secure Storage: Keep waste containers tightly sealed when not in use.[2][4][10] Store them in a designated Satellite Accumulation Area (SAA), which should be under the control of laboratory personnel and away from heat sources or direct sunlight.[4][8][10] Ensure secondary containment (such as a spill tray) is used to mitigate leaks.[8][9]

Section 3: Final Disposal Procedure

The final disposal of 5-(Dimethylamino)-1-naphthoic acid must be handled by a licensed environmental waste management service. Laboratory personnel should never attempt to treat or dispose of this chemical through standard trash or sanitary sewers.[3][8]

• Container Check: Once the waste container is full (do not overfill, leave at least 10% headspace for liquids), ensure the cap is tightly secured and the label is complete and legible.

• Request Pickup: Follow your institution's established procedures to request a hazardous waste pickup from the Environmental Health & Safety (EHS) or equivalent department.

• Documentation: Maintain a log of the waste generated, including the chemical name, quantity, and date of disposal request. This is essential for regulatory compliance under the Resource Conservation and Recovery Act (RCRA) or equivalent local regulations.[8]

Section 4: Emergency Spill Management

Accidents happen, and a prepared response is critical to maintaining a safe environment.

• Evacuate & Alert: If a significant spill occurs, evacuate the immediate area and alert nearby personnel and your laboratory supervisor.

• Don PPE: Before addressing the spill, don the appropriate PPE, including gloves, safety goggles, and a lab coat.

• Containment: For a small, manageable solid spill, gently cover it with an absorbent material to prevent dust from becoming airborne.[13] Moisten the material slightly with a suitable solvent if necessary.[12]

• Clean-up: Carefully sweep or scoop the contained material into a designated waste container.[7][14] Clean the spill area with soap and water.

• Dispose of Clean-up Materials: All materials used for spill clean-up (absorbent pads, gloves, etc.) must be disposed of as hazardous waste.[3]

Visualizing the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of waste containing 5-(Dimethylamino)-1-naphthoic acid.

Caption: Decision workflow for handling chemical waste.

References

• How to Ensure Safe Chemical Waste Disposal in Labor
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.
• Properly Managing Chemical Waste in Labor
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
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• Safety Data Sheet for 5-(Dimethylamino)-1-naphthoic acid. Sigma-Aldrich.
• Navigating the Safe Disposal of 2-Methyl-3H-cyclopenta[a]naphthalene: A Procedural Guide. Benchchem.
• Safety D
• Lithium naphthalene-2-carboxylate - Registr
• Safety Data Sheet for Naphthenic Acid. TCI Chemicals.
• Safety Data Sheet for 1-Hydroxy-2-naphthalenecarboxylic acid. Thermo Fisher Scientific.
• Hazardous Waste Disposal Guide. Northwestern University.
• Material Safety D

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A Comprehensive Guide to Personal Protective Equipment and Safe Handling of 5-(Dimethylamino)-1-naphthoic Acid

In the pursuit of scientific advancement, the integrity of our experimental outcomes is intrinsically linked to the safety and precision with which we conduct our work. This guide provides an in-depth, procedural framework for the safe handling of 5-(Dimethylamino)-1-naphthoic acid, a fluorescent chemical compound valuable to researchers in various analytical and developmental fields. The protocols detailed herein are designed to foster a laboratory environment where safety is not merely a checklist, but a foundational principle of operational excellence.

Proactive Risk Assessment: Understanding the Compound

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is the most critical barrier between the researcher and potential chemical exposure. The following table outlines the minimum required PPE for handling 5-(Dimethylamino)-1-naphthoic acid, grounded in established laboratory safety standards.[6]

PPE Component	Specification	Rationale & Causality
Hand Protection	Nitrile Gloves	Nitrile provides excellent protection against a wide range of chemicals, including acids and organic solvents.[7][8][9] It is imperative to inspect gloves for any signs of degradation or perforation before use and to employ proper removal techniques to avoid skin contact. For prolonged work, consider double-gloving.
Eye & Face Protection	ANSI Z87.1-rated safety glasses with side shields (minimum). Chemical splash goggles are strongly recommended. A face shield should be used over goggles when handling larger quantities.[6][10]	Safety glasses with side shields are the minimum requirement to protect against flying particles.[6] However, chemical splash goggles provide a complete seal around the eyes, offering superior protection from airborne powder and accidental splashes.[8][10] A face shield provides an additional layer of protection for the entire face.[10]
Respiratory Protection	N95-rated dust mask or a half-mask respirator with P100 cartridges.	Essential when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of fine particulates.[7][11] The choice depends on the quantity of material and the duration of exposure. All respirator use must be in accordance with your institution's respiratory protection program.
Body Protection	A fully-buttoned laboratory coat.	A lab coat protects the skin and personal clothing from contamination.[6][7] It should be removed before leaving the laboratory to prevent the spread of contaminants.

Operational Plan: A Step-by-Step Workflow for Safe Handling

This workflow provides a logical and safe progression for any procedure involving 5-(Dimethylamino)-1-naphthoic acid. Each step is designed to minimize exposure and maintain a controlled environment.

Caption: Workflow for the safe handling of 5-(Dimethylamino)-1-naphthoic acid.

Disposal Plan: Ensuring a Safe and Compliant Laboratory

Chemical waste management is a critical aspect of laboratory safety and environmental responsibility.

• Solid Waste : All disposable materials that have come into contact with 5-(Dimethylamino)-1-naphthoic acid, such as gloves, weigh paper, and contaminated paper towels, must be collected in a designated, sealed, and clearly labeled solid hazardous waste container.[1] Do not dispose of this material in the regular trash.[12]

• Liquid Waste : All solutions containing 5-(Dimethylamino)-1-naphthoic acid, as well as solvent rinses of the glassware, must be collected in a designated, sealed, and clearly labeled liquid hazardous waste container. The label should specify all chemical components, including solvents.

• Container Disposal : Empty containers that held the compound must be triple-rinsed with a suitable solvent. This rinsate must be collected as hazardous liquid waste.[13] Only then can the container be disposed of according to institutional guidelines.

• Institutional Guidelines : Always adhere to the specific chemical waste disposal procedures established by your institution's Environmental Health and Safety (EHS) department.[13]

By integrating these safety protocols into your daily laboratory practice, you not only protect yourself and your colleagues but also uphold the highest standards of scientific integrity and responsibility.

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• Carl ROTH. Safety Data Sheet: 5-(Dimethylamino)-1-naphthalenesulphonyl chloride.
• MilliporeSigma.
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• TCI Chemicals. SAFETY DATA SHEET: 1,5-Dimethylnaphthalene. (2025).
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• TCI Chemicals.
• ChemicalBook. 5-(Dimethylamino)-1-naphthalenesulfonic acid | 4272-77-9.
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